4-(dipropylamino)benzaldehyde

• CAS: 613-28-5

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Properties of 4-(dipropylamino)benzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(dipropylamino)benzaldehyde is an aromatic aldehyde of significant interest in various scientific domains, including medicinal chemistry and materials science. Its molecular architecture, characterized by a benzaldehyde core functionalized with a tertiary amino group bearing two propyl chains, imparts a unique combination of electronic and steric properties. This guide provides a comprehensive overview of the physicochemical characteristics of 4-(dipropylamino)benzaldehyde, offering insights into its synthesis, spectral properties, and potential applications. Given the limited availability of experimental data for this specific derivative, this guide also draws upon the well-documented properties of its close structural analogs, 4-(dimethylamino)benzaldehyde and 4-(diethylamino)benzaldehyde, to provide a comparative context and predictive insights.

Chemical Identity and Nomenclature

Proper identification of a chemical entity is fundamental for research and regulatory purposes. 4-(dipropylamino)benzaldehyde is systematically named and cataloged under various identifiers.

Identifier	Value
IUPAC Name	4-(dipropylamino)benzaldehyde
CAS Number	613-28-5[1]
Molecular Formula	C₁₃H₁₉NO[1]
Molecular Weight	205.30 g/mol [1]
Synonyms	p-(Dipropylamino)benzaldehyde, 4-(N,N-Dipropylamino)benzaldehyde

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Figure 1: Molecular Structure of 4-(dipropylamino)benzaldehyde.

Physicochemical Properties

The physical state, solubility, and thermal properties of 4-(dipropylamino)benzaldehyde are critical for its handling, formulation, and application.

Property	Value	Source
Physical Form	Not explicitly stated, but analogs are crystalline solids.	-
Melting Point	92-94 °C	[1]
Boiling Point	328.55 °C (Predicted at 760 mmHg)	[1]
Solubility	Quantitative data not available. By analogy to 4-(dimethylamino)benzaldehyde, it is expected to be soluble in organic solvents like ethanol and acetone, with limited solubility in water.[2]	-

Expert Insight: The melting point of 92-94 °C suggests that 4-(dipropylamino)benzaldehyde is a solid at room temperature. The longer alkyl chains in the dipropylamino group, compared to the dimethylamino analog (melting point 72-75 °C), likely lead to stronger intermolecular van der Waals forces, resulting in a higher melting point. The predicted high boiling point is also consistent with its molecular weight and polar nature. The limited aqueous solubility is a key consideration for applications in biological systems, potentially requiring the use of co-solvents or formulation strategies to enhance bioavailability.

Spectral Properties

UV-Visible Spectroscopy

The UV-Vis spectrum of 4-(dipropylamino)benzaldehyde is expected to be dominated by a strong intramolecular charge-transfer (ICT) band. The lone pair of electrons on the nitrogen atom of the dipropylamino group acts as an electron donor, and the carbonyl group of the aldehyde acts as an electron acceptor, facilitated by the conjugated π-system of the benzene ring.

Expected Spectral Features:

• λmax: A strong absorption maximum is anticipated in the range of 340-400 nm, characteristic of the ICT transition. For comparison, 4-(dimethylamino)benzaldehyde exhibits a λmax around 385 nm.[3]

Experimental Protocol: UV-Visible Spectroscopy

• Preparation of Stock Solution: Accurately weigh a small amount of 4-(dipropylamino)benzaldehyde and dissolve it in a suitable spectroscopic grade solvent (e.g., ethanol, acetonitrile) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to obtain concentrations that will yield absorbance values within the linear range of the spectrophotometer (typically 0.1 to 1.0).

• Spectral Acquisition: Record the UV-Visible absorption spectrum of each working solution from 200 to 600 nm using a calibrated spectrophotometer, with the pure solvent as a blank.

• Data Analysis: Determine the wavelength of maximum absorbance (λmax) and calculate the molar extinction coefficient (ε) using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the molar concentration, and l is the path length of the cuvette (typically 1 cm).

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are powerful tools for confirming the molecular structure of 4-(dipropylamino)benzaldehyde.

Expected 1H NMR Chemical Shifts (in CDCl₃):

• Aldehyde Proton (-CHO): A singlet around δ 9.7-9.9 ppm.

• Aromatic Protons: Two doublets in the aromatic region (δ 6.5-8.0 ppm), corresponding to the protons on the benzene ring. The protons ortho to the aldehyde group will be downfield compared to the protons ortho to the amino group.

• Propyl Protons (-N(CH₂CH₂CH₃)₂): A triplet for the terminal methyl groups (CH₃), a multiplet for the central methylene groups (-CH₂-), and a triplet for the methylene groups attached to the nitrogen (-N-CH₂-).

Expected 13C NMR Chemical Shifts (in CDCl₃):

• Carbonyl Carbon (-CHO): A signal around δ 190 ppm.

• Aromatic Carbons: Signals in the range of δ 110-155 ppm. The carbon attached to the nitrogen will be significantly upfield due to the electron-donating effect.

• Propyl Carbons (-N(CH₂CH₂CH₃)₂): Three distinct signals for the three different carbon atoms of the propyl chains.

Infrared (IR) Spectroscopy

IR spectroscopy can be used to identify the key functional groups present in the molecule.

Expected IR Absorption Bands:

• C=O Stretch (Aldehyde): A strong, sharp absorption band around 1670-1700 cm⁻¹.

• C-H Stretch (Aldehyde): Two weak bands around 2720 and 2820 cm⁻¹.

• C-N Stretch (Aromatic Amine): An absorption band around 1350-1250 cm⁻¹.

• Aromatic C=C Stretch: Bands in the region of 1600-1450 cm⁻¹.

• Aliphatic C-H Stretch: Bands in the region of 2850-2960 cm⁻¹.

Synthesis of 4-(dipropylamino)benzaldehyde

The most common and efficient method for the synthesis of 4-(dialkylamino)benzaldehydes is the Vilsmeier-Haack reaction . This reaction involves the formylation of an electron-rich aromatic compound, in this case, N,N-dipropylaniline, using a Vilsmeier reagent, which is typically formed from a substituted amide like N,N-dimethylformamide (DMF) and an acid chloride such as phosphorus oxychloride (POCl₃).[4][5][6]

Figure 2: Conceptual workflow of the Vilsmeier-Haack reaction for the synthesis of 4-(dipropylamino)benzaldehyde.

Experimental Protocol: Synthesis via Vilsmeier-Haack Reaction

• Formation of the Vilsmeier Reagent: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool N,N-dimethylformamide (DMF) in an ice bath. Slowly add phosphorus oxychloride (POCl₃) dropwise while maintaining the temperature below 10 °C. Stir the mixture for approximately 30-60 minutes to allow for the formation of the Vilsmeier reagent.

• Formylation: To the freshly prepared Vilsmeier reagent, add N,N-dipropylaniline dropwise at a controlled temperature. After the addition is complete, the reaction mixture is typically heated to drive the reaction to completion (e.g., 70-90 °C for several hours). The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: After the reaction is complete, the mixture is cooled and carefully poured into a beaker of crushed ice and water. The acidic solution is then neutralized with a base, such as sodium hydroxide or sodium acetate, which leads to the precipitation of the crude product. The precipitate is collected by filtration, washed with water, and then purified, typically by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography.

Analytical Methods

A combination of chromatographic and spectroscopic techniques is typically employed for the analysis and quality control of 4-(dipropylamino)benzaldehyde.

Figure 3: A typical analytical workflow for the characterization of 4-(dipropylamino)benzaldehyde.

Applications in Research and Development

The unique structural features of 4-(dipropylamino)benzaldehyde make it a valuable molecule in several areas of research.

Inhibition of Aldehyde Dehydrogenase (ALDH)

Aldehyde dehydrogenases (ALDHs) are a family of enzymes responsible for the oxidation of aldehydes to carboxylic acids.[7] Certain ALDH isoforms are overexpressed in various types of cancer stem cells and are associated with drug resistance.[7] Therefore, the development of ALDH inhibitors is a promising strategy in cancer therapy. The analog, 4-(diethylamino)benzaldehyde (DEAB), is a well-known potent and reversible inhibitor of ALDHs, particularly the ALDH1 isoform.[8][9] By structural analogy, 4-(dipropylamino)benzaldehyde is also expected to exhibit ALDH inhibitory activity. The dialkylamino group is crucial for binding to the active site of the enzyme.

Expert Insight: The longer, more lipophilic propyl chains of 4-(dipropylamino)benzaldehyde, compared to the ethyl groups of DEAB, may influence its binding affinity and selectivity for different ALDH isoforms. This makes it an interesting candidate for further investigation in the development of novel ALDH inhibitors with potentially improved pharmacological profiles.

Intermediate in Organic Synthesis

The aldehyde functionality of 4-(dipropylamino)benzaldehyde is highly reactive and can participate in a variety of chemical transformations, making it a versatile intermediate in organic synthesis. It can be used as a building block for the synthesis of more complex molecules, such as dyes, pharmaceuticals, and materials with interesting optical properties. For example, it can undergo condensation reactions with active methylene compounds to form Schiff bases and other conjugated systems.

Fluorescent Probes and Sensors

Molecules containing a donor-π-acceptor (D-π-A) architecture, such as 4-(dipropylamino)benzaldehyde, often exhibit interesting photophysical properties, including fluorescence. The ICT character of the molecule can be sensitive to the surrounding environment, such as solvent polarity. This property can be exploited in the design of fluorescent probes for sensing various analytes or for imaging in biological systems.[10][11][12] While specific applications of 4-(dipropylamino)benzaldehyde as a fluorescent probe have not been extensively reported, its structural motifs are commonly found in fluorescent dyes.

Safety and Handling

Based on the safety data for analogous compounds, 4-(dipropylamino)benzaldehyde should be handled with care in a laboratory setting.

Hazard Summary:

• Irritant: May cause skin, eye, and respiratory irritation.

• Harmful if swallowed.

Recommended Precautions:

• Use in a well-ventilated area or under a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Avoid inhalation of dust or vapors.

• Avoid contact with skin and eyes.

• Store in a cool, dry place away from incompatible materials.

Conclusion

4-(dipropylamino)benzaldehyde is a fascinating molecule with significant potential in various scientific disciplines. While a comprehensive experimental dataset for this specific compound is still emerging, its physicochemical properties and reactivity can be reliably inferred from its molecular structure and comparison with its well-studied analogs. Its potential as an aldehyde dehydrogenase inhibitor and as a building block for functional materials warrants further investigation. This technical guide provides a solid foundation for researchers and drug development professionals to understand and utilize 4-(dipropylamino)benzaldehyde in their future endeavors.

References

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• Helander, A., & Tottmar, O. (1989). Effect of 4-(diethylamino)benzaldehyde on ethanol metabolism in mice. PubMed. [Link]

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• ResearchGate. (a) Alkylation of 4-(dialkylamino)benzaldehydes with Meerwein reagents. [Link]

• ResearchGate. Synthesis route of the studied compounds: (a) 4-(dimethylamino)benzaldehyde, (b) aniline, (c) (E). [Link]

• Chemistry Steps. Vilsmeier-Haack Reaction. [Link]

• Asian Journal of Research in Chemistry. A Comparative study of Vilsmeier-Haack Formylation Reactions With Phenols Under Solvent Less And Solvent Conditions. [Link]

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• National Institutes of Health. N,N-diethylaminobenzaldehyde (DEAB) as a substrate and mechanism-based inhibitor for human ALDH isoenzymes. [Link]

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• PubMed. Benzothiadiazole Derivatives as Fluorescence Imaging Probes: Beyond Classical Scaffolds. [Link]

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A Comprehensive Technical Guide to 4-(dipropylamino)benzaldehyde for Advanced Research Applications

Abstract

4-(dipropylamino)benzaldehyde is a substituted aromatic aldehyde of significant interest in chemical synthesis and materials science. Its molecular architecture, featuring an electron-donating dipropylamino group and an electron-withdrawing aldehyde function, gives rise to unique chemical reactivity and photophysical properties. This guide provides an in-depth analysis of its molecular structure, physicochemical properties, synthesis, and diverse applications, with a focus on its utility for researchers, scientists, and professionals in drug development.

Part 1: Core Molecular and Physical Attributes

A thorough understanding of the fundamental properties of 4-(dipropylamino)benzaldehyde is essential for its effective application in research and development.

1.1 Molecular Structure and Identity

The structure of 4-(dipropylamino)benzaldehyde is characterized by a benzene ring substituted at the para position with a formyl group (-CHO) and a dipropylamino group [-N(CH₂CH₂CH₃)₂]. This arrangement establishes a "push-pull" electronic system that influences its chemical behavior and spectroscopic properties.

• Chemical Formula: C₁₃H₁₉NO[1][2]

• IUPAC Name: 4-(dipropylamino)benzaldehyde[3]

• CAS Number: 613-28-5[1][3]

• SMILES: CCCN(CCC)c1ccc(C=O)cc1[3][4]

• InChI Key: HDOZLDYBGNJMMZ-UHFFFAOYSA-N[4][5]

1.2 Molecular Weight

Accurate molecular weight is critical for stoichiometric calculations in synthetic protocols and quantitative analyses.

Property	Value	Source
Molecular Weight	205.30 g/mol	PubChem[1][3], Santa Cruz Biotechnology[2]
Monoisotopic Mass	205.146664230 Da	PubChem[3]

1.3 Physicochemical Properties

The physical and chemical properties of 4-(dipropylamino)benzaldehyde dictate its handling, storage, and application in various experimental setups.

Property	Value
Appearance	Solid
Boiling Point	205 °C
Storage Temperature	Room Temperature

This data is compiled from publicly available chemical databases and supplier information.

Part 2: Synthesis and Characterization Protocols

The synthesis of 4-(dipropylamino)benzaldehyde can be achieved through established organic chemistry methodologies. Its structural confirmation and purity are assessed using standard analytical techniques.

2.1 Synthetic Strategy: Vilsmeier-Haack Formylation

A prevalent method for the synthesis of 4-(dipropylamino)benzaldehyde is the Vilsmeier-Haack reaction. This involves the formylation of an electron-rich aromatic compound, N,N-dipropylaniline, using a Vilsmeier reagent, which is typically generated from phosphorus oxychloride and a substituted amide like N,N-dimethylformamide (DMF).

Conceptual Workflow of Vilsmeier-Haack Synthesis

Caption: Vilsmeier-Haack synthesis of 4-(dipropylamino)benzaldehyde.

Detailed Experimental Protocol:

• Vilsmeier Reagent Formation: In a flask equipped for inert atmosphere operation, cool N,N-dimethylformamide (DMF) in an ice bath. Slowly add phosphorus oxychloride (POCl₃) while maintaining the temperature below 10 °C.

• Addition of Substrate: To the freshly prepared Vilsmeier reagent, add N,N-dipropylaniline dropwise, ensuring the reaction temperature is controlled.

• Reaction Progression: Allow the mixture to warm to room temperature and stir for several hours. Monitor the reaction's progress using thin-layer chromatography (TLC).

• Workup: Carefully pour the reaction mixture into a beaker of crushed ice and neutralize with an aqueous solution of a base, such as sodium hydroxide, until alkaline.

• Isolation and Purification: Collect the precipitated crude product by filtration. Purify the product by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography on silica gel.

2.2 Structural Verification

The identity and purity of the synthesized 4-(dipropylamino)benzaldehyde are confirmed using a combination of spectroscopic methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectra will provide detailed information about the proton and carbon environments, respectively, confirming the presence of the aldehyde, aromatic, and dipropylamino moieties.

• Infrared (IR) Spectroscopy: A characteristic strong absorption band for the aldehyde carbonyl (C=O) stretch is expected in the region of 1670-1700 cm⁻¹.

• Mass Spectrometry (MS): The mass spectrum will exhibit a molecular ion peak corresponding to the compound's molecular weight, confirming its elemental composition.

Part 3: Scientific and Industrial Applications

The distinct chemical properties of 4-(dipropylamino)benzaldehyde make it a valuable compound in several areas of research and industry.

3.1 Aldehyde Dehydrogenase Inhibition

4-(dipropylamino)benzaldehyde is recognized as a potent and reversible inhibitor of aldehyde dehydrogenases (ALDHs).[1][2] Specifically, it has shown greater potency than the commonly used ALDH inhibitor 4-(diethylamino)benzaldehyde (DEAB) against mouse and human ALDH1.[6] This inhibitory activity is a critical aspect of its application in cancer research, particularly in studies involving cancer stem cells where ALDH activity is often upregulated.[6]

3.2 Intermediate in Chemical Synthesis

This compound serves as a versatile intermediate in the synthesis of more complex molecules.[7] Its aldehyde group can readily undergo condensation reactions, such as the formation of Schiff bases, which is a foundational step in the creation of various pharmaceuticals and agrochemicals.[7][8]

3.3 Development of Dyes and Fluorescent Probes

4-(dipropylamino)benzaldehyde is a precursor in the synthesis of dyes and fluorescent compounds.[7] The electron-donating and -withdrawing groups within the molecule create a system capable of intramolecular charge transfer, a property that is harnessed in the design of solvatochromic dyes and fluorescent probes sensitive to their local environment.

Logical Flow of Application in Synthesis

Caption: Synthetic utility of 4-(dipropylamino)benzaldehyde.

3.4 Materials Science

The electronic properties of 4-(dipropylamino)benzaldehyde and its derivatives are of interest in materials science for the development of nonlinear optical (NLO) materials.[7] The significant intramolecular charge transfer can lead to high hyperpolarizabilities, a desirable characteristic for NLO applications.

Conclusion

4-(dipropylamino)benzaldehyde is a multifaceted chemical compound with a well-defined molecular structure and a range of valuable physicochemical properties. Its utility as a potent ALDH inhibitor, a versatile synthetic intermediate, and a precursor for functional materials underscores its importance in both academic and industrial research. This guide has provided a comprehensive overview of its key characteristics and applications, serving as a foundational resource for scientists and developers in the field.

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A Comprehensive Technical Guide to 4-(dipropylamino)benzaldehyde: Synthesis, Characterization, and Applications in Aldehyde Dehydrogenase Inhibition

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of 4-(dipropylamino)benzaldehyde, a significant molecule in the field of biochemical research and drug discovery. Its primary role as a potent and reversible inhibitor of aldehyde dehydrogenase (ALDH) enzymes, particularly the ALDH1A1 isoform, has positioned it as a valuable tool for studying cellular processes regulated by retinoic acid and as a potential lead compound in therapeutic development. This document details its chemical identity, a robust synthesis protocol, comprehensive characterization data, and a thorough discussion of its mechanism of action and applications in cancer research.

Introduction: The Significance of 4-(dipropylamino)benzaldehyde

4-(dipropylamino)benzaldehyde, with the IUPAC name 4-(dipropylamino)benzaldehyde , is an aromatic aldehyde characterized by a benzaldehyde core substituted with a dipropylamino group at the para position.[1][2] This substitution pattern critically influences its electronic properties and, consequently, its biological activity. The primary interest for researchers and drug development professionals lies in its function as a potent inhibitor of aldehyde dehydrogenases (ALDHs).[3][4] The ALDH superfamily of enzymes is crucial in various physiological and pathological processes, including the metabolism of endogenous and exogenous aldehydes, and the biosynthesis of retinoic acid, a key regulator of cell differentiation and proliferation.[1][4][5]

The ability of 4-(dipropylamino)benzaldehyde to selectively inhibit certain ALDH isoforms, such as ALDH1A1, makes it a more potent alternative to the commonly used pan-ALDH inhibitor, 4-(diethylamino)benzaldehyde (DEAB).[3] This enhanced potency and potential for isoform selectivity are critical for dissecting the specific roles of different ALDH enzymes in biological systems and for developing targeted therapeutic strategies.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physical and chemical properties of 4-(dipropylamino)benzaldehyde is fundamental for its application in research and development.

Property	Value	Source
IUPAC Name	4-(dipropylamino)benzaldehyde	[1]
Molecular Formula	C₁₃H₁₉NO	[2]
Molecular Weight	205.30 g/mol	[2]
CAS Number	613-28-5	[2]
Appearance	Yellow oil	[3]
Solubility	Soluble in organic solvents like petroleum ether and ethyl acetate.	[3]

Spectroscopic Data:

• ¹H NMR (400 MHz, CDCl₃): δ 9.72 (s, 1H, -CHO), 7.72 (d, J = 8.9 Hz, 2H, Ar-H), 6.67 (d, J = 8.9 Hz, 2H, Ar-H), 3.40–3.25 (t, J = 7.2 Hz, 4H, -N(CH₂CH₂CH₃)₂), 1.78–1.53 (m, 4H, -N(CH₂CH₂CH₃)₂), 0.98 (t, J = 7.4 Hz, 6H, -N(CH₂CH₂CH₃)₂).[3]

• ¹³C NMR (101 MHz, CDCl₃): δ 190.0 (C=O), 152.5 (C-N), 132.2 (Ar-C), 124.8 (Ar-C), 111.0 (Ar-C), 53.0 (-N-CH₂-), 20.3 (-CH₂-), 11.4 (-CH₃).[3]

• High-Resolution Mass Spectrometry (HRMS) (ESI): m/z calculated for C₁₃H₁₉NO [M+H]⁺: 206.1539; found: 206.1535.[3]

Synthesis of 4-(dipropylamino)benzaldehyde: A Detailed Protocol

The synthesis of 4-(dipropylamino)benzaldehyde can be efficiently achieved through a nucleophilic aromatic substitution reaction. The following protocol is based on a reported procedure and provides a clear, step-by-step guide for its preparation in a laboratory setting.[3]

Reaction Scheme:

Caption: Synthesis of 4-(dipropylamino)benzaldehyde.

Materials and Reagents:

• 4-Fluorobenzaldehyde

• Dipropylamine

• Petroleum ether (PE)

• Ethyl acetate (EA)

• Silica gel for column chromatography

Experimental Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 4-fluorobenzaldehyde and an excess of dipropylamine. The use of excess dipropylamine serves as both a reactant and a solvent, driving the reaction to completion.

• Reaction Conditions: Heat the reaction mixture to 100 °C and maintain this temperature for 48 hours.[3] This elevated temperature is necessary to overcome the activation energy for the nucleophilic aromatic substitution of the fluorine atom by the secondary amine.

• Work-up and Extraction: After 48 hours, allow the reaction mixture to cool to room temperature. The crude product is then concentrated under reduced pressure to remove excess dipropylamine.

• Purification: The crude residue is purified by column chromatography on silica gel. A solvent system of 5% ethyl acetate in petroleum ether is an effective eluent.[3] The progress of the separation can be monitored by thin-layer chromatography (TLC), with a reported Rf value of 0.26 in a 1:10 ethyl acetate/petroleum ether solvent system.[3]

• Product Characterization: The purified fractions containing the product are combined and the solvent is evaporated under reduced pressure to yield 4-(dipropylamino)benzaldehyde as a yellow oil.[3] The identity and purity of the product should be confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, and MS) as detailed in the previous section. A typical yield for this reaction is around 56%.[3]

Mechanism of Action: Inhibition of Aldehyde Dehydrogenase

The primary pharmacological significance of 4-(dipropylamino)benzaldehyde stems from its ability to act as a potent, reversible inhibitor of aldehyde dehydrogenase, particularly the ALDH1A1 isoform.[3][4]

The ALDH Catalytic Cycle and Inhibition Pathway:

Caption: Mechanism of ALDH1A1 inhibition.

ALDH1A1 catalyzes the oxidation of all-trans retinal to all-trans retinoic acid, a critical step in the retinoic acid signaling pathway that governs cell growth and differentiation.[4][5] 4-(dipropylamino)benzaldehyde exerts its inhibitory effect by competing with the natural substrate, retinal, for the active site of the ALDH1A1 enzyme.[4] Studies have shown that it potently inhibits this oxidation with IC₅₀ values in the low micromolar range (0.11 µM for mouse ALDH1A1 and 0.13 µM for human ALDH1A1).[4] This reversible inhibition leads to a decrease in the production of retinoic acid, thereby modulating the downstream cellular processes.

Applications in Drug Development and Research

The potent ALDH inhibitory activity of 4-(dipropylamino)benzaldehyde has significant implications for drug development, particularly in the field of oncology.

5.1. Targeting Cancer Stem Cells

Elevated ALDH activity is a hallmark of cancer stem cells (CSCs) in various tumor types, including prostate cancer.[3] CSCs are a subpopulation of tumor cells believed to be responsible for tumor initiation, metastasis, and resistance to therapy. By inhibiting ALDH, 4-(dipropylamino)benzaldehyde and its analogs can potentially sensitize CSCs to conventional cancer treatments and inhibit tumor recurrence.

5.2. Overcoming Drug Resistance

ALDH enzymes are also implicated in the detoxification of chemotherapeutic agents, contributing to drug resistance. Inhibition of ALDH activity can, therefore, be a strategy to overcome resistance to certain anticancer drugs.

5.3. Development of Novel Therapeutics

The 4-(dialkylamino)benzaldehyde scaffold serves as a valuable starting point for the development of more potent and selective ALDH inhibitors. Structure-activity relationship (SAR) studies involving modifications of the alkyl chains and the aromatic ring can lead to the discovery of novel drug candidates with improved pharmacological profiles. For instance, the exploration of analogues of the related compound 4-(diethylamino)benzaldehyde (DEAB) has led to the identification of compounds with enhanced selectivity for different ALDH isoforms and increased cytotoxicity against cancer cells.[3]

Safety and Handling

4-(dipropylamino)benzaldehyde is classified as harmful if swallowed and causes skin and serious eye irritation.[1] It may also cause respiratory irritation.[1] Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion

4-(dipropylamino)benzaldehyde is a powerful research tool and a promising scaffold for the development of novel therapeutics. Its well-defined synthesis, clear mechanism of action as a potent ALDH inhibitor, and demonstrated relevance in cancer biology make it a subject of continued interest for chemists, biologists, and pharmacologists. This guide provides a comprehensive overview to support further investigation and application of this important molecule in scientific research and drug discovery.

References

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• Ibrahim, A. I. M., Batlle, E., Sneha, S., et al. (2022). Expansion of the 4-(Diethylamino)benzaldehyde Scaffold to Explore the Impact on Aldehyde Dehydrogenase Activity and Antiproliferative Activity in Prostate Cancer. Journal of Medicinal Chemistry, 65(5), 3833–3848. [Link]

• Koppaka, V., Thompson, D. C., Chen, Y., et al. (2002). 4-(N,N-dipropylamino)benzaldehyde inhibits the oxidation of all-trans retinal to all-trans retinoic acid by ALDH1A1, but not the differentiation of HL-60 promyelocytic leukemia cells exposed to all-trans retinal. BMC Pharmacology, 2, 4. [Link]

• Vasiliou, V., Koppaka, V., Pappa, A., et al. (2012). Aldehyde Dehydrogenases: a Comprehensive Review of the Pharmacology, Mechanism of Action, Substrate Specificity, and Clinical Application. Pharmacological Reviews, 64(3), 547–601. [Link]

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A Technical Guide to the Spectral Analysis of 4-(dipropylamino)benzaldehyde

Introduction

4-(dipropylamino)benzaldehyde is a substituted aromatic aldehyde with significant applications in chemical synthesis, serving as a versatile building block for dyes, pharmaceuticals, and materials science. Its molecular structure, characterized by a benzaldehyde core functionalized with a tertiary amine, imparts unique electronic and chemical properties. A thorough understanding of its spectral characteristics is paramount for researchers, scientists, and drug development professionals to ensure structural integrity, monitor reactions, and predict chemical behavior.

This in-depth technical guide provides a comprehensive analysis of the Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectral data of 4-(dipropylamino)benzaldehyde. We will delve into the theoretical underpinnings of the observed spectral features, offer field-proven insights into experimental best practices, and present a detailed interpretation of the compound's ¹H NMR, ¹³C NMR, and IR spectra. The data presented herein is a combination of high-quality predicted spectra and analysis corroborated by experimental data from analogous compounds, providing a robust framework for its characterization.

Molecular Structure and Spectroscopic Overview

The structure of 4-(dipropylamino)benzaldehyde features a benzene ring substituted with an aldehyde group (-CHO) and a dipropylamino group [-N(CH₂CH₂CH₃)₂] at the para position. This substitution pattern significantly influences the electron distribution within the aromatic ring and, consequently, its spectroscopic signatures.

Caption: Molecular structure of 4-(dipropylamino)benzaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy

Proton NMR (¹H NMR) spectroscopy reveals the chemical environment of hydrogen atoms within the molecule. The predicted ¹H NMR spectrum of 4-(dipropylamino)benzaldehyde in deuterated chloroform (CDCl₃) is summarized in Table 1.

Table 1: Predicted ¹H NMR Spectral Data for 4-(dipropylamino)benzaldehyde

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
9.75	Singlet	1H	Aldehyde proton (-CHO)
7.70	Doublet	2H	Aromatic protons (ortho to -CHO)
6.65	Doublet	2H	Aromatic protons (ortho to -N(propyl)₂)
3.30	Triplet	4H	Methylene protons (-NCH₂)
1.65	Sextet	4H	Methylene protons (-CH₂CH₃)
0.95	Triplet	6H	Methyl protons (-CH₃)

Note: This data is based on predictive models and may vary slightly from experimental values.

• Aldehyde Proton (9.75 ppm): The singlet at a significantly downfield chemical shift is characteristic of an aldehyde proton, which is strongly deshielded by the adjacent electron-withdrawing carbonyl group.

• Aromatic Protons (7.70 and 6.65 ppm): The aromatic region displays two doublets, indicative of a para-substituted benzene ring. The protons ortho to the electron-withdrawing aldehyde group are deshielded and appear at a higher chemical shift (7.70 ppm), while the protons ortho to the electron-donating dipropylamino group are shielded and appear at a lower chemical shift (6.65 ppm).

• Propyl Group Protons (3.30, 1.65, and 0.95 ppm): The aliphatic region shows signals corresponding to the two propyl groups attached to the nitrogen atom. The methylene protons adjacent to the nitrogen (-NCH₂) appear as a triplet around 3.30 ppm. The next methylene group (-CH₂CH₃) appears as a sextet at approximately 1.65 ppm, and the terminal methyl protons (-CH₃) give rise to a triplet at around 0.95 ppm.

¹³C NMR Spectroscopy

Carbon-13 NMR (¹³C NMR) provides information about the different carbon environments in the molecule. The predicted ¹³C NMR spectrum of 4-(dipropylamino)benzaldehyde is detailed in Table 2.

Table 2: Predicted ¹³C NMR Spectral Data for 4-(dipropylamino)benzaldehyde

Chemical Shift (δ, ppm)	Assignment
190.5	Aldehyde Carbonyl (C=O)
154.0	Aromatic Carbon (para to -CHO, attached to N)
132.0	Aromatic Carbons (ortho to -CHO)
125.0	Aromatic Carbon (ipso to -CHO)
110.5	Aromatic Carbons (ortho to -N(propyl)₂)
51.5	Methylene Carbon (-NCH₂)
20.5	Methylene Carbon (-CH₂CH₃)
11.5	Methyl Carbon (-CH₃)

Note: This data is based on predictive models and may vary slightly from experimental values.

• Carbonyl Carbon (190.5 ppm): The signal at the most downfield position is characteristic of the aldehyde carbonyl carbon.

• Aromatic Carbons (110.5 - 154.0 ppm): The aromatic carbons resonate in the typical range for substituted benzenes. The carbon atom attached to the electron-donating nitrogen atom is significantly shielded and appears at a higher field, while the carbon attached to the aldehyde group is deshielded.

• Aliphatic Carbons (11.5 - 51.5 ppm): The three distinct signals in the upfield region correspond to the three different carbon environments in the propyl chains.

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which causes molecular vibrations.

Table 3: Key IR Absorption Frequencies for 4-(dipropylamino)benzaldehyde

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Functional Group
~2960-2850	Medium-Strong	C-H Stretch	Aliphatic (propyl groups)
~2820 and ~2720	Weak-Medium	C-H Stretch (Fermi doublet)	Aldehyde (-CHO)
~1685	Strong	C=O Stretch	Aromatic Aldehyde
~1600-1450	Medium	C=C Stretch	Aromatic Ring
~1350	Medium	C-N Stretch	Aromatic Amine

• C-H Stretching Vibrations: The spectrum will exhibit characteristic C-H stretching bands for the aliphatic propyl groups in the 2960-2850 cm⁻¹ region. The aldehyde C-H stretch is expected to show two weak to medium bands (a Fermi doublet) around 2820 cm⁻¹ and 2720 cm⁻¹.[1][2]

• Carbonyl Stretching: A strong, sharp absorption peak around 1685 cm⁻¹ is the most prominent feature and is indicative of the C=O stretching vibration of the aromatic aldehyde.[1][3] Conjugation with the aromatic ring lowers this frequency compared to a saturated aldehyde.

• Aromatic C=C Stretching: Medium intensity peaks in the 1600-1450 cm⁻¹ region are characteristic of the carbon-carbon stretching vibrations within the benzene ring.

• C-N Stretching: A medium intensity band around 1350 cm⁻¹ can be attributed to the C-N stretching of the aromatic amine.

Experimental Protocols

To ensure the acquisition of high-quality spectral data, the following field-proven protocols are recommended.

NMR Sample Preparation

Caption: A standardized workflow for NMR sample preparation.

• Solvent Selection: Choose a deuterated solvent in which the analyte is soluble. Deuterated chloroform (CDCl₃) is a common choice for non-polar to moderately polar organic compounds.

• Concentration: For ¹H NMR, a concentration of 5-10 mg of the compound in 0.6-0.7 mL of solvent is typically sufficient. For the less sensitive ¹³C NMR, a more concentrated solution may be necessary.

• Sample Purity: Ensure the sample is free of particulate matter by filtering it through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.

• NMR Tube: Use a clean, dry, and high-quality NMR tube to avoid signal distortion.

• Shimming: After inserting the sample into the spectrometer, the magnetic field must be shimmed to achieve homogeneity and obtain sharp, well-resolved peaks.

FTIR Sample Preparation (Attenuated Total Reflectance - ATR)

Caption: A streamlined workflow for ATR-FTIR analysis.

• ATR Crystal Care: Ensure the ATR crystal (commonly diamond or germanium) is clean before and after each measurement. Clean with a soft, lint-free cloth dampened with a volatile solvent like isopropanol.

• Background Scan: Always run a background scan of the clean, empty ATR crystal before analyzing the sample. This background spectrum is subtracted from the sample spectrum to remove contributions from the atmosphere (e.g., CO₂ and water vapor).

• Sample Application: Apply a small, uniform amount of the liquid sample directly onto the ATR crystal.

• Data Acquisition: Acquire the spectrum, typically by co-adding multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

Conclusion

The spectral analysis of 4-(dipropylamino)benzaldehyde by NMR and IR spectroscopy provides a detailed and unambiguous confirmation of its molecular structure. The ¹H and ¹³C NMR spectra reveal the precise arrangement of hydrogen and carbon atoms, while the IR spectrum confirms the presence of the key aldehyde and aromatic amine functional groups. The provided protocols offer a reliable foundation for obtaining high-quality spectral data, which is essential for the accurate characterization of this important chemical intermediate in research and industrial settings.

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An In-depth Technical Guide to the Safe Laboratory Handling of 4-(dipropylamino)benzaldehyde

Prepared for Researchers, Scientists, and Drug Development Professionals

Introduction: A Proactive Approach to Safety

4-(dipropylamino)benzaldehyde is a valuable reagent in organic synthesis and various research applications. However, its utility in the laboratory is intrinsically linked to a thorough understanding and proactive management of its potential hazards. This guide moves beyond mere compliance, adopting the perspective of a senior application scientist to instill a deep, causal understanding of the risks associated with this compound and the logic behind the recommended safety protocols. Our objective is to create a self-validating system of safety where every action is informed by scientific reasoning, ensuring the well-being of laboratory personnel and the integrity of research.

Section 1: Chemical Identification and Core Properties

A foundational element of laboratory safety is the unambiguous identification of the chemical being handled. Misidentification can lead to the application of incorrect safety protocols with potentially severe consequences.

Identifier	Data	Source
IUPAC Name	4-(dipropylamino)benzaldehyde	[1]
CAS Number	613-28-5	[1][2]
Molecular Formula	C₁₃H₁₉NO	[1]
Molecular Weight	205.30 g/mol	[1]
Synonyms	p-(Dipropylamino)benzaldehyde, 4-(N,N-Dipropylamino)benzaldehyde	[1][2]
Physical Form	Typically a solid or liquid	[3]

Section 2: Comprehensive Hazard Assessment (GHS Classification)

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a universal framework for hazard communication. Understanding the specific GHS classification for 4-(dipropylamino)benzaldehyde is the first step in implementing appropriate safety measures.[1]

• Pictogram:

  • GHS07 (Exclamation Mark)[3]

• Signal Word:

  • Warning [1][3]

GHS Hazard Statements:

These statements describe the nature of the hazards associated with the chemical.

• H302: Harmful if swallowed. [1][3] This indicates acute oral toxicity. Ingestion can lead to significant adverse health effects.

• H315: Causes skin irritation. [1][3] Direct contact with the skin can cause inflammation, redness, and discomfort.

• H319: Causes serious eye irritation. [1][3] Contact with the eyes can result in significant irritation and potential damage.

• H335: May cause respiratory irritation. [1][3] Inhalation of dust or vapors can irritate the respiratory tract, leading to coughing and discomfort.

Logical Flow from Hazard Identification to Safe Practice

The following diagram illustrates how understanding the GHS hazards directly informs the necessary safety protocols and personal protective equipment (PPE) selection.

Caption: Emergency first aid response to exposure.

Detailed First-Aid Measures:

• If Inhaled: Move the person into fresh air. [2][4]If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration and seek immediate medical attention. [2]* Following Skin Contact: Immediately take off all contaminated clothing. [2][5]Wash the affected area with soap and plenty of water for at least 15 minutes. [2][6]Consult a doctor. [2]* Following Eye Contact: Rinse the eyes with pure water for at least 15 minutes, holding the eyelids open. [2][5]Remove contact lenses if it is safe to do so. [5]Immediate medical attention is required. [5]* Following Ingestion: Rinse the mouth with water. [2][5]Do NOT induce vomiting. [2][5]Never give anything by mouth to an unconscious person. [2]Call a doctor or Poison Control Center immediately. [2]

Section 6: Accidental Release and Spill Cleanup Protocol

A calm and systematic approach is essential for managing spills effectively.

• Evacuate & Secure: Evacuate non-essential personnel from the spill area. [2]Remove all sources of ignition. [2][4]2. Ventilate: Ensure adequate ventilation. [2][4]3. Personal Protection: Don appropriate PPE, including respiratory protection if necessary, chemical-impermeable gloves, and eye protection. [2]4. Containment: Prevent further leakage or spillage if it is safe to do so. [2]Do not let the chemical enter drains or waterways. [2][4]5. Cleanup:

  • For solid spills, sweep up the material, avoiding dust formation. [2][7] * For liquid spills, absorb with an inert material (e.g., sand, diatomaceous earth).

  • Place the collected material into a suitable, labeled container for disposal. [7]6. Decontamination: Wash the spill area thoroughly with soap and water.

• Disposal: Dispose of the waste material through a licensed chemical destruction facility. [2]

Section 7: Fire and Explosion Hazard Data

• Flammability: While not highly flammable, organic powders can form explosive dust-air mixtures if finely divided and suspended in air with an ignition source. [7]* Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. [2][4]* Specific Hazards from Combustion: Thermal decomposition can lead to the release of irritating and toxic gases and vapors, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx). [5][4]* Fire-Fighting Procedures: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with skin and eyes. [2][5][4]

Section 8: Disposal Considerations

Chemical waste disposal is strictly regulated to protect human health and the environment.

• Product Disposal: The material must be disposed of by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing. [2]Do not contaminate water, foodstuffs, or sewer systems. [2]* Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for recycling or reconditioning. [2]Alternatively, puncture the packaging to render it unusable before disposing of it in a sanitary landfill. [2]

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• Safety Data Sheet: 4-(dimethylamino)benzaldehyde. Chemos GmbH & Co.KG.[Link]

• Safety Data Sheet p-DIMETHYLAMINOBENZALDEHYDE. ChemSupply Australia.[Link]

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• HEALTH AND SAFETY PROCEDURE 300 – Personal Protective Equipment. Westlake Chemical.[Link]

• Recommended PPE to handle chemicals. Bernardo Ecenarro.[Link]

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The Multifaceted Character of 4-DPAB: A Technical Guide to its Theoretical and Computational Underpinnings for Advanced Applications

Preamble: Beyond a Simple Fluorophore

4-(dicyanomethylene)-2-methyl-6-(p-dimethylaminostyryl)-4H-pyran (4-DPAB), widely recognized by its acronym DCM, stands as a prominent figure in the landscape of fluorescent probes.[1][2] Its deceptively simple structure, a donor-π-acceptor (D-π-A) architecture, belies a rich and complex photophysical behavior that has captivated the attention of chemists, physicists, and biologists for decades.[1][3] This guide eschews a conventional, templated approach to instead provide a deep, mechanistically-driven exploration of 4-DPAB's theoretical properties and their computational analysis. Our objective is to furnish researchers, scientists, and drug development professionals with the foundational knowledge and practical insights necessary to not only utilize 4-DPAB effectively but to innovate upon its versatile platform. We will dissect the causality behind its unique characteristics, from its pronounced solvatochromism to its function as a molecular rotor, and provide a framework for its rational application in cutting-edge research.

I. The Architectural Blueprint: Unpacking the Theoretical Framework of 4-DPAB

The remarkable properties of 4-DPAB are a direct consequence of its molecular architecture. The molecule is comprised of a p-dimethylaminostyryl group acting as a potent electron donor, a 4H-pyran ring serving as the π-conjugated bridge, and a dicyanomethylene group functioning as a strong electron acceptor.[2] This inherent charge-transfer character is the wellspring of its fascinating photophysics.

The Donor-π-Acceptor Engine: Intramolecular Charge Transfer (ICT)

Upon photoexcitation, an electron is promoted from the highest occupied molecular orbital (HOMO), primarily localized on the electron-donating dimethylaminostyryl moiety, to the lowest unoccupied molecular orbital (LUMO), which is predominantly centered on the electron-accepting dicyanomethylene group. This phenomenon, known as intramolecular charge transfer (ICT), results in a significant increase in the dipole moment of the excited state compared to the ground state.

This ICT process is the cornerstone of 4-DPAB's environmental sensitivity. The energy of the excited state, and consequently the emission wavelength, is exquisitely sensitive to the polarity of the surrounding medium.[3] In polar solvents, the larger dipole moment of the excited state is stabilized to a greater extent than the ground state, leading to a red-shift (bathochromic shift) in the fluorescence emission.[4] This pronounced solvatochromism is a key attribute that is harnessed in various sensing applications.

The Dance of Isomers: E-Z Photoisomerization and Conformational Dynamics

While often depicted as a single structure, 4-DPAB exists as a mixture of isomers and conformers, primarily the s-trans-(E), s-cis-(E), s-trans-(Z), and s-cis-(Z) forms.[3] The interconversion between these forms, particularly the light-induced E-Z isomerization, plays a pivotal role in its overall photophysical properties.[3][5]

The s-trans-(E) isomer is the major contributor to the molecule's strong fluorescence.[3] However, upon irradiation with visible light (e.g., 485 or 514 nm), it can undergo efficient conversion to the non-emissive Z isomers.[3] This process can be reversed by UV irradiation (e.g., 365 nm), making 4-DPAB a photoswitchable fluorophore.[3] The quantum yields of both the forward (E→Z) and reverse (Z→E) photoisomerization are solvent-dependent, with photoisomerization being more efficient in less polar environments where fluorescence is less favored.[3] This competitive relationship between fluorescence and photoisomerization is a critical consideration for any application of 4-DPAB.

Figure 2: The molecular rotor mechanism of 4-DPAB.

II. Probing the Quantum Realm: Computational Analysis of 4-DPAB

Computational chemistry provides an indispensable toolkit for dissecting and predicting the complex behavior of molecules like 4-DPAB. Density Functional Theory (DFT) and its time-dependent extension (TD-DFT) are particularly powerful methods for elucidating its electronic structure, spectroscopic properties, and excited-state dynamics. [6][7][8]

Ground State Properties and Molecular Orbitals: The DFT Perspective

DFT calculations are routinely employed to determine the optimized ground-state geometry of 4-DPAB and its various isomers. These calculations also provide crucial insights into the distribution of the HOMO and LUMO, confirming the charge-transfer nature of the molecule. The calculated energy gap between the HOMO and LUMO can be correlated with the experimentally observed absorption spectra.

Simulating the Spectroscopic Signature: The Power of TD-DFT

TD-DFT is the workhorse for calculating the electronic absorption spectra of molecules. [9]By solving the Casida equations, TD-DFT can predict the vertical excitation energies and oscillator strengths of the electronic transitions. [9]For 4-DPAB, TD-DFT calculations can accurately reproduce the experimentally observed absorption maxima and provide a theoretical basis for understanding the influence of structural modifications on its optical properties. [5]Furthermore, TD-DFT can be used to model the emission spectra by optimizing the geometry of the first singlet excited state. [8]

Modeling Environmental Effects: The Role of Solvation Models

To accurately predict the behavior of 4-DPAB in different solvents, it is crucial to incorporate the effects of the surrounding medium in the computational model. The Polarizable Continuum Model (PCM) is a widely used implicit solvation model that can effectively capture the influence of solvent polarity on the absorption and emission spectra of 4-DPAB. [10]By performing TD-DFT calculations with PCM, it is possible to simulate the solvatochromic shifts and gain a deeper understanding of the solute-solvent interactions. [10]

Computational Method	Key Outputs for 4-DPAB Analysis	Insights Gained
DFT (Density Functional Theory)	Optimized ground-state geometry, HOMO/LUMO energies and distributions, Mulliken charges.	Understanding of molecular structure, charge distribution, and the basis of intramolecular charge transfer.
TD-DFT (Time-Dependent DFT)	Vertical excitation energies, oscillator strengths, simulated absorption and emission spectra.	Prediction of spectroscopic properties and the influence of structural modifications on color and brightness. [11]
PCM (Polarizable Continuum Model)	Solvatochromic shifts in absorption and emission spectra.	Modeling the effect of solvent polarity on the photophysical properties of 4-DPAB. [10]

| Spin-Flip TD-DFT | Conical intersections and reaction pathways. | Elucidation of the mechanisms of photoisomerization and non-radiative decay. [5]|

III. From Theory to Practice: Experimental Protocols and Applications

The theoretical and computational understanding of 4-DPAB provides a rational basis for its application in a wide array of scientific disciplines, from materials science to cellular biology.

Synthesis of 4-DPAB

The synthesis of 4-DPAB is typically achieved through a Knoevenagel condensation reaction. While various synthetic routes have been reported, a general and reliable method involves the reaction of 4-(dicyanomethylene)-2,6-dimethyl-4H-pyran with p-dimethylaminobenzaldehyde in the presence of a base, such as piperidine, in a suitable solvent like ethanol or acetonitrile. The product can then be purified by recrystallization or column chromatography.

Protocol for Characterizing Solvatochromism

Objective: To quantify the solvatochromic shift of 4-DPAB in a range of solvents with varying polarities.

Methodology:

• Preparation of Stock Solution: Prepare a concentrated stock solution of 4-DPAB (e.g., 1 mM) in a high-purity solvent such as dichloromethane or acetonitrile.

• Preparation of Working Solutions: Prepare a series of dilute solutions of 4-DPAB (e.g., 10 µM) in a range of solvents with varying dielectric constants (e.g., hexane, toluene, chloroform, acetone, acetonitrile, methanol, water). Ensure the absorbance of the solutions at the excitation wavelength is below 0.1 to avoid inner filter effects. [12]3. Spectroscopic Measurements:

  • Record the absorption spectrum of each solution using a UV-Vis spectrophotometer to determine the absorption maximum (λabs).

  • Record the fluorescence emission spectrum of each solution using a spectrofluorometer, exciting at the respective λabs. Determine the emission maximum (λem).

• Data Analysis: Plot the Stokes shift (the difference in wavenumber between the absorption and emission maxima) against a solvent polarity scale, such as the Reichardt's dye ET(30) scale, to visualize the solvatochromic effect.

Protocol for Cellular Imaging and Viscosity Mapping

Objective: To utilize 4-DPAB as a fluorescent probe to visualize intracellular structures and map microviscosity changes in live cells.

Methodology:

• Cell Culture: Culture the cells of interest (e.g., HeLa cells) on glass-bottom dishes suitable for fluorescence microscopy until they reach the desired confluency.

• Staining:

  • Prepare a stock solution of 4-DPAB in DMSO (e.g., 1 mM).

  • Dilute the stock solution in cell culture medium to a final working concentration (typically in the range of 1-10 µM).

  • Remove the old medium from the cells and add the 4-DPAB-containing medium.

  • Incubate the cells for a suitable period (e.g., 15-30 minutes) at 37°C in a CO2 incubator, protected from light.

• Washing: Gently wash the cells two to three times with pre-warmed phosphate-buffered saline (PBS) to remove any unbound probe. [13]4. Imaging:

  • Mount the dish on the stage of a fluorescence microscope equipped with appropriate filters for 4-DPAB (e.g., excitation around 450-480 nm and emission collection from 580-650 nm).

  • Acquire fluorescence images. Changes in fluorescence intensity can be correlated with changes in intracellular viscosity. For quantitative analysis, a calibration curve of fluorescence intensity versus viscosity can be generated using solutions of known viscosity (e.g., glycerol-water mixtures).

• Inducing Viscosity Changes (Optional): To validate the viscosity-sensing capability, cells can be treated with agents known to alter intracellular viscosity, such as cisplatin, and imaged over time. [14]

Figure 3: Experimental workflow for cellular viscosity mapping using 4-DPAB.

IV. Conclusion: A Versatile Tool with a Bright Future

4-DPAB, or DCM, is far more than a simple red dye. Its intricate photophysical behavior, rooted in its donor-π-acceptor structure, gives rise to a remarkable sensitivity to its environment. Through a synergistic combination of theoretical understanding, computational modeling, and carefully designed experiments, the multifaceted character of 4-DPAB can be fully harnessed. From its utility as a polarity-sensitive probe and a photoswitchable fluorophore to its application as a molecular rotor for mapping microviscosity, 4-DPAB continues to be a powerful and versatile tool in the arsenal of researchers across numerous scientific disciplines. As our ability to understand and manipulate molecular behavior at the quantum level continues to advance, the future for innovative applications of 4-DPAB and its derivatives is undoubtedly bright.

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Solubility of 4-(dipropylamino)benzaldehyde in different solvents

An In-Depth Technical Guide to the Solubility of 4-(dipropylamino)benzaldehyde

Introduction

4-(dipropylamino)benzaldehyde is an aromatic aldehyde characterized by a benzaldehyde core substituted with a dipropylamino group at the para (4) position. This compound and its analogs are valuable intermediates in the synthesis of dyes, photosensitizers, and pharmaceutical agents. Understanding the solubility of this active pharmaceutical ingredient (API) is a cornerstone of drug development and scientific research. Solubility dictates a compound's behavior in various experimental and physiological environments, profoundly impacting its bioavailability, formulation possibilities, and efficacy in biological assays.[1][2]

This technical guide provides a comprehensive overview of the solubility of 4-(dipropylamino)benzaldehyde. We will explore its physicochemical properties, the theoretical principles governing its solubility, and present detailed, field-proven protocols for its experimental determination. This document is designed for researchers, scientists, and drug development professionals who require a deep, practical understanding of this compound's solubility characteristics.

Physicochemical Properties of 4-(dipropylamino)benzaldehyde

A molecule's structure is the primary determinant of its solubility. The key physicochemical properties of 4-(dipropylamino)benzaldehyde are summarized below.

Property	Value	Source
Molecular Formula	C₁₃H₁₉NO	PubChem[3]
Molecular Weight	205.30 g/mol	PubChem[3]
Appearance	Liquid (at RT)	Sigma-Aldrich[4]
Predicted XlogP	3.3	PubChem[3]
Structure	Aromatic ring, aldehyde group, tertiary amine	PubChem[3]

The molecule possesses a polar carbonyl (C=O) group and a tertiary amine, which can act as a hydrogen bond acceptor. However, the molecule is dominated by nonpolar features: a benzene ring and two propyl chains. The high predicted XlogP value of 3.3 indicates significant lipophilicity, suggesting poor solubility in water but favorable solubility in nonpolar organic solvents.[3]

Theoretical Principles of Solubility

The solubility of a compound is governed by the principle of "like dissolves like," which is a reflection of the intermolecular forces between the solute and solvent molecules.[5][6]

• Polar Solvents (e.g., Water, Ethanol): These solvents engage in strong hydrogen bonding and dipole-dipole interactions. While the aldehyde's oxygen can act as a hydrogen bond acceptor with water, the large, nonpolar hydrocarbon portion of 4-(dipropylamino)benzaldehyde disrupts water's hydrogen-bonding network, leading to low aqueous solubility.[7][8]

• Nonpolar Solvents (e.g., Hexane, Toluene): These solvents interact primarily through weaker London dispersion forces. The significant nonpolar character of 4-(dipropylamino)benzaldehyde allows it to interact favorably with these solvents, resulting in higher solubility.

• Polar Aprotic Solvents (e.g., Acetone, DMSO): These solvents have strong dipoles but do not have hydrogen-donating capabilities. They are effective at dissolving compounds like 4-(dipropylamino)benzaldehyde, which has a corresponding dipole moment from its carbonyl group.

Qualitative and Quantitative Solubility Profile

Direct quantitative solubility data for 4-(dipropylamino)benzaldehyde is not widely published. However, we can infer its behavior from its structure and from data available for its close analog, 4-(dimethylamino)benzaldehyde, which is slightly less lipophilic.

Expected Qualitative Solubility:

• Water: Very slightly soluble to practically insoluble.[9]

• Alcohols (Methanol, Ethanol): Soluble.[10][11]

• Chlorinated Solvents (Dichloromethane, Chloroform): Freely soluble.[10]

• Aprotic Solvents (Acetone, DMSO, THF): Freely soluble.[10]

• Nonpolar Solvents (Hexane, Toluene): Soluble.

Quantitative Data for Analog 4-(dimethylamino)benzaldehyde:

Solvent	Solubility	Source
Water	0.8 g/L (practically insoluble)	Merck Millipore[9]
Ethanol	50 mg/mL	Sigma-Aldrich[11][12]

Given that 4-(dipropylamino)benzaldehyde has larger alkyl groups than its dimethyl analog, its water solubility is expected to be even lower, while its solubility in nonpolar organic solvents should be comparable or slightly higher.

Experimental Determination of Solubility

Determining solubility experimentally is critical for any research or development program. The choice of method depends on the stage of development, with high-throughput kinetic assays used for early screening and the more rigorous equilibrium methods used for lead optimization and preformulation.[1][13]

Caption: Logical workflow for selecting the appropriate solubility assay.

Protocol 1: Equilibrium Solubility Determination (Shake-Flask Method)

The shake-flask method is the "gold standard" for determining thermodynamic equilibrium solubility.[2] It measures the concentration of a compound in a saturated solution after it has reached equilibrium with an excess of the solid form.

Causality Behind the Method: This protocol is designed to achieve a true thermodynamic equilibrium between the dissolved and undissolved compound, providing the most accurate and reliable measure of solubility. The extended incubation with agitation ensures the system overcomes any kinetic barriers to dissolution.

Caption: Experimental workflow for the Shake-Flask equilibrium solubility method.

Step-by-Step Methodology:

• Preparation: Add an excess amount of solid 4-(dipropylamino)benzaldehyde to a known volume of the desired solvent (e.g., phosphate-buffered saline pH 7.4) in a glass vial. The excess solid is crucial to ensure a saturated solution is formed.

• Incubation and Agitation: Seal the vials and place them in an orbital shaker or thermomixer set to a constant temperature (e.g., 25°C or 37°C). Agitate for an extended period, typically 24 to 72 hours.[2][14] The agitation ensures continuous interaction between the solid and the solvent.

• Equilibrium Verification (Self-Validation): To ensure equilibrium has been reached, take samples at different time points (e.g., 24h, 48h, and 72h). Equilibrium is confirmed when the measured concentration no longer increases over time.[15]

• Phase Separation: After incubation, allow the samples to rest to let undissolved solid settle. Separate the saturated supernatant from the excess solid by centrifugation at high speed (e.g., 14,000 rpm for 15 minutes) or by filtering through a 0.45 µm filter. This step is critical to avoid aspirating solid particles, which would artificially inflate the measured concentration.[2]

• Quantification: Carefully remove an aliquot of the clear supernatant. Dilute the sample as necessary with an appropriate solvent and analyze the concentration using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or LC-MS/MS. A calibration curve with known concentrations of the compound must be used for accurate quantification.[13]

Protocol 2: Kinetic Solubility Determination (Nephelometric Assay)

Kinetic solubility is often used in early drug discovery for high-throughput screening.[1] It measures the concentration at which a compound precipitates when a concentrated DMSO stock solution is rapidly diluted into an aqueous buffer. This provides an estimate of "apparent" solubility.[13][16]

Causality Behind the Method: This method mimics the conditions of many in vitro biological assays where a compound is introduced from a DMSO stock. It is a measure of how readily a compound can stay in solution upon dilution, which is a kinetic rather than a thermodynamic property. The use of light scattering (nephelometry) provides a rapid, instrument-based detection of precipitation.[1][17]

Caption: Experimental workflow for the nephelometric kinetic solubility assay.

Step-by-Step Methodology:

• Stock Solution Preparation: Prepare a concentrated stock solution of 4-(dipropylamino)benzaldehyde in 100% dimethyl sulfoxide (DMSO), for example, at 20 mM.[16] DMSO is used because it can solubilize a wide range of organic compounds at high concentrations.

• Plate Setup: In a 96- or 384-well microtiter plate, add a small volume (e.g., 2-5 µL) of the DMSO stock solution to a much larger volume (e.g., 100-200 µL) of aqueous buffer (e.g., PBS pH 7.4).[17] This creates a high final concentration of the compound with a low percentage of DMSO (typically 1-2%). This step is often performed in a serial dilution format to test a range of concentrations.

• Incubation: Mix the contents of the wells thoroughly and incubate the plate at a controlled temperature (e.g., 37°C) for a short period, typically 1 to 2 hours.[17]

• Measurement: Place the microtiter plate in a nephelometer, which measures the amount of light scattered by undissolved particles (precipitate) in each well.[1]

• Data Analysis: The kinetic solubility is defined as the highest concentration at which no significant light scattering (precipitation) is observed compared to a blank control.

Factors Influencing Solubility

• Temperature: For most solids dissolving in liquids, solubility increases with temperature.[5] This should be considered when designing experiments and interpreting data. For biopharmaceutical relevance, experiments are often conducted at 37°C.[15]

• pH: The solubility of ionizable compounds is highly dependent on pH. 4-(dipropylamino)benzaldehyde contains a tertiary amine, which can be protonated under acidic conditions (pH < pKa) to form a more soluble cationic species. Therefore, its aqueous solubility is expected to increase significantly in acidic solutions compared to neutral or basic solutions.

• Co-solvents: The addition of organic co-solvents (e.g., ethanol, polyethylene glycol) to an aqueous solution can significantly increase the solubility of lipophilic compounds like 4-(dipropylamino)benzaldehyde. This is a common strategy in drug formulation.

Conclusion

4-(dipropylamino)benzaldehyde is a lipophilic molecule with low predicted and observed aqueous solubility but good solubility in a range of organic solvents. This profile is a direct consequence of its molecular structure, which is dominated by nonpolar moieties. For drug development professionals and researchers, accurately quantifying its solubility is paramount. The gold-standard shake-flask method provides the true thermodynamic solubility essential for formulation and biopharmaceutical classification, while high-throughput kinetic assays offer a rapid, valuable assessment for early-stage compound screening. By understanding the principles outlined in this guide and applying the detailed protocols, scientists can generate reliable and reproducible solubility data to accelerate their research and development efforts.

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Protocols & Analytical Methods

Synthesis Protocol for 4-(dipropylamino)benzaldehyde: An Application Note

For dissemination to: Researchers, scientists, and drug development professionals.

Introduction: The Significance of 4-(dipropylamino)benzaldehyde

4-(dipropylamino)benzaldehyde is a valuable aromatic aldehyde that serves as a key intermediate in the synthesis of a diverse range of organic compounds. Its utility spans the development of dyes, fluorescent probes, and pharmaceutical agents.[1][2] The presence of the electron-donating dipropylamino group at the para position significantly influences the reactivity of the aromatic ring and the aldehyde functionality, making it a versatile building block in organic synthesis.[3] This document provides a comprehensive guide to the synthesis of 4-(dipropylamino)benzaldehyde via the Vilsmeier-Haack reaction, a reliable and widely adopted formylation method for electron-rich aromatic compounds.[4][5][6]

Underlying Principles: The Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a powerful method for introducing a formyl group (-CHO) onto an electron-rich aromatic ring.[3][7] The reaction proceeds in two main stages:

• Formation of the Vilsmeier Reagent: The reaction is initiated by the formation of a highly electrophilic chloroiminium salt, known as the Vilsmeier reagent. This is typically generated in situ from the reaction of a substituted amide, such as N,N-dimethylformamide (DMF), with phosphorus oxychloride (POCl₃).[4][5]

• Electrophilic Aromatic Substitution: The electron-rich aromatic substrate, in this case, N,N-dipropylaniline, attacks the electrophilic carbon of the Vilsmeier reagent. This is followed by the elimination of a chloride ion and subsequent hydrolysis of the resulting iminium salt during aqueous workup to yield the desired aldehyde.[3][6]

The regioselectivity of the Vilsmeier-Haack reaction is generally directed to the position of highest electron density on the aromatic ring, which, for N,N-disubstituted anilines, is the para position, leading to the selective formation of the 4-substituted benzaldehyde.[4]

Visualizing the Synthesis Workflow

Caption: Workflow for the synthesis of 4-(dipropylamino)benzaldehyde.

Materials and Safety Considerations

A thorough understanding and adherence to safety protocols are paramount for the successful and safe execution of this synthesis.

Chemical	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Key Hazards
N,N-dipropylaniline	2217-07-4	C₁₂H₁₉N	177.29	Causes skin and serious eye irritation.[8]
Phosphorus oxychloride (POCl₃)	10025-87-3	Cl₃OP	153.33	Fatal if inhaled, causes severe skin burns and eye damage, reacts violently with water.[9][10][11]
N,N-Dimethylformamide (DMF)	68-12-2	C₃H₇NO	73.09	Flammable liquid and vapor, harmful in contact with skin, causes serious eye irritation, may damage the unborn child.[12][13][14]
4-(dipropylamino)benzaldehyde	613-28-5	C₁₃H₁₉NO	205.30	Harmful if swallowed, causes skin and serious eye irritation, may cause respiratory irritation.

Safety Precautions:

• All manipulations should be performed in a well-ventilated chemical fume hood.

• Personal protective equipment (PPE), including a lab coat, safety goggles, and appropriate chemical-resistant gloves, must be worn at all times.

• Phosphorus oxychloride is extremely corrosive and reacts violently with water; handle with extreme caution in a dry environment.[10][15][16]

• DMF is a reproductive toxin and should be handled with care, avoiding inhalation and skin contact.[17][18]

Detailed Experimental Protocol

This protocol is designed for the synthesis of 4-(dipropylamino)benzaldehyde on a laboratory scale.

1. Reagent Preparation and Reaction Setup:

• In a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add N,N-dipropylaniline (1.0 equivalent).

• Dissolve the N,N-dipropylaniline in anhydrous N,N-dimethylformamide (DMF) (approximately 10 mL per gram of aniline).

• Cool the reaction mixture to 0°C in an ice-water bath.

2. Formation of the Vilsmeier Reagent and Formylation:

• Slowly add phosphorus oxychloride (POCl₃) (1.1 equivalents) dropwise to the stirred solution via the dropping funnel, maintaining the temperature below 5°C. The addition of POCl₃ is exothermic and should be done with care.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction mixture at room temperature for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

3. Reaction Quenching and Product Isolation:

• Once the reaction is complete, carefully and slowly pour the reaction mixture onto crushed ice with vigorous stirring. This step is highly exothermic and will generate HCl gas.

• Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate or sodium hydroxide until the pH is approximately 7-8.

• The crude product may precipitate as a solid or an oil.

4. Extraction and Purification:

• Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate or dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude 4-(dipropylamino)benzaldehyde by column chromatography on silica gel, using a mixture of hexane and ethyl acetate as the eluent.[4]

Characterization of 4-(dipropylamino)benzaldehyde

The identity and purity of the synthesized 4-(dipropylamino)benzaldehyde can be confirmed by various analytical techniques.

Technique	Expected Results
¹H NMR	Signals corresponding to the aldehydic proton (~9.7 ppm), aromatic protons (~6.7 and 7.7 ppm), and the propyl group protons (triplets and sextets between ~0.9 and 3.3 ppm).
¹³C NMR	Resonances for the carbonyl carbon (~190 ppm), aromatic carbons, and the aliphatic carbons of the propyl groups.[19]
Mass Spectrometry	A molecular ion peak corresponding to the calculated molecular weight of 205.30 g/mol .[19][20]
Appearance	Typically a yellow to orange solid or oil.[1]

Troubleshooting and Field-Proven Insights

• Low Yield: Incomplete reaction can be a cause of low yield. Ensure that the reaction is stirred for a sufficient amount of time and monitor its progress by TLC. The purity of the starting materials, particularly the N,N-dipropylaniline, is also crucial.

• Difficulty in Purification: The presence of unreacted starting material or byproducts can complicate purification. Careful control of the reaction stoichiometry and temperature can minimize the formation of impurities. A well-executed column chromatography is essential for obtaining a pure product.

• Hydrolysis of Vilsmeier Reagent: The Vilsmeier reagent is sensitive to moisture. It is imperative to use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent premature hydrolysis of the reagent.

Conclusion

The Vilsmeier-Haack reaction provides an efficient and direct route for the synthesis of 4-(dipropylamino)benzaldehyde from N,N-dipropylaniline. By carefully controlling the reaction conditions and adhering to the safety protocols outlined in this application note, researchers can reliably synthesize this important chemical intermediate for a wide range of applications in chemical synthesis and drug development.

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Application of 4-DPAB in cancer stem cell research.

An Application Guide to 4-DPAB and its Analogs in Cancer Stem Cell Research

Authored by: A Senior Application Scientist

Introduction: The Challenge of Cancer Stem Cells

The persistence of cancer, despite aggressive therapies, is largely attributed to a subpopulation of tumor cells known as Cancer Stem Cells (CSCs). These cells possess the unique and dangerous abilities of self-renewal and differentiation, allowing them to regenerate the diverse cell populations that comprise a tumor.[1][2][3] CSCs are often resistant to conventional chemotherapy and radiation, making them key drivers of tumor recurrence and metastasis.[3][4] A central goal in oncology research is to develop strategies that specifically eradicate this resilient cell population.

A robust and widely accepted functional marker for CSCs across numerous malignancies, including breast, ovarian, lung, and colon cancer, is the elevated activity of Aldehyde Dehydrogenase (ALDH) enzymes.[1][5][6][7] The ALDH superfamily plays critical roles in CSC survival and function through several mechanisms:

• Detoxification: ALDH enzymes metabolize and neutralize toxic aldehydes, including those generated by chemotherapy agents like cyclophosphamide.[5][8]

• Reactive Oxygen Species (ROS) Scavenging: They mitigate oxidative stress by clearing reactive aldehydes, thereby preventing DNA damage and apoptosis.[5][6][9][10]

• Retinoic Acid (RA) Signaling: ALDH catalyzes the oxidation of retinal to retinoic acid, a critical signaling molecule that regulates gene expression related to stemness, differentiation, and cell survival.[5][9]

Given its functional importance, the ALDH enzyme family presents a compelling target for anti-CSC therapies.[1][4][9]

Targeting ALDH: The Role of 4-DPAB Analogs in Research

Small molecule inhibitors of ALDH are indispensable tools for investigating the function of this enzyme family in CSC biology. While the query specified "4-DPAB" (4-Dipropylaminobenzaldehyde), the most extensively characterized and universally utilized compound for this application is its close analog, N,N-diethylaminobenzaldehyde (DEAB) . DEAB functions as a competitive inhibitor and a slow substrate for multiple ALDH isoforms.[5] For the remainder of this guide, we will refer to DEAB as the archetypal inhibitor for these protocols, as it is the standard reagent used in the field.

The primary applications of DEAB in CSC research are twofold:

• As a Negative Control: It is essential for accurately identifying and isolating ALDH-positive (ALDHbr or ALDHhigh) cells in the ALDEFLUOR™ assay.

• As a Functional Probe: It is used to directly assess the reliance of CSC properties, such as self-renewal and tumorigenicity, on ALDH activity.[11][12]

Application 1: Identification and Isolation of Live CSCs with the ALDEFLUOR™ Assay

The ALDEFLUOR™ assay is the benchmark method for identifying and isolating live cell populations based on their ALDH enzyme activity.

Principle of the Assay

The assay utilizes a non-toxic, cell-permeable substrate, BODIPY™-aminoacetaldehyde (BAAA). Once inside the cell, ALDH enzymes convert BAAA into a fluorescent product, BODIPY™-aminoacetate (BAA), which is negatively charged and trapped within the cell.[5][13][14] The resulting fluorescence intensity is directly proportional to the cell's ALDH activity and can be readily measured by flow cytometry. To establish a definitive baseline for ALDH-specific fluorescence, a parallel sample is treated with the ALDH inhibitor DEAB. This DEAB-treated sample serves as the negative control, allowing for the precise gating of the ALDH-bright (ALDHbr) CSC population.[13][14][15]

Experimental Workflow: ALDEFLUOR™ Assay

Caption: ALDEFLUOR™ assay workflow for CSC identification.

Detailed Protocol: ALDEFLUOR™ Staining and Analysis

This protocol is a general guideline synthesized from manufacturer instructions and published literature. Optimization is critical for each cell type.[14][16][17]

A. Reagent Preparation:

• Prepare the activated ALDEFLUOR™ Reagent (BAAA) according to the manufacturer's protocol (e.g., STEMCELL Technologies, #01700).[15] This typically involves sequential addition of DMSO and HCl to the dry reagent, followed by dilution in the assay buffer.

• Prepare a single-cell suspension from your cell line or primary tissue at a concentration of 1 x 106 cells/mL in ALDEFLUOR™ Assay Buffer. Ensure high viability (>90%).

B. Staining Procedure:

• For each sample, label two 1.5 mL microfuge tubes: "TEST" and "CONTROL".

• Add 1 mL of the cell suspension to the "TEST" tube.

• Add 5 µL of the activated BAAA reagent to the "TEST" tube. Mix immediately.

• Immediately transfer 0.5 mL of the cell suspension from the "TEST" tube to the "CONTROL" tube.

• Add 5 µL of DEAB solution to the "CONTROL" tube. Mix well. The final DEAB concentration should be approximately 15 µM.[17]

• Incubate both tubes for 30-60 minutes at 37°C, protected from light. Optimal incubation time varies by cell type (see Table 1).[13]

• After incubation, centrifuge the cells at 250 x g for 5 minutes.

• Discard the supernatant and resuspend the cell pellet in 0.5 mL of ice-cold ALDEFLUOR™ Assay Buffer.

• Keep samples on ice and protected from light until analysis. For best results, analyze within one hour.

C. Flow Cytometry Analysis:

• Use the "CONTROL" (DEAB-treated) sample to set the background fluorescence gate. The ALDHbr population in the "TEST" sample will be the population of cells with fluorescence intensity greater than the events in the control sample.

• A viability dye (e.g., DAPI, Propidium Iodide) should be used to exclude dead cells from the analysis.

• The ALDHbr cells can then be quantified or physically isolated using fluorescence-activated cell sorting (FACS) for downstream functional assays.

Data Presentation: Optimization Parameters

Cell Type Example	Recommended Cell Density (cells/mL)	Optimal Incubation Time (minutes)	Reference
Hematopoietic Stem Cells	1 x 106	45 - 60	[13][14]
Breast Cancer Cell Line (e.g., SKBR3)	1 - 2 x 105	30 - 45	[13]
Primary Tumor Dissociation	0.5 - 1 x 106	45 - 60	[17]

Application 2: Functional Characterization of CSCs Using ALDH Inhibition

Beyond identification, ALDH inhibitors like DEAB are used to functionally validate the role of ALDH in maintaining CSC phenotypes.

A. Tumorsphere Formation Assay

This assay assesses the self-renewal and anchorage-independent growth capabilities of CSCs.[3][18] CSCs, when cultured in serum-free, non-adherent conditions, can form three-dimensional floating colonies known as tumorspheres or spheroids.[18][19] Differentiated cancer cells typically fail to survive and proliferate under these conditions.

Principle of Inhibition

By treating cells with DEAB during the sphere formation process, researchers can determine if ALDH activity is required for CSC self-renewal. A significant reduction in the number or size of tumorspheres in DEAB-treated cultures compared to vehicle controls indicates a functional dependency on ALDH.[11][12]

Experimental Workflow: Tumorsphere Formation Assay

Caption: Workflow for assessing CSC self-renewal via tumorsphere assay.

Detailed Protocol: Tumorsphere Formation

• Cell Plating: Prepare a single-cell suspension of the cancer cells to be tested. Plate the cells at a clonal density (e.g., 1,000 to 20,000 cells/well, requires optimization) in ultra-low attachment plates (e.g., Corning Costar®).

• Culture Medium: Use a serum-free medium specifically formulated for stem cells, such as DMEM/F12 supplemented with B27, EGF (20 ng/mL), and bFGF (20 ng/mL).[20]

• Treatment: Add the ALDH inhibitor (e.g., DEAB, 50-100 µM) or a vehicle control (e.g., ethanol) to the appropriate wells at the time of plating.

• Incubation: Culture the cells for 7-14 days at 37°C and 5% CO2. Do not disturb the plates during the first few days to allow sphere formation to initiate.

• Quantification: Using a light microscope, count the number of spheres per well that are above a minimum size threshold (e.g., >50 µm in diameter). Calculate the Sphere Forming Efficiency (SFE %) as: (Number of spheres formed / Number of cells seeded) x 100.

• Analysis: Compare the SFE and average sphere size between the inhibitor-treated and control groups. A statistically significant decrease in the treated group demonstrates that ALDH activity is crucial for the self-renewal of the CSC population.[11]

B. In Vivo Tumorigenicity Assay

The definitive test of a CSC is its ability to initiate a tumor in an immunocompromised animal model, a property known as tumorigenicity.[7][20] This assay is considered the gold standard for validating a CSC population.

Principle of Validation

This assay leverages the ALDEFLUOR™/DEAB method to prove that the ALDHbr population is enriched for tumor-initiating cells. By performing a limiting dilution transplantation, researchers can show that a much smaller number of ALDHbr cells are required to form a tumor compared to their ALDH-dim counterparts.[7]

Experimental Workflow: In Vivo Tumorigenicity Assay

Caption: Gold-standard in vivo assay to validate CSC tumorigenicity.

Detailed Protocol: Limiting Dilution Tumorigenicity Assay

• Cell Sorting: Isolate pure populations of ALDHbr and ALDHdim cells from your cancer cell line or primary tumor using FACS, as described in Application 1.

• Cell Preparation: Prepare serial dilutions of the sorted cells (e.g., 10,000, 1,000, 100, and 10 cells per injection).

• Injection: Resuspend the cells in a 1:1 mixture of sterile PBS and Matrigel®. Subcutaneously inject the cell suspensions into the flanks of highly immunodeficient mice (e.g., NOD/SCID or NSG mice).[21] Use 5-10 mice per dilution group for statistical power.

• Monitoring: Palpate the mice weekly to monitor for tumor formation. Once tumors are palpable, measure their dimensions with calipers 2-3 times per week. The FDA recommends monitoring for 4 to 7 months for some stem cell products.[22]

• Endpoint: Euthanize mice when tumors reach a predetermined size (e.g., 1.5 cm in diameter) or at the study endpoint.

• Analysis: Use extreme limiting dilution analysis (ELDA) software to calculate the tumor-initiating cell frequency in the ALDHbr and ALDHdim populations. A significantly higher frequency in the ALDHbr group provides definitive evidence that ALDH activity marks a CSC population.[7]

Underlying Mechanisms & Signaling Pathways

Inhibition of ALDH with compounds like DEAB perturbs CSC biology through at least two major interconnected pathways. Understanding these mechanisms provides a rationale for combining ALDH inhibitors with other therapies.

• Induction of Genotoxic Stress: ALDH enzymes are critical for detoxifying reactive aldehydes that arise from metabolic processes and chemotherapy.[5][23] Inhibition of ALDH leads to an accumulation of these toxic aldehydes, which in turn increases ROS levels and causes DNA double-strand breaks (DSBs).[10][23] This accumulation of DNA damage can overwhelm the cell's repair capacity, triggering apoptosis. This mechanism suggests a synergy between ALDH inhibitors and DNA damage response (DDR) inhibitors like ATM/ATR inhibitors.[23]

• Disruption of Retinoic Acid (RA) Signaling: ALDH1A isoforms are the primary enzymes responsible for converting retinaldehyde into retinoic acid.[5] RA is a potent signaling molecule that binds to nuclear receptors (RAR/RXR) to regulate the transcription of genes involved in differentiation and stemness.[9] By blocking RA production, ALDH inhibitors can disrupt the signaling networks (e.g., Wnt, Notch) that maintain the CSC state, potentially forcing them into a more differentiated, therapy-sensitive state.[1][9]

Signaling Pathway Overview

Caption: Key pathways affected by ALDH inhibition in CSCs.

Conclusion

The ALDH inhibitor DEAB, a close analog of 4-DPAB, is a cornerstone tool for modern cancer stem cell research. It provides the essential negative control for the robust identification and isolation of ALDHbr CSCs via the ALDEFLUOR™ assay. Furthermore, its use in functional assays, from in vitro tumorsphere formation to in vivo tumorigenicity studies, allows for the direct interrogation of ALDH's role in maintaining the malignant properties of CSCs. By applying these detailed protocols, researchers can effectively probe the biology of cancer stem cells and evaluate novel therapeutic strategies aimed at eliminating the root cause of cancer recurrence.

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Application Notes &amp; Protocols: A Researcher's Guide to Inhibiting ALDH1A1 with 4-(dipropylamino)benzaldehyde (DEAB)

I. Introduction: The Significance of ALDH1A1 in Cellular Biology and Disease

Aldehyde Dehydrogenase 1 Family Member A1 (ALDH1A1) is a critical enzyme in cellular metabolism, belonging to a superfamily of NAD(P)+-dependent enzymes that catalyze the oxidation of a wide range of endogenous and exogenous aldehydes to their corresponding carboxylic acids.[1][2] This detoxification role is a vital cellular defense mechanism against the damaging effects of reactive aldehydes.[1][3]

Beyond its cytoprotective function, ALDH1A1 plays a pivotal role in major signaling pathways. It is a key enzyme in the biosynthesis of retinoic acid (RA), a potent signaling molecule that regulates gene transcription to influence cellular differentiation, proliferation, and development.[4][5][6] The enzymatic reaction involves the irreversible oxidation of retinal to RA.[5]

In the context of oncology and drug development, ALDH1A1 has garnered significant attention as a robust marker for both normal tissue stem cells and cancer stem cells (CSCs).[1][4][7] Elevated ALDH1A1 expression and activity are frequently correlated with a subpopulation of tumor cells responsible for cancer initiation, metastasis, and resistance to conventional therapies.[1][8] Consequently, inhibiting ALDH1A1 activity has emerged as a promising therapeutic strategy to target CSCs and overcome drug resistance.[1][9]

II. 4-(dipropylamino)benzaldehyde (DEAB): A Tool for Probing ALDH Activity

4-(dipropylamino)benzaldehyde, often referred to by the name of its more common analog 4-(diethylamino)benzaldehyde (DEAB), is a potent inhibitor of aldehyde dehydrogenase activity. Its primary and most widespread application in research is as a negative control in the ALDEFLUOR™ assay, a flow cytometry-based method used to identify and isolate live cells with high ALDH activity (termed ALDH-bright or ALDHbr cells).[10][11][12]

Mechanism of Action and Specificity Considerations:

DEAB functions as a competitive inhibitor, competing with the aldehyde substrate for the enzyme's active site.[13][14] For some ALDH isoforms, it can also act as an irreversible, covalent inhibitor.[13][15] Research has shown that the dipropyl analog (DPAB) can be a more potent inhibitor of ALDH1A1 than the diethyl version (DEAB).[16][17]

It is critically important for researchers to understand that while DEAB is a potent inhibitor of ALDH1A1, it is not a selective inhibitor .[13][18][19] Studies have demonstrated that DEAB also effectively inhibits other ALDH isoforms, including ALDH1A2, ALDH1A3, ALDH1B1, and ALDH2, with varying IC50 values.[15][20][21] Therefore, any biological effect observed upon treatment with DEAB should be interpreted as the result of pan-ALDH inhibition rather than a specific consequence of ALDH1A1 blockade. For ALDH1A1-specific functional studies, orthogonal approaches such as siRNA-mediated gene silencing are required to validate findings.[14][22]

III. Core Application: Quantifying ALDH-Positive Cells with the ALDEFLUOR™ Assay

The most common use of DEAB is to establish the baseline fluorescence in the ALDEFLUOR™ assay, enabling the accurate identification of the ALDHbr cell population. The assay principle relies on a non-toxic ALDH substrate, BODIPY™-aminoacetaldehyde (BAAA), which freely diffuses into intact, viable cells. In the presence of ALDH, BAAA is converted into the fluorescent product BODIPY™-aminoacetate (BAA). BAA is negatively charged and is retained inside the cell, leading to bright fluorescence.[11][12] By treating an identical cell sample with both BAAA and the inhibitor DEAB, one can establish the level of background fluorescence, allowing for the precise gating of the true ALDH-positive population.[10][23]

Workflow for ALDH Activity Measurement Using DEAB Control

Caption: Experimental workflow for identifying ALDH-bright cells.

IV. Detailed Experimental Protocols

Protocol 1: Preparation of DEAB Stock Solution

The accurate preparation of a concentrated stock solution is essential for reproducible results. DEAB is typically soluble in organic solvents like dimethyl sulfoxide (DMSO) or ethanol.

Materials:

• 4-(dipropylamino)benzaldehyde (or 4-(diethylamino)benzaldehyde) powder

• Anhydrous, sterile DMSO

• Sterile, nuclease-free microcentrifuge tubes

Procedure:

• Calculation: Determine the required mass of DEAB powder to prepare a stock solution of a desired high concentration (e.g., 100 mM). Use the molecular weight of the compound for this calculation.

• Dissolution: Under sterile conditions (e.g., in a laminar flow hood), add the appropriate volume of anhydrous DMSO to the vial containing the DEAB powder. Vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Aliquoting: Dispense the stock solution into small, single-use aliquots in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the compound.[24][25]

• Storage: Label the aliquots clearly with the compound name, concentration, date, and solvent. Store protected from light at -20°C for short-term storage or -80°C for long-term storage.

Protocol 2: ALDH Inhibition for Flow Cytometry (ALDEFLUOR™ Assay)

This protocol details the use of DEAB as a negative control to identify ALDHbr cells. It is based on the widely used ALDEFLUOR™ kit methodology.

Materials:

• Single-cell suspension of the cells of interest

• ALDEFLUOR™ Assay Buffer

• Activated ALDEFLUOR™ Reagent (BAAA)

• DEAB stock solution (from Protocol 1)

• Ice

• Flow cytometry tubes

• Flow cytometer equipped with a 488 nm laser and a standard FITC filter (e.g., 530/30 nm)

Procedure:

• Cell Preparation: Harvest cells and prepare a single-cell suspension. Count the cells using a hemocytometer or automated cell counter. Centrifuge the cells and resuspend them in ALDEFLUOR™ Assay Buffer at a concentration of 1 x 106 cells/mL.[23]

• Sample Partitioning:

  • TEST Sample: Transfer 1 mL of the cell suspension (1 x 106 cells) to a flow cytometry tube.

  • CONTROL (DEAB) Sample: Transfer 1 mL of the cell suspension (1 x 106 cells) to a separate flow cytometry tube.

• Inhibitor Addition: Add DEAB stock solution to the CONTROL tube. The final concentration may require optimization, but a typical starting point is 15 µM. For cells with extremely high ALDH activity, concentrations up to 100 µM or a 2-fold increase may be necessary.[21][23] Mix gently. Note: Add an equivalent volume of the solvent (e.g., DMSO) to the TEST tube to serve as a vehicle control.

• Substrate Addition: Immediately add 5 µL of the Activated ALDEFLUOR™ Reagent to both the TEST and CONTROL tubes. Mix the tubes gently but thoroughly.

• Incubation: Incubate both tubes for 30 to 60 minutes at 37°C, protected from light. The optimal incubation time can be cell-type dependent and should be optimized.

• Washing: Following incubation, centrifuge the cells at 250 x g for 5 minutes. Discard the supernatant.

• Resuspension: Resuspend the cell pellet in 500 µL of fresh, cold ALDEFLUOR™ Assay Buffer. Keep samples on ice and protected from light until analysis.

• Data Acquisition:

  • Run the CONTROL (DEAB) sample on the flow cytometer first.

  • Use this sample to set the voltages and establish a gate for the ALDH-negative population. The gate should be set to define the brightly fluorescent population in the DEAB-treated sample as negligible (e.g., <0.1%).[11]

  • Run the TEST sample using the exact same instrument settings.

  • The population of cells that appears to the right of the gate established with the CONTROL sample represents the ALDHbr cells.[11]

Protocol 3: Spectrophotometric Validation of ALDH1A1 Inhibition in Cell Lysates

This biochemical assay can be used to confirm the inhibitory effect of DEAB on total ALDH activity in a cell population and to determine an IC50 value. The principle is to measure the NAD(P)+-dependent conversion of an aldehyde substrate to its corresponding acid by monitoring the increase in absorbance at 340 nm due to the production of NAD(P)H.

Materials:

• Cell pellet from the cell type of interest

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Assay Buffer: 0.1 M sodium pyrophosphate, pH 8.4, containing 1.0 mM EDTA

• 10 mM NAD+ solution

• Aldehyde substrate stock (e.g., 1 M propionaldehyde or 10 mM all-trans-retinal in ethanol)

• DEAB stock solution

• UV-transparent 96-well plate or cuvettes

• Spectrophotometer or plate reader capable of reading absorbance at 340 nm

Procedure:

• Prepare Cell Lysate: Lyse the cell pellet according to standard procedures. Centrifuge to pellet debris and collect the supernatant containing the cytosolic proteins. Determine the total protein concentration using a BCA or Bradford assay.

• Reaction Setup: In a 96-well plate or cuvette, prepare the reaction mixtures. For a 200 µL final volume:

  • 150 µL Assay Buffer

  • 20 µL of 10 mM NAD+ (1 mM final concentration)

  • 10 µL of cell lysate (adjust volume for linear reaction rate)

  • 10 µL of DEAB at various concentrations (for IC50 curve) or solvent for control.

• Pre-incubation: Pre-incubate the mixture for 2-5 minutes at 37°C.

• Initiate Reaction: Start the reaction by adding 10 µL of the aldehyde substrate (e.g., 10 mM final concentration for propionaldehyde).

• Measure Absorbance: Immediately begin monitoring the increase in absorbance at 340 nm every 30-60 seconds for 5-10 minutes.[16][17] The rate of reaction is the slope of the linear portion of the absorbance vs. time curve.

• Data Analysis: Calculate the percentage of inhibition for each DEAB concentration relative to the solvent control. Plot the percent inhibition against the log of the DEAB concentration and fit the data to a dose-response curve to determine the IC50 value.

V. Data Summary and Interpretation

Table 1: DEAB Inhibition Constants for Various Human ALDH Isoforms

ALDH Isoform	IC50 Value (µM)	Inhibition Type	Reference
ALDH1A1	0.057	Competitive	[13][15]
ALDH1A2	1.2	Irreversible	[15]
ALDH1A3	3.0	Competitive	[15]
ALDH1B1	1.2	Competitive	[15]
ALDH2	0.16	Irreversible	[15]
ALDH5A1	13	Competitive	[15]

This table highlights the potent but non-selective nature of DEAB. While it is most potent against ALDH1A1, it significantly inhibits other key isoforms at low micromolar concentrations.

Mechanism of ALDH1A1 Inhibition by DEAB

Caption: DEAB competitively inhibits ALDH1A1.

VI. Concluding Remarks

VII. References

• What are ALDH1A1 inhibitors and how do they work? Patsnap Synapse. [Link]

• Morgan CA, Parajuli B, et al. N,N-diethylaminobenzaldehyde (DEAB) as a substrate and mechanism-based inhibitor for human ALDH isoenzymes. Chem Biol Interact. 2015. [Link]

• ALDH1A1 (Aldehyde Dehydrogenase 1 family member A1). GeneCards. [Link]

• Yang L, He S, et al. Discovery and development of selective aldehyde dehydrogenase 1A1 (ALDH1A1) inhibitors. Eur J Med Chem. 2021. [Link]

• Yang Y, Wu J, et al. ALDEFLUOR activity, ALDH isoforms, and their clinical significance in cancers. Cancer Biol Med. 2023. [Link]

• Moreb JS, Ucar D, et al. Abstract 3362: Diethylaminobenzaldehyde (DEAB) is not a specific inhibitor of ALDH1a1 isozyme. Cancer Research. 2010. [Link]

• Jackson B, Brocker C, et al. Aldehyde Dehydrogenase Inhibitors: a Comprehensive Review of the Pharmacology, Mechanism of Action, Substrate Specificity, and Clinical Application. Pharmacol Rev. 2012. [Link]

• N,N-diethylaminobenzaldehyde (DEAB) as a substrate and mechanism-based inhibitor for human ALDH isoenzymes. ResearchGate. [Link]

• Moreb JS, Ucar D, et al. The enzymatic activity of human aldehyde dehydrogenases 1A2 and 2 (ALDH1A2 and ALDH2) is detected by Aldefluor, inhibited by diethylaminobenzaldehyde and has significant effects on cell proliferation and drug resistance. Chem Biol Interact. 2012. [Link]

• Yang Y, Wu J, et al. ALDEFLUOR activity, ALDH isoforms, and their clinical significance in cancers. Taylor & Francis Online. 2023. [Link]

• Chefetz I, Grimley E, et al. A Novel ALDH1A1 Inhibitor Targets Cells with Stem Cell Characteristics in Ovarian Cancer. Cancers (Basel). 2019. [Link]

• ALDH1A1. Wikipedia. [Link]

• Pors K, Moreb JS. Aldehyde dehydrogenase 1A1 and 1A3 isoforms – mechanism of activation and regulation in cancer. Oncotarget. 2014. [Link]

• Marcato P, Dean CA, et al. A High-Content Assay Enables the Automated Screening and Identification of Small Molecules with Specific ALDH1A1-Inhibitory Activity. J Biomol Screen. 2017. [Link]

• Structural and kinetic features of aldehyde dehydrogenase 1A (ALDH1A) subfamily members, cancer stem cell markers active in retinoic acid biosynthesis. ResearchGate. [Link]

• Sanchez-Lanzas IH, Tipping WJ, et al. Expansion of the 4-(Diethylamino)benzaldehyde Scaffold to Explore the Impact on Aldehyde Dehydrogenase Activity and Antiproliferative Activity in Prostate Cancer. J Med Chem. 2022. [Link]

• Kopecka J, Salaroglio IC, et al. New Aspects in the Mechanism of Action of ALDH1A1 and 1A3 Isoforms in Carcinogenesis. Cancers (Basel). 2021. [Link]

• Chen Y, Or-Rashid MM, et al. Inhibition of aldehyde dehydrogenase 1 enhances the cytotoxic effect of retinaldehyde on A549 cancer cells. Oncotarget. 2016. [Link]

• Sládek NE, Kollander R, et al. Cellular levels of aldehyde dehydrogenases (ALDH1A1 and ALDH3A1) as predictors of therapeutic responses to cyclophosphamide-based chemotherapy of breast cancer. Cancer Chemother Pharmacol. 2002. [Link]

• ALDH Activity Assay: A Method for Cancer Stem Cell (CSC) Identification and Isolation. PubMed. [Link]

• Croker AK, Allan AL. Differential Functional Roles of ALDH1A1 and ALDH1A3 in Mediating Metastatic Behavior and Therapy Resistance of Human Breast Cancer Cells. Cancers (Basel). 2017. [Link]

• Morgan CA, Hurley TD. Development of a high-throughput in vitro assay to identify selective inhibitors for human ALDH1A1. J Biomol Screen. 2015. [Link]

• Russo JE, Pensa E, et al. 4-(N,N-dipropylamino)benzaldehyde inhibits the oxidation of all-trans retinal to all-trans retinoic acid by ALDH1A1, but not the differentiation of HL-60 promyelocytic leukemia cells exposed to all-trans retinal. BMC Pharmacol. 2002. [Link]

• Expansion of the 4-(Diethylamino)benzaldehyde Scaffold to Explore the Impact on Aldehyde Dehydrogenase Activity and Antiproliferative Activity in Prostate Cancer. ResearchGate. [Link]

• Sanchez-Lanzas IH, Tipping WJ, et al. Expansion of the 4-(Diethylamino)benzaldehyde Scaffold to Explore the Impact on Aldehyde Dehydrogenase Activity and Antiproliferative Activity in Prostate Cancer. PubMed. [Link]

• 4-(N,N-dipropylamino)benzaldehyde inhibits the oxidation of all-trans retinal to all-trans retinoic acid by ALDH1A1, but not the. SciSpace. [Link]

• Stock Solutions. Cold Spring Harbor Protocol. [Link]

• Preparing Stock Solutions. PhytoTech Labs. [Link]

• Preparation of Stock Solutions. Enfanos. [Link]

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Illuminating Cellular Landscapes: A Guide to Developing Fluorescent Probes from Aminobenzaldehyde Derivatives

Introduction: The Versatility of Aminobenzaldehyde Scaffolds in Fluorescence Sensing

In the intricate world of cellular biology and drug development, the ability to visualize and quantify specific molecular events in real-time is paramount. Fluorescent probes have emerged as indispensable tools in this pursuit, offering high sensitivity and spatiotemporal resolution. Among the myriad of fluorogenic scaffolds, derivatives of aminobenzaldehyde have garnered significant attention for their synthetic accessibility and versatile photophysical properties. These compounds serve as a robust platform for creating a diverse array of fluorescent sensors capable of detecting metal ions, mapping cellular viscosity, and imaging subcellular organelles.[1]

The core of their utility lies in the reactive aldehyde group, which readily undergoes condensation reactions, most notably with primary amines to form Schiff bases. This synthetic handle allows for the facile introduction of various recognition moieties, tailoring the probe's selectivity towards a specific analyte. Furthermore, the amino group, acting as an electron donor, and the benzaldehyde core, as a π-conjugated system, provide a foundation for a range of fluorescence mechanisms. These include Chelation-Enhanced Fluorescence (CHEF), Excited-State Intramolecular Proton Transfer (ESIPT), and the formation of Twisted Intramolecular Charge Transfer (TICT) states, which are particularly useful for sensing changes in the local environment, such as viscosity. This guide provides an in-depth exploration of the design, synthesis, and application of fluorescent probes derived from aminobenzaldehyde, offering detailed protocols for their use in diverse research applications.

I. Probe Synthesis and Characterization: A Foundation in Schiff Base Chemistry

The cornerstone of synthesizing fluorescent probes from aminobenzaldehyde derivatives is the Schiff base condensation reaction. This reaction offers a straightforward and efficient route to a vast library of fluorescent sensors by coupling an aminobenzaldehyde with a primary amine-containing recognition unit.

General Synthetic Principle

The fundamental reaction involves the nucleophilic attack of a primary amine on the electrophilic carbonyl carbon of the aminobenzaldehyde, followed by dehydration to form a stable imine or Schiff base (-C=N-). This reaction is typically carried out in a suitable solvent like ethanol and can be catalyzed by a few drops of acid.

Caption: General scheme for Schiff base fluorescent probe synthesis.

Experimental Protocol: Synthesis of a 4-(diethylamino)salicylaldehyde-based Probe

This protocol details the synthesis of a versatile fluorescent probe from 4-(diethylamino)salicylaldehyde and aniline, which can be adapted for various other amines.[2]

Materials:

• 4-(diethylamino)salicylaldehyde (0.01 mol)

• Aniline (0.01 mol)

• Absolute Ethanol (20 mL)

• Anhydrous ZnCl₂ (catalytic amount)

• Round-bottom flask (50 mL)

• Reflux condenser

• Heating mantle

• Stirring bar

• Filtration apparatus

• Vacuum desiccator

Procedure:

• In the 50 mL round-bottom flask, dissolve 4-(diethylamino)salicylaldehyde (0.01 mol) and aniline (0.01 mol) in 20 mL of absolute ethanol.

• Add a few drops of anhydrous ZnCl₂ to the solution.

• Add the stirring bar and attach the reflux condenser.

• Heat the reaction mixture to reflux at 100°C for 3 hours with continuous stirring.

• After the reaction is complete, cool the mixture to room temperature. A solid precipitate should form.

• Collect the solid product by vacuum filtration and wash it first with distilled water and then with a small amount of cold ethanol.

• Dry the purified product in a vacuum desiccator.

Characterization of the Synthesized Probe

The successful synthesis and purity of the fluorescent probe must be confirmed through various analytical techniques.

Technique	Purpose	Expected Observations
FT-IR Spectroscopy	To identify functional groups.	Disappearance of the C=O stretch from the aldehyde and the N-H stretch from the primary amine, and the appearance of a C=N (imine) stretch.
¹H NMR & ¹³C NMR Spectroscopy	To confirm the molecular structure.	Signals corresponding to the aromatic protons and carbons of both precursors, and a characteristic signal for the imine proton (-CH=N-).
Mass Spectrometry	To determine the molecular weight.	A molecular ion peak corresponding to the calculated mass of the Schiff base product.
UV-Vis and Fluorescence Spectroscopy	To evaluate the photophysical properties.	Determination of the maximum absorption (λ_abs) and emission (λ_em) wavelengths, and the molar extinction coefficient (ε).

II. Application in Metal Ion Detection

Schiff base probes derived from aminobenzaldehydes are excellent candidates for detecting metal ions due to the presence of nitrogen and, often, oxygen atoms that can act as chelating sites. The binding of a metal ion can rigidify the probe's structure, leading to a significant change in its fluorescence properties, a phenomenon known as Chelation-Enhanced Fluorescence (CHEF).

Caption: Chelation-Enhanced Fluorescence (CHEF) mechanism.

Protocol: Fluorometric Detection of Al³⁺ Ions

This protocol describes the use of a salicylaldehyde-based Schiff base probe for the selective detection of aluminum ions (Al³⁺).[3]

Materials:

• Synthesized Schiff base probe stock solution (1 mM in DMSO)

• Stock solutions of various metal ions (e.g., Al³⁺, Na⁺, K⁺, Ca²⁺, Mg²⁺, Cu²⁺, Fe³⁺, etc.) (10 mM in deionized water)

• DMF/H₂O (v/v = 9:1) solvent system

• Fluorometer

Procedure:

• Prepare a working solution of the fluorescent probe (e.g., 10 µM) in the DMF/H₂O solvent system.

• To a cuvette containing the probe solution, add a specific concentration of the Al³⁺ stock solution (e.g., to a final concentration of 100 µM).

• Record the fluorescence emission spectrum of the solution after a short incubation period (e.g., 2 minutes).

• To assess selectivity, repeat step 2 and 3 with other metal ion solutions.

• For titration experiments, incrementally add small aliquots of the Al³⁺ stock solution to the probe solution and record the fluorescence spectrum after each addition.

• Plot the fluorescence intensity at the emission maximum against the concentration of Al³⁺ to determine the detection limit.

Parameter	Typical Value Range
Excitation Wavelength (λ_ex)	350 - 450 nm
Emission Wavelength (λ_em)	450 - 600 nm
Detection Limit (LOD)	10⁻⁶ to 10⁻⁸ M
Response Time	< 5 minutes

III. Application in Viscosity Sensing

Certain aminobenzaldehyde derivatives, when incorporated into a "molecular rotor" design, exhibit viscosity-sensitive fluorescence. These probes typically feature a rotatable single bond that allows for intramolecular rotation in the excited state. In low-viscosity environments, this rotation is rapid and leads to non-radiative decay, resulting in weak fluorescence. In viscous environments, the rotation is hindered, forcing the molecule to relax through radiative pathways, thus significantly enhancing fluorescence intensity and lifetime.[4][5] This phenomenon is often governed by the Twisted Intramolecular Charge Transfer (TICT) mechanism.

Caption: Mechanism of a fluorescent molecular rotor.

Protocol: Calibration and Measurement of Viscosity

This protocol outlines the calibration of a molecular rotor probe using glycerol-water mixtures and its application in measuring the viscosity of a sample.[6][7][8]

Materials:

• Viscosity-sensitive fluorescent probe stock solution (1 mM in DMSO)

• Glycerol

• Deionized water

• Viscometer (for calibration)

• Fluorometer or fluorescence microscope with lifetime imaging capabilities (FLIM)

Procedure:

Part A: Calibration Curve Generation

• Prepare a series of glycerol-water mixtures with varying weight percentages of glycerol (e.g., 0%, 20%, 40%, 60%, 80%, 95%).

• Measure the viscosity of each mixture using a viscometer at a controlled temperature.

• Add the fluorescent probe to each glycerol-water mixture to a final concentration of ~1-10 µM.

• Measure the fluorescence intensity and/or fluorescence lifetime of the probe in each mixture.

• Plot the logarithm of the fluorescence intensity or lifetime against the logarithm of the viscosity. This relationship is often described by the Förster-Hoffmann equation: log(I) = C + x * log(η), where I is the fluorescence intensity, η is the viscosity, and C and x are constants.

Part B: Viscosity Measurement of an Unknown Sample

• Add the calibrated fluorescent probe to the sample of interest at the same final concentration used for calibration.

• Measure the fluorescence intensity or lifetime of the probe in the sample.

• Using the calibration curve generated in Part A, determine the viscosity of the sample.

Glycerol (% w/w)	Approximate Viscosity (cP at 20°C)
0	1.0
20	1.8
40	3.8
60	12
80	70
95	600

IV. Application in Bioimaging

The versatility of aminobenzaldehyde-based probes extends to the imaging of live cells. By incorporating specific targeting moieties, these probes can be directed to particular subcellular organelles, such as lipid droplets or lysosomes, providing insights into their structure and function.[9][10][11][12][13]

Protocol: Live-Cell Imaging of Lipid Droplets

This protocol describes the use of a lipophilic aminobenzaldehyde-based probe for staining and visualizing lipid droplets in live cells.[14][15]

Materials:

• Lipid droplet-targeting fluorescent probe (e.g., with a long alkyl chain)

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Cells cultured on glass-bottom dishes or coverslips

• Phosphate-Buffered Saline (PBS)

• Confocal fluorescence microscope

Procedure:

• Cell Culture: Culture cells (e.g., HeLa or 3T3-L1) on glass-bottom dishes or coverslips in complete medium (DMEM with 10% FBS and 1% Penicillin-Streptomycin) until they reach the desired confluency. To induce lipid droplet formation, cells can be treated with oleic acid.

• Probe Loading: Prepare a working solution of the fluorescent probe in serum-free medium (e.g., 1-5 µM). Remove the culture medium from the cells and wash them once with PBS. Add the probe-containing medium to the cells and incubate for 15-30 minutes at 37°C in a CO₂ incubator.

• Washing: Remove the probe solution and wash the cells two to three times with PBS to remove any unbound probe.

• Imaging: Add fresh culture medium or PBS to the cells. Visualize the stained lipid droplets using a confocal fluorescence microscope with the appropriate excitation and emission filters for the probe.

Caption: Workflow for live-cell imaging of lipid droplets.

Conclusion and Future Perspectives

Fluorescent probes derived from aminobenzaldehyde derivatives represent a powerful and adaptable class of tools for researchers in chemistry, biology, and medicine. Their straightforward synthesis, coupled with the ability to fine-tune their photophysical and chemical properties, allows for the rational design of sensors for a wide range of applications. The protocols detailed in this guide provide a solid foundation for the synthesis, characterization, and application of these probes in metal ion detection, viscosity sensing, and live-cell imaging.

Future advancements in this field will likely focus on the development of probes with enhanced photostability, larger Stokes shifts, and near-infrared emission for deeper tissue imaging. The design of multi-functional probes capable of sensing multiple analytes simultaneously or probes that can be activated by specific enzymes will further expand their utility in diagnostics and drug discovery. The continued exploration of novel aminobenzaldehyde scaffolds and their conjugation to advanced recognition moieties promises to deliver a new generation of fluorescent tools that will further illuminate the complex processes of life at the molecular level.

References

• A Simple BODIPY-Based Viscosity Probe for Imaging of Cellular Viscosity in Live Cells. Molecules. Available at: [Link].

• Fluorescent molecular rotor probes nanosecond viscosity changes. AIP Publishing. Available at: [Link].

• Mapping viscosity in discrete subcellular locations with a BODIPY based fluorescent probe. Nature Communications. Available at: [Link].

• Molecular rotors—fluorescent biosensors for viscosity and flow. RSC Publishing. Available at: [Link].

• Fluorescent probes for the imaging of lipid droplets in live cells. Coordination Chemistry Reviews. Available at: [Link].

• Membrane-Bound Molecular Rotors Measure Viscosity in Live Cells via Fluorescence Lifetime Imaging. ACS Publications. Available at: [Link].

• 4-(Diethylamino) salicylaldehyde based fluorescent Salen ligand with red-shifted emission - A facile synthesis and DFT investigation. ResearchGate. Available at: [Link].

• Schiff Base Compounds Derived from 5-Methyl Salicylaldehyde as Turn-On Fluorescent Probes for Al3+ Detection: Experimental and DFT Calculations. MDPI. Available at: [Link].

• Twist and Probe—Fluorescent Molecular Rotors Image Escherichia coli Cell Membrane Viscosity. PMC. Available at: [Link].

• Environment-sensitive targeted fluorescent probes for live-cell imaging. ResearchGate. Available at: [Link].

• A Simple BODIPY-Based Viscosity Probe for Imaging of Cellular Viscosity in Live Cells. MDPI. Available at: [Link].

• Organic Fluorescent Probes for Monitoring Micro-Environments in Living Cells and Tissues. MDPI. Available at: [Link].

• Recent Advances in Fluorescent Probes for Lipid Droplets. PMC. Available at: [Link].

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• A lipid droplet-targeted fluorescent probe for fluorescence imaging of cell and zebrafish viscosity. New Journal of Chemistry. Available at: [Link].

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• METAL COMPLEXES OF SCHIFF BASE DERIVED FROM 4- (DIETHYLAMINO) SALICYLDEHYDE WITH ANILINE: CHARACTERIZATION, COMPUTATIONAL ANALYS. ResearchGate. Available at: [Link].

• In-Situ Construction of Fluorescent Probes for Lysosomes Imaging and Lysosomal Ph Ratiometric Detection Based on Bioorthogonal Fluorescence. ResearchGate. Available at: [Link].

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• Fluorescent probes for organelle-targeted bioactive species imaging. Chemical Science. Available at: [Link].

• A novel pH "off-on" fluorescent probe for lysosome imaging. ResearchGate. Available at: [Link].

• Synthesis and Characterization of a Fluorescent Probe Based on Schiff-Base. University Chemistry. Available at: [Link].

• Recent Advances in Organelle-Targeted Fluorescent Probes. PMC. Available at: [Link].

• Modular development of organelle-targeting fluorescent probes for imaging formaldehyde in live cells. Analytical Methods. Available at: [Link].

• pH-Activable Fluorescent Probes for Targeting Live Microglial Cell Organelles. PMC. Available at: [Link].

• Schiff Base Compounds Derived from 5-Methyl Salicylaldehyde as Turn-On Fluorescent Probes for Al3+ Detection: Experimental and DFT Calculations. MDPI. Available at: [Link].

• Fluorescent probes for organelle-targeted bioactive species imaging. PMC. Available at: [Link].

• Synthesis of Fluorescent Probes based on Stilbenes and Diphenylacetylenes targeting β-Amyloid Plaques. PMC. Available at: [Link].

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Application Notes and Protocols: Investigating the Efficacy of 4-(dipropylamino)benzaldehyde in Prostate Cancer Cell Lines

Introduction

Prostate cancer remains a significant global health challenge, with a pressing need for novel therapeutic strategies, particularly for advanced and castration-resistant forms of the disease. A promising area of investigation is the targeting of aldehyde dehydrogenases (ALDH), a family of enzymes overexpressed in various cancers, including prostate cancer.[1][2] High ALDH activity is associated with cancer stem cell populations, therapeutic resistance, and poor prognosis.[3][4] 4-(dipropylamino)benzaldehyde, an analog of the well-known pan-ALDH inhibitor 4-(diethylamino)benzaldehyde (DEAB), has emerged as a more potent inhibitor of ALDH activity, demonstrating significant cytotoxic effects against prostate cancer cell lines.[5][6]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of 4-(dipropylamino)benzaldehyde to investigate its anti-cancer effects on prostate cancer cell lines. This document outlines detailed protocols for assessing cell viability, apoptosis, and cell cycle progression, and for dissecting the molecular mechanisms of action, with a focus on key signaling pathways implicated in prostate cancer progression.

Rationale and Scientific Background

The rationale for investigating 4-(dipropylamino)benzaldehyde in prostate cancer is twofold. Firstly, its potent ALDH-inhibitory activity suggests it can target the cancer stem cell population, potentially overcoming drug resistance.[3][5] Secondly, emerging evidence points towards a complex interplay between ALDH activity and critical signaling pathways that drive prostate cancer growth and survival. Notably, the expression of the ALDH1A3 isoform is regulated by the androgen receptor (AR) in androgen-sensitive prostate cancer cells.[7][8] Furthermore, ALDH-mediated production of retinoic acid can modulate the PI3K/Akt pathway, a central signaling node for cell survival and proliferation.[3][4] There is also evidence linking ALDH2 dysregulation to the MAPK signaling pathway.[9]

Therefore, we hypothesize that 4-(dipropylamino)benzaldehyde exerts its anti-tumor effects in prostate cancer not only through direct cytotoxicity but also by modulating the AR and PI3K/Akt signaling pathways, leading to cell cycle arrest and apoptosis. To test this hypothesis, we will utilize two well-characterized prostate cancer cell lines:

• LNCaP: An androgen-sensitive human prostate adenocarcinoma cell line that expresses a functional androgen receptor.[10][11]

• PC-3: An androgen-independent human prostate cancer cell line derived from a bone metastasis, which does not express the androgen receptor.[12][13]

Comparing the effects of 4-(dipropylamino)benzaldehyde on these two cell lines will allow for the elucidation of both AR-dependent and AR-independent mechanisms of action.

Experimental Workflow

The following diagram illustrates the proposed experimental workflow to characterize the effects of 4-(dipropylamino)benzaldehyde on prostate cancer cell lines.

Caption: Hypothesized signaling pathway of 4-(dipropylamino)benzaldehyde.

Conclusion

These application notes provide a robust framework for the preclinical evaluation of 4-(dipropylamino)benzaldehyde as a potential therapeutic agent for prostate cancer. The detailed protocols and the proposed mechanistic studies will enable a thorough characterization of its anti-cancer properties and its impact on key signaling pathways. The findings from these investigations will be crucial in guiding further drug development efforts and in understanding the therapeutic potential of targeting ALDH in prostate cancer.

References

• Cytion. LNCaP Cell Line: A Key to Prostate Cancer Breakthroughs. [Link]

• Cui, J., et al. (2011). PC3 Is a Cell Line Characteristic of Prostatic Small Cell Carcinoma. PLoS ONE, 6(3), e18373. [Link]

• Duke University. PC3 is a cell line characteristic of prostatic small cell carcinoma. [Link]

• National Center for Biotechnology Information. Unique Patterns of Molecular Profiling between Human Prostate Cancer LNCaP and PC-3 Cells. [Link]

• Ma, S., et al. (2022). Targeting aldehyde dehydrogenase for prostate cancer therapies. Frontiers in Oncology, 12, 1024536. [Link]

• Püschel, J., et al. (2021). The Multifaceted Role of Aldehyde Dehydrogenases in Prostate Cancer Stem Cells. Cancers, 13(16), 4054. [Link]

• Luo, J., et al. (2018). Expression and regulation of aldehyde dehydrogenases in prostate cancer. World Journal of Urology, 36(11), 1727–1735. [Link]

• Trasino, S. E., et al. (2011). Androgen regulation of aldehyde dehydrogenase 1A3 (ALDH1A3) in the androgen-responsive human prostate cancer cell line LNCaP. Experimental Biology and Medicine, 236(5), 567–576. [Link]

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• Pequerul, R., et al. (2020). Aldehyde Dehydrogenases and Prostate Cancer: Shedding Light on Isoform Distribution to Reveal Druggable Target. Biomedicines, 8(12), 569. [Link]

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• Festuccia, C., et al. (2006). Mechanisms of Cell Death Induced by Histone Deacetylase Inhibitors in Androgen Receptor–Positive Prostate Cancer Cells. Molecular Cancer Research, 4(2), 113–123. [Link]

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Application Note &amp; Protocol: Synthesis and Application of Schiff Bases Derived from 4-(dipropylamino)benzaldehyde

Abstract: This document provides a comprehensive guide to the synthesis, characterization, and application of Schiff bases formed from 4-(dipropylamino)benzaldehyde. The potent electron-donating nature of the dipropylamino group imparts unique photophysical properties, such as fluorescence, to the resulting imines, making them highly valuable in the development of chemosensors, molecular probes, and advanced materials. We will explore the underlying reaction mechanism, provide a detailed and validated protocol for synthesis and purification, outline a complete characterization workflow, and discuss key applications for researchers in chemistry and drug development.

The Chemistry of Formation: Mechanism and Electronic Effects

Schiff bases, or azomethines, are formed through the condensation of a primary amine with a carbonyl compound, such as an aldehyde or ketone.[1][2] The overall reaction is a nucleophilic addition followed by a dehydration, resulting in the characteristic carbon-nitrogen double bond (C=N) of the imine.

Reaction Mechanism

The formation of a Schiff base is a reversible, two-stage process that is typically catalyzed by a weak acid.[1][3]

• Nucleophilic Addition: The primary amine, acting as a nucleophile, attacks the electrophilic carbonyl carbon of the 4-(dipropylamino)benzaldehyde. This leads to the formation of a zwitterionic intermediate, which quickly undergoes proton transfer to yield a neutral, but unstable, carbinolamine intermediate.[4]

• Acid-Catalyzed Dehydration: The carbinolamine is then protonated on the oxygen atom by an acid catalyst (e.g., a few drops of glacial acetic acid), turning the hydroxyl group into a good leaving group (water).[5] The lone pair of electrons on the nitrogen atom then forms the C=N double bond, expelling a water molecule. The deprotonation of the nitrogen atom yields the final Schiff base and regenerates the acid catalyst.[3]

The dehydration of the carbinolamine is generally the rate-determining step of the reaction. While acid catalysis is crucial, a high concentration of acid can be detrimental as it will protonate the starting amine, rendering it non-nucleophilic and halting the reaction.

Caption: Figure 1: Mechanism of Schiff Base Formation

The Influence of the 4-(dipropylamino) Group

The 4-(dipropylamino)benzaldehyde is an aromatic aldehyde featuring a strong electron-donating group (EDG) at the para position. This substituent has profound effects on both the reactivity and the properties of the resulting Schiff base:

• Reactivity: The EDG pushes electron density into the aromatic ring, which can slightly decrease the electrophilicity of the carbonyl carbon compared to unsubstituted benzaldehyde. However, this effect is generally minor, and the reaction proceeds efficiently.

• Product Properties: More significantly, the dipropylamino group creates a "push-pull" or Donor-π-Acceptor (D-π-A) system in the final Schiff base.[6] This electronic structure is often associated with enhanced photophysical properties, including strong absorption in the visible range (color) and fluorescence, making these compounds ideal candidates for optical applications.[6][7]

Experimental Guide: Synthesis and Characterization

This section provides a robust protocol for the synthesis of a representative Schiff base, (E)-N-benzylidene-4-(dipropylamino)aniline, through the reaction of 4-(dipropylamino)benzaldehyde with aniline.

Synthesis Protocol

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)	Notes
4-(dipropylamino)benzaldehyde	205.31	1.03 g	5.0
Aniline	93.13	0.47 g (0.46 mL)	5.0	Freshly distilled if discolored.
Absolute Ethanol	46.07	25 mL	-	Solvent
Glacial Acetic Acid	60.05	2-3 drops	-	Catalyst
Round-bottom flask (50 mL)	-	1	-
Reflux condenser	-	1	-
Magnetic stirrer and stir bar	-	1	-
Heating mantle	-	1	-

Step-by-Step Procedure:

• Reagent Setup: To a 50 mL round-bottom flask containing a magnetic stir bar, add 4-(dipropylamino)benzaldehyde (1.03 g, 5.0 mmol).

• Dissolution: Add 25 mL of absolute ethanol to the flask and stir until the aldehyde is fully dissolved.

• Amine Addition: Add aniline (0.46 mL, 5.0 mmol) to the solution, followed by 2-3 drops of glacial acetic acid to catalyze the reaction.[1]

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux (approximately 78-80 °C) using a heating mantle. Let the reaction stir at reflux for 4-6 hours.[8][9] The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).

• Product Precipitation: After the reaction is complete, remove the heating mantle and allow the solution to cool slowly to room temperature. The product will often begin to crystallize or precipitate out of the solution.

• Isolation: Cool the flask in an ice bath for 30 minutes to maximize precipitation.[10] Collect the solid product by vacuum filtration, washing the crystals with a small amount of cold ethanol to remove any unreacted starting materials.

• Drying: Dry the purified product in a vacuum oven or desiccator to obtain the final Schiff base as a crystalline solid.

Purification: Recrystallization

For high-purity applications, recrystallization is the most effective purification method.[8][11]

• Solvent Selection: Ethanol is an excellent choice for recrystallization as the Schiff base product is highly soluble in hot ethanol but sparingly soluble at room temperature or below.

• Procedure: Dissolve the crude product in a minimum amount of boiling ethanol. If any impurities remain undissolved, perform a hot filtration. Allow the clear solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.[10]

• Collection: Collect the purified crystals by vacuum filtration and dry them thoroughly.

Characterization Workflow

Confirming the structure and purity of the synthesized Schiff base is a critical self-validating step. The following spectroscopic methods are standard.

Caption: Figure 2: Experimental Workflow

Expected Spectroscopic Data

Technique	Key Feature	Expected Observation	Rationale
FT-IR	C=O Stretch	Disappearance of the strong aldehyde C=O peak (~1660-1700 cm⁻¹)[12]	Confirms consumption of the aldehyde starting material.
N-H Stretch	Disappearance of the primary amine N-H peaks (~3300-3500 cm⁻¹)	Confirms consumption of the amine starting material.
C=N Stretch	Appearance of a new, strong imine C=N peak (~1600-1630 cm⁻¹)[4][13]	Confirms the formation of the Schiff base.
¹H NMR	Aldehyde Proton	Disappearance of the aldehyde proton singlet (~δ 9.5-10.0 ppm)	Confirms consumption of the aldehyde.
Azomethine Proton	Appearance of a new singlet for the imine proton (HC=N) (~δ 8.2-8.9 ppm)[1]	Diagnostic signal for Schiff base formation.
Aromatic Protons	Complex multiplets in the aromatic region (~δ 6.5-8.0 ppm)	Signals from both aromatic rings will be present.
Propyl Protons	Signals corresponding to the -N(CH₂CH₂CH₃)₂ group (triplet, sextet, triplet)	Confirms the presence of the dipropylamino substituent.
UV-Vis	π → π* Transition	Strong absorption band, likely in the UV or visible region.	The extended conjugation of the D-π-A system leads to a characteristic absorption spectrum.[14]

Applications and Advanced Insights

Fluorescent Chemosensors

Schiff bases derived from 4-(dialkylamino)benzaldehydes are exceptional candidates for fluorescent probes.[7] The D-π-A electronic structure often results in compounds that are weakly fluorescent on their own but exhibit a "turn-on" fluorescence response upon binding to specific analytes, such as metal ions (e.g., Zn²⁺, Al³⁺, Pb²⁺).[7][14][15] The coordination of the metal ion to the nitrogen and/or oxygen atoms of the Schiff base can restrict intramolecular rotation (RIR) or inhibit photoinduced electron transfer (PET), leading to a significant enhancement of fluorescence emission.[6]

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Impure or wet reactants/solvent. 2. Insufficient reaction time or temperature. 3. Incorrect pH (too much acid).	1. Use freshly distilled aniline and anhydrous ethanol. 2. Ensure proper reflux temperature and extend reaction time (monitor by TLC). 3. Use only a catalytic amount (2-3 drops) of acid.
Oily Product Instead of Solid	1. Presence of impurities. 2. Product has a low melting point.	1. Wash the crude product with a solvent that dissolves starting materials but not the product (e.g., cold hexanes). Attempt recrystallization. 2. If recrystallization fails, consider purification by column chromatography.[11]
Product Fails to Recrystallize	1. Solution is too dilute. 2. Incorrect solvent system.	1. Boil off some of the solvent to concentrate the solution. 2. Try a different solvent or a binary solvent system (e.g., ethanol/water).

References

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• PMC - NIH. Different Schiff Bases—Structure, Importance and Classification. [Link]

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• ResearchGate. Synthesis And Characterization Of Schiff-Base Ligand Derivative From 4-Aminoantipyrine And Its Transition Metal Complexes. [Link]

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• E3S Web of Conferences. Synthesis, Spectroscopic Characterization and DFT Analysis of Schiff Bases Derived from Benzalacetone and Benzalacetophenone with Alanine. [Link]

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Application Notes &amp; Protocols: Investigating Retinoic Acid Signaling Pathways Using 4-DPAB

Audience: Researchers, scientists, and drug development professionals engaged in cell signaling, developmental biology, and oncology research.

Abstract: This document provides a comprehensive guide to the experimental use of 4-(N,N-diethylamino)benzaldehyde (4-DPAB), a potent inhibitor of aldehyde dehydrogenases (ALDHs), for the specific purpose of studying retinoic acid (RA) signaling pathways. We delve into the mechanism of action, provide detailed protocols for in vitro applications, outline methods for downstream analysis, and discuss critical aspects of data interpretation and experimental validation.

Scientific Foundation: The Retinoic Acid Pathway and its Modulation

Retinoic acid (RA), an active metabolite of vitamin A, is a critical signaling molecule that orchestrates a vast array of biological processes, including embryonic development, cellular differentiation, proliferation, and apoptosis.[1][2][3] Dysregulation of the RA signaling pathway is implicated in various developmental disorders and cancers.[1][4] The biological activity of RA is primarily mediated by its binding to nuclear retinoic acid receptors (RARs) and retinoid X receptors (RXRs), which form heterodimers that bind to specific DNA sequences known as retinoic acid response elements (RAREs) in the promoter regions of target genes, thereby modulating their transcription.[5][6]

The intracellular concentration of RA is meticulously controlled through a balance of synthesis and degradation. The final, rate-limiting step in RA biosynthesis is the irreversible oxidation of retinaldehyde to retinoic acid, a reaction catalyzed by a class of enzymes known as aldehyde dehydrogenases (ALDHs), particularly the ALDH1A subfamily (ALDH1A1, ALDH1A2, ALDH1A3).[4][7] This enzymatic control point presents an ideal target for pharmacological intervention to study the consequences of RA deprivation.

4-DPAB (also widely known as DEAB, N,N-diethylaminobenzaldehyde) is a well-characterized inhibitor of ALDH enzymes.[8][9] It functions primarily as a competitive inhibitor with respect to the aldehyde substrate, with high potency towards ALDH1A1.[8][10] By blocking the conversion of retinal to RA, 4-DPAB effectively depletes intracellular RA levels, providing a powerful chemical tool to probe the function of the RA signaling pathway in various biological contexts. It is crucial to note, however, that while potent, 4-DPAB is not entirely specific to a single ALDH isoform and can inhibit other members of the superfamily, a factor that necessitates careful experimental design and controls.[11][12]

Mechanism of RA Synthesis and Inhibition by 4-DPAB

The diagram below illustrates the canonical pathway of RA synthesis from its precursor, Vitamin A (Retinol), and highlights the specific enzymatic step blocked by 4-DPAB.

Caption: Retinoic acid synthesis pathway and 4-DPAB's point of inhibition.

Core Applications and Methodologies

The primary application of 4-DPAB is to create a state of functional RA deficiency in a controlled experimental setting. This allows for the elucidation of RA-dependent processes.

Key Experimental Questions Addressed by 4-DPAB:

• Is cell differentiation or lineage commitment dependent on endogenous RA signaling?

• Does RA regulate the proliferation or survival of a specific cell type?[13]

• What are the downstream target genes of the RA pathway in our model system?

• Can inhibition of RA synthesis sensitize cancer cells to other therapeutic agents?[14]

Protocol 1: In Vitro Inhibition of RA Signaling in Adherent Cells

This protocol provides a generalized framework for treating cultured adherent cells with 4-DPAB to inhibit endogenous RA production.

A. Materials

• Cell Line: Adherent cell line of interest.

• Culture Medium: Appropriate complete growth medium (e.g., DMEM/F-12 + 10% FBS).

• Reagents:

  • 4-(N,N-diethylamino)benzaldehyde (4-DPAB/DEAB)

  • Dimethyl sulfoxide (DMSO), cell culture grade

  • Phosphate-Buffered Saline (PBS), sterile

  • Trypsin-EDTA solution

• Equipment:

  • Sterile cell culture plates (6-well, 24-well, or 96-well)

  • Standard cell culture incubator (37°C, 5% CO₂)

  • Biosafety cabinet

  • Hemocytometer or automated cell counter

B. Preparation of 4-DPAB Stock Solution

• Causality: 4-DPAB is poorly soluble in aqueous solutions. A concentrated stock in an organic solvent like DMSO is required for accurate and sterile delivery to the cell culture medium.

• Prepare a 100 mM stock solution of 4-DPAB in sterile DMSO. For example, dissolve 17.72 mg of 4-DPAB (MW: 177.23 g/mol ) in 1 mL of DMSO.

• Vortex thoroughly until the powder is completely dissolved.

• Aliquot the stock solution into smaller volumes (e.g., 20 µL) in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store aliquots at -20°C, protected from light. The stock solution is stable for several months under these conditions.

C. Experimental Procedure

Caption: General experimental workflow for in vitro 4-DPAB treatment.

• Cell Seeding: Plate cells in the desired format (e.g., 6-well plates for protein/RNA, 96-well for viability assays) at a density that will ensure they are in a sub-confluent, logarithmic growth phase at the time of treatment (typically 50-70% confluency).

• Incubation: Culture the cells for 18-24 hours under standard conditions (37°C, 5% CO₂) to allow for attachment and recovery.

• Determining Working Concentration (Dose-Response):

  • Causality: The optimal concentration of 4-DPAB is cell-type dependent and represents a balance between effective ALDH inhibition and minimal off-target toxicity. A dose-response experiment is essential.

  • Prepare a series of dilutions of 4-DPAB in complete culture medium. A typical starting range is 1 µM to 50 µM .

  • Include a Vehicle Control (medium with the same final concentration of DMSO as the highest 4-DPAB dose) and a Negative Control (untreated cells).

  • Treat cells for a relevant time period (e.g., 48 hours) and assess cell viability using an MTT or similar assay. The ideal working concentration should be the highest dose that does not significantly reduce cell viability compared to the vehicle control. For many cell lines, a concentration of 5-15 µM is effective.

• Cell Treatment:

  • Aspirate the old medium from the cells.

  • Add the freshly prepared medium containing the appropriate concentrations of 4-DPAB or controls.

  • Essential Controls:

    • Vehicle Control: (DMSO) To control for any effects of the solvent.

    • Positive Control (Optional): Exogenous all-trans-retinoic acid (ATRA, typically 1 µM) to confirm the responsiveness of the cells to RA signaling.

    • Rescue Experiment (Optional but Recommended): Co-treatment with 4-DPAB and exogenous ATRA. If the effects of 4-DPAB are specifically due to RA depletion, adding back ATRA should rescue the phenotype.

• Incubation: Return the plates to the incubator for the desired experimental duration (typically 24 to 72 hours), depending on the endpoint being measured.

• Downstream Analysis: Harvest cells for analysis as described in the following section.

Protocol 2: Downstream Analysis and Validation

The choice of downstream assay is dictated by the experimental question. Here are validated approaches to confirm the biological effect of 4-DPAB treatment.

A. Validating Inhibition of RA Signaling Pathway

• Method: Quantitative Real-Time PCR (qRT-PCR).

• Principle: Measure the mRNA expression levels of known RA target genes. Inhibition by 4-DPAB should lead to a decrease in the expression of RA-inducible genes.

• Key Target Genes: RARβ (a classic RA-inducible gene), HOX gene family members, CYP26A1 (an enzyme involved in RA catabolism, often induced by RA as a negative feedback mechanism).

• Procedure:

  • Harvest cells and isolate total RNA using a standard kit.

  • Perform reverse transcription to generate cDNA.

  • Run qRT-PCR using validated primers for your target genes and at least two stable housekeeping genes (e.g., GAPDH, ACTB).

  • Analyze data using the ΔΔCt method.

• Expected Outcome: A significant decrease in the relative mRNA expression of RA-inducible genes in 4-DPAB-treated cells compared to vehicle control.

B. Assessing Phenotypic Consequences

• Cell Proliferation/Viability Assays:

  • Methods: MTT, XTT, or real-time impedance-based analysis (e.g., xCELLigence).[15]

  • Use Case: To determine if endogenous RA is required for cell growth and survival.

• Apoptosis Assays:

  • Methods: Annexin V/Propidium Iodide (PI) staining followed by flow cytometry, or Caspase-3/7 activity assays.[16]

  • Use Case: To determine if RA deprivation induces programmed cell death.

• Differentiation Assays:

  • Methods: Immunofluorescence or Western blotting for lineage-specific markers. For example, in neuronal differentiation studies, one might probe for markers like β-III-tubulin or MAP2.[17]

  • Use Case: To investigate the role of RA in cell fate decisions.

C. Advanced Validation: Direct Measurement of RA Levels

• Method: High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[18][19][20]

• Principle: These highly sensitive techniques can directly quantify the levels of endogenous all-trans-retinoic acid in cell lysates. This serves as the ultimate validation that 4-DPAB is functioning as expected in your system.

• Use Case: While technically demanding, this method provides unequivocal evidence of target engagement and is recommended for studies where precise quantification of RA depletion is critical.

Data Interpretation and Troubleshooting

Parameter	4-DPAB (DEAB) Characteristics
Mechanism	Competitive inhibitor of aldehyde dehydrogenases (ALDHs).[8][10]
Primary Target	ALDH1A subfamily, involved in retinoic acid synthesis.[7]
IC₅₀ Values	Varies by isoform. Potent for ALDH1A1 (~57 nM), less so for others.[8][9]
Solubility	Soluble in DMSO and Ethanol. Poorly soluble in water.
Typical In Vitro Conc.	1 - 50 µM (must be optimized per cell line).
Stock Solution	10-100 mM in DMSO, store at -20°C protected from light.

Potential Pitfalls and Solutions:

• Observation: High cytotoxicity is observed even at low concentrations.

  • Possible Cause: The cell line is highly sensitive to DMSO or to the inhibition of other ALDH isoforms crucial for detoxification.

  • Solution: Reduce the final DMSO concentration in all conditions to <0.1%. Perform a more granular dose-response curve starting at a lower concentration (e.g., 0.1 µM). Confirm that the observed toxicity is not present in the vehicle-only control.

• Observation: No effect is seen on RA target genes or cell phenotype.

  • Possible Cause 1: The cell line may not have an active endogenous RA signaling pathway (i.e., low expression of ALDH1A enzymes or RARs).

  • Solution 1: First, confirm that the cells are responsive to RA by treating them with exogenous ATRA (1 µM) and observing the induction of target genes like RARβ. If there is no response, this model is unsuitable for this research question.

  • Possible Cause 2: The concentration of 4-DPAB is too low or the incubation time is too short.

  • Solution 2: Increase the concentration of 4-DPAB (guided by your toxicity data) and/or perform a time-course experiment (e.g., 24, 48, 72 hours).

• Concern: The observed effects are off-target and not due to RA depletion.

  • Possible Cause: 4-DPAB can inhibit other ALDH isoforms (e.g., ALDH2, ALDH3A1).[11][12]

  • Solution (The Self-Validating System): Perform a rescue experiment . Co-treat cells with 4-DPAB and a saturating dose of exogenous ATRA. If the phenotype (e.g., reduced proliferation, altered gene expression) is reversed by the addition of ATRA, it provides strong evidence that the effect of 4-DPAB is specifically mediated through the inhibition of the RA pathway. For definitive validation, consider using genetic approaches like siRNA or CRISPR to knock down ALDH1A1 and determine if it phenocopies the effect of 4-DPAB.

References

• Morgan, C. A., et al. (2015). N,N-diethylaminobenzaldehyde (DEAB) as a substrate and mechanism-based inhibitor for human ALDH isoenzymes. Chemico-Biological Interactions. Available at: [Link]

• ResearchGate. (n.d.). Retinoic acid production and signaling. ResearchGate. Available at: [Link]

• Morgan, C. A., et al. (2015). N,N-diethylaminobenzaldehyde (DEAB) as a substrate and mechanism-based inhibitor for human ALDH isoenzymes. PubMed. Available at: [Link]

• Samarajeewa, N. U., et al. (2014). Retinoic Acid Signaling Pathways in Development and Diseases. PubMed Central. Available at: [Link]

• Al-Sadeeq, M. S., et al. (2023). Targeting the retinoic acid signaling pathway as a modern precision therapy against cancers. Frontiers in Oncology. Available at: [Link]

• ResearchGate. (n.d.). The retinoic acid (RA)-signaling pathway and eye development. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Retinoids and the retinoic acid (RA) signaling pathway. ResearchGate. Available at: [Link]

• Chute, D. J., et al. (2010). Diethylaminobenzaldehyde (DEAB) is not a specific inhibitor of ALDH1a1 isozyme. Cancer Research. Available at: [Link]

• ResearchGate. (n.d.). Quantification of physiological levels of retinoic acid. ResearchGate. Available at: [Link]

• Kane, M. A., et al. (2010). Quantification of endogenous retinoic acid in limited biological samples by LC/MS/MS. PubMed Central. Available at: [Link]

• Duester, G. (2019). Retinoic acid signaling pathways. Development. Available at: [Link]

• Kane, M. A., & Napoli, J. L. (2016). Quantification of Endogenous Retinoids. PubMed Central. Available at: [Link]

• Huang, Y., et al. (2024). Retinoic acid signaling in development and differentiation commitment and its regulatory topology. Chemico-Biological Interactions. Available at: [Link]

• Duester, G. (2023). Retinoic acid, RARs and early development. Journal of Molecular Endocrinology. Available at: [Link]

• Rhinn, M., & Dollé, P. (2012). Retinoic acid signalling during development. Development. Available at: [Link]

• Kane, M. A., et al. (2015). A sensitive and specific method for measurement of multiple retinoids in human serum with UHPLC-MS/MS. PubMed Central. Available at: [Link]

• Journal of Food and Drug Analysis. (n.d.). Rapid measurement of retinol, retinal, 13-cis-retinoic acid and all-trans. Journal of Food and Drug Analysis. Available at: [Link]

• Pors, K., et al. (2021). A Selective Competitive Inhibitor of Aldehyde Dehydrogenase 1A3 Hinders Cancer Cell Growth, Invasiveness and Stemness In Vitro. Cancers. Available at: [Link]

• Telias, M., et al. (2019). Retinoic acid inhibitors mitigate vision loss in a mouse model of retinal degeneration. PubMed Central. Available at: [Link]

• Telias, M., et al. (2019). Retinoic acid is the trigger for neural hyperactivity in retinal degeneration and blocking its receptor unmasks light responses and augments vision. eLife. Available at: [Link]

• Fontana, J. A. (1987). Effect of 4-hydroxyphenylretinamide and retinoic acid on proliferation and cell cycle of cultured human breast cancer cells. PubMed. Available at: [Link]

• Yilmaz, S., et al. (2022). Antitumor Activity of All-Trans Retinoic Acid and Curcumin-Loaded BSA Nanoparticles Against U87 Glioblastoma Cells. MDPI. Available at: [Link]

• Chatzi, C., et al. (2011). Retinoic Acid Functions as a Key GABAergic Differentiation Signal in the Basal Ganglia. PLOS Biology. Available at: [Link]

• Cunningham, T. J., & Duester, G. (2015). Mechanisms of retinoic acid signalling and its roles in organ and limb development. Nature Reviews Molecular Cell Biology. Available at: [Link]

• Abemayor, E., et al. (1990). Effects of Retinoic Acid on the in Vivo Growth of Human Neuroblastoma Cells. PubMed. Available at: [Link]

• Telias, M., et al. (2021). Inhibiting retinoic acid mitigates vision loss in a mouse model of retinal degeneration. bioRxiv. Available at: [Link]

• Jassim, A. H., & Naji, T. A. (2022). Anticancer activity of retinoic acid against breast cancer cells derived from an Iraqi patient. Journal of Applied Pharmaceutical Science. Available at: [Link]

• Techasen, A., et al. (2018). All-trans-retinoic acid induces RARB-dependent apoptosis via ROS induction and enhances cisplatin sensitivity by NRF2 downregulation in cholangiocarcinoma cells. OncoTargets and Therapy. Available at: [Link]

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Application Notes and Protocols for Latent Fingerprint Development Using Benzaldehyde Derivatives

Introduction: Expanding the Forensic Toolkit with Benzaldehyde Derivatives

The visualization of latent fingerprints is a cornerstone of forensic science, providing crucial evidence for personal identification. For decades, ninhydrin has been a primary reagent for developing prints on porous surfaces, owing to its reaction with amino acids present in fingerprint residue. However, the continuous pursuit of more sensitive, versatile, and efficient methods has led researchers to explore a class of compounds with significant potential: benzaldehyde derivatives.

This document provides a comprehensive guide to the theory and application of specific benzaldehyde derivatives, namely p-Dimethylaminobenzaldehyde (DMAB) and p-Dimethylaminocinnamaldehyde (DMAC), for the development of latent fingerprints. These reagents offer distinct advantages, including the formation of colored and, in some cases, photoluminescent prints, providing enhanced contrast on various substrates. This guide is intended for researchers, forensic scientists, and professionals in drug development and law enforcement seeking to broaden their repertoire of fingerprint enhancement techniques. We will delve into the underlying chemical principles, provide detailed, field-tested protocols, and emphasize the rationale behind experimental choices to ensure both efficacy and safety.

The Chemical Foundation: Reaction of Benzaldehyde Derivatives with Amino Acids

The efficacy of DMAB and DMAC in developing latent fingerprints lies in their ability to react with the amino acid constituents of fingerprint sweat. This reaction is a classic example of the formation of a Schiff base, a compound containing a carbon-nitrogen double bond.

The process is initiated by the nucleophilic attack of the amino group from an amino acid on the electrophilic carbonyl carbon of the benzaldehyde derivative. This is followed by a dehydration step, resulting in the formation of a brightly colored and often fluorescent imine, or Schiff base. This reaction is typically catalyzed by a weak acid.

The general reaction mechanism can be visualized as follows:

Caption: Reaction of a benzaldehyde derivative with an amino acid to form a Schiff base.

The extended conjugation in the resulting Schiff base is responsible for its chromophoric and fluorophoric properties, rendering the latent fingerprint visible and detectable under specific lighting conditions.

Reagents and Materials

Chemical Reagents

Reagent	Formula	CAS No.	Key Properties
p-Dimethylaminobenzaldehyde (DMAB)	C₉H₁₁NO	100-10-7	Off-white to yellow solid
p-Dimethylaminocinnamaldehyde (DMAC)	C₁₁H₁₃NO	6203-18-5	Yellow crystalline powder
Glacial Acetic Acid	CH₃COOH	64-19-7	Corrosive, pungent liquid
Ethyl Acetate	C₄H₈O₂	141-78-6	Volatile, flammable solvent
Petroleum Ether (40-60 °C)	N/A	8032-32-4	Highly flammable solvent
Ethanol	C₂H₅OH	64-17-5	Flammable solvent

Equipment

• Fume hood

• Glass dipping trays

• Magnetic stirrer and stir bars

• Graduated cylinders and beakers

• Spray bottle (for some applications)

• Heating block or oven (for some applications)

• Forensic light source with appropriate filters

• Goggles or face shield for eye protection

• Nitrile gloves

• Laboratory coat

Experimental Protocols

The application of benzaldehyde derivatives can be broadly categorized into three methods: wet contact, dry contact, and vapor phase staining. The choice of method depends on the nature of the substrate and the specific requirements of the investigation.

Protocol 1: Wet Contact Method for Porous Surfaces (e.g., Paper)

This method is suitable for robust, non-fragile porous surfaces.

3.1.1. Reagent Preparation

A recommended formulation for a DMAC working solution is as follows[1]:

• Stock Solution: Prepare a stock solution by dissolving 0.5 g of DMAC in 100 mL of a 1:1 mixture of ethyl acetate and petroleum ether.

• Working Solution: To 10 mL of the stock solution, add 0.2 mL of glacial acetic acid immediately before use.

3.1.2. Development Procedure

Caption: Workflow for the wet contact method using DMAC.

• Preparation: Pour the freshly prepared working solution into a glass dipping tray inside a fume hood.

• Application: Using forceps, immerse the paper evidence into the solution for approximately 10-20 seconds.

• Drying: Remove the evidence from the solution and allow it to air dry completely in the fume hood.

• Development: Color development (typically yellow to brown) may be visible upon drying.

• Enhancement: For fluorescent visualization, illuminate the treated area with a forensic light source at approximately 490 nm and view through an orange filter[2].

• Documentation: Photograph the developed prints with and without the light source.

Rationale for Experimental Choices:

• Solvent System: The combination of ethyl acetate and petroleum ether provides good solubility for DMAC and allows for rapid evaporation, minimizing diffusion of the fingerprint residue.

• Acetic Acid: The acidic environment catalyzes the Schiff base formation, accelerating the development of the print.

• Fresh Preparation: The working solution should be prepared fresh to ensure optimal reactivity.

Protocol 2: Dry Contact Method for Delicate or Thermal Papers

This solvent-less method is ideal for surfaces that may be damaged by liquid reagents, such as thermal paper[2].

3.2.1. Reagent-Impregnated Paper Preparation

• Prepare a solution of 4% w/v DMAB in ethyl acetate.

• Immerse filter paper into this solution and allow it to air dry completely in a fume hood. Store the dried, impregnated paper in a sealed, dark container.

3.2.2. Development Procedure

• Sandwiching: Place the evidence with the latent print in contact with the reagent-impregnated paper.

• Incubation: Place the "sandwich" in a light-proof bag or container and leave it at room temperature for 24-48 hours.

• Observation and Enhancement: After the incubation period, separate the papers and examine the evidence for developed prints, using a forensic light source for fluorescent enhancement as described in Protocol 1.

Protocol 3: Vapor Phase Staining for Cyanoacrylate-Fumed Prints

This method is particularly useful for enhancing fingerprints on non-porous or semi-porous surfaces that have first been treated with cyanoacrylate (superglue) fuming[3][4].

3.3.1. Procedure

Caption: Workflow for vapor phase staining with DMAB.

• Preparation: Place the item with the cyanoacrylate-developed print into a sealed chamber (e.g., a glass tank with a lid).

• Fuming: Place a small, open container of solid DMAB crystals in the chamber, ensuring it does not touch the evidence.

• Incubation: Seal the chamber and allow the DMAB to sublime and deposit onto the fumed print. This can take 48-96 hours at room temperature. The process can be accelerated with gentle heating.

• Visualization: The DMAB vapor will selectively adhere to the polymerized cyanoacrylate, staining the ridges.

• Fluorescence Examination: The stained prints can be visualized under UV light (approximately 365 nm excitation) and photographed using a filter that blocks the excitation wavelength (e.g., a 420 nm cutoff filter)[3].

Rationale for Experimental Choices:

• Cyanoacrylate Pre-treatment: The polymerized cyanoacrylate provides a matrix to which the DMAB vapor can adhere, making this a two-step enhancement process.

• Volatility of DMAB: DMAB has sufficient volatility to be used in a fuming method, allowing for a non-contact application that is ideal for irregularly shaped or delicate items[3][4].

Data Interpretation and Performance

The effectiveness of benzaldehyde derivatives can be assessed based on the quality of the developed prints and their visibility under different lighting conditions.

Parameter	DMAB	DMAC
Typical Substrates	Porous, Semi-porous	Porous
Developed Color	Yellow-Brown	Yellow-Brown to Orange
Fluorescence	Yes	Yes, often stronger than DMAB
Excitation Wavelength	~365 nm (vapor), ~490 nm (wet)	~490 nm
Emission/Viewing Filter	>420 nm cutoff (vapor), Orange (wet)	Orange
Advantages	Useful for vapor phase staining	Can be more sensitive than DMAB
Limitations	May be less sensitive than ninhydrin	Less effective on aged prints

Safety and Handling

Benzaldehyde derivatives, like many chemical reagents, require careful handling to ensure laboratory safety.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, nitrile gloves, and chemical safety goggles or a face shield[4][5].

• Ventilation: All procedures involving the preparation of solutions or the use of these reagents should be conducted in a certified fume hood to avoid inhalation of dust or vapors[5][6].

• Storage: Store DMAB and DMAC in a cool, dry, well-ventilated area, away from light and incompatible materials such as strong oxidizing agents and bases[4][6]. Keep containers tightly closed.

• First Aid:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing[5][6].

  • Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention[5].

  • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen[5].

  • Ingestion: If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk. Do not induce vomiting. Seek immediate medical attention[5].

Always consult the Safety Data Sheet (SDS) for the specific reagent before use[2][4][5][6].

Conclusion

Benzaldehyde derivatives such as DMAB and DMAC represent a valuable addition to the forensic scientist's toolkit for the development of latent fingerprints. Their ability to produce colored and fluorescent prints offers enhanced contrast and sensitivity on a variety of surfaces. By understanding the underlying chemistry and adhering to the detailed protocols and safety precautions outlined in this guide, researchers and practitioners can effectively and safely implement these techniques. As with any forensic method, proper documentation and validation are essential to ensure the integrity of the evidence.

References

• Takatsu, M., Shimoda, O., & Teranishi, H. (2012). Vapor-phase staining of cyanoacrylate-fumed latent fingerprints using p-dimethylaminobenzaldehyde. Journal of Forensic Sciences, 57(2), 515-520. [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - p-Dimethylaminobenzaldehyde. Retrieved from [Link]

• ChemSupply Australia Pty Ltd. (2024, June 20). Safety Data Sheet: p-DIMETHYLAMINOBENZALDEHYDE. Retrieved from [Link]

• Fritz, P., van Bronswijk, W., & Lewis, S. W. (2013). p-Dimethylaminobenzaldehyde: preliminary investigations into a novel reagent for the detection of latent fingermarks on paper surfaces. Analytical Methods, 5(13), 3207-3215. [Link]

• Sasson, Y., & Almog, J. (1978). Chemical Reagents for the Development of Latent Fingerprints. I: Scope and Limitations of the Reagent 4-Dimethylamino-Cinnamaldehyde. Journal of Forensic Sciences, 23(4), 852-855. [Link]

• Fritz, P., van Bronswijk, W., & Lewis, S. W. (2015). A new p-dimethylaminocinnamaldehyde reagent formulation for the photoluminescence detection of latent fingermarks on paper. Forensic Science International, 257, 125-131. [Link]

• Almog, J., Hirshfeld, A., & Klug, J. T. (1982). Reagents for the chemical development of latent fingerprints: synthesis and properties of some ninhydrin analogues. Journal of Forensic Sciences, 27(4), 912-917. [Link]

• Takatsu, M., Shimoda, O., & Teranishi, H. (2011). Vapor-phase Staining of Cyanoacrylate-Fumed Latent Fingerprints Using p-Dimethylaminobenzaldehyde. Journal of Forensic Sciences, 57(2), 515-520. [Link]

• Yu, J. S., & Kim, J. H. (2014). Enhancement of cyanoacrylate-developed marks using p-dimethylaminobenzaldehyde (DMAB) on semi-porous surfaces and analysis of the influence factors on fluorescence intensity. Journal of the Korean Society of Forensic Science, 15(2), 65-71. [Link]

• Fritz, P., van Bronswijk, W., & Lewis, S. W. (2015). A new p-dimethylaminocinnamaldehyde reagent formulation for the photoluminescence detection of latent fingermarks on paper. Forensic science international, 257, 125–131. [Link]

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• 3. Vapor-phase staining of cyanoacrylate-fumed latent fingerprints using p-dimethylaminobenzaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. shop.chemsupply.com.au [shop.chemsupply.com.au]

Technical Notes & Optimization

Technical Support Center: Optimizing 4-(dipropylamino)benzaldehyde Synthesis

Welcome to the technical support center for the synthesis of 4-(dipropylamino)benzaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the scientific understanding to overcome common challenges and optimize your reaction conditions for high yield and purity.

Frequently Asked Questions (FAQs)

Here we address common questions regarding the synthesis of 4-(dipropylamino)benzaldehyde, primarily via the Vilsmeier-Haack reaction.

Q1: What is the most common method for synthesizing 4-(dipropylamino)benzaldehyde?

The most prevalent and efficient method for synthesizing 4-(dipropylamino)benzaldehyde is the Vilsmeier-Haack reaction.[1][2][3] This reaction introduces a formyl group (-CHO) onto an electron-rich aromatic ring, such as N,N-dipropylaniline, using a Vilsmeier reagent.[4][5][6]

Q2: What is the Vilsmeier reagent and how is it prepared?

The Vilsmeier reagent is a chloroiminium salt, which acts as the electrophile in the formylation reaction.[7][8] It is typically prepared in situ by the slow, dropwise addition of an activating agent like phosphorus oxychloride (POCl₃) to an ice-cold solution of a substituted amide, most commonly N,N-dimethylformamide (DMF).[1][7] This is an exothermic reaction that must be conducted under anhydrous conditions to prevent the decomposition of the reagent.[7]

Q3: Why is N,N-dipropylaniline a good substrate for the Vilsmeier-Haack reaction?

The Vilsmeier-Haack reaction works best with electron-rich aromatic compounds.[2][4][5] The dipropylamino group on N,N-dipropylaniline is a strong electron-donating group, which activates the aromatic ring towards electrophilic substitution by the relatively weak electrophile, the Vilsmeier reagent.[2] The formylation occurs regioselectively at the para-position due to steric hindrance and electronic effects.[4][5]

Q4: What are the critical safety precautions for this reaction?

The reagents involved in the Vilsmeier-Haack reaction are hazardous. Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water.[7] The Vilsmeier reagent itself is moisture-sensitive.[7] It is imperative to conduct the reaction in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[7] The quenching step, which often involves adding the reaction mixture to ice water, should be performed slowly and carefully to manage the exothermic reaction.[7]

Q5: How can I monitor the progress of the reaction?

The progress of the formylation can be monitored by thin-layer chromatography (TLC).[7] To do this, a small aliquot of the reaction mixture is carefully quenched (for example, with a basic solution like saturated sodium bicarbonate), extracted with an organic solvent, and then spotted on a TLC plate to compare the starting material and product spots.[7]

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the synthesis of 4-(dipropylamino)benzaldehyde.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Formation	1. Inactive Vilsmeier Reagent: The reagent may have decomposed due to moisture in the reagents or glassware.[7] 2. Insufficiently Activated Substrate: While N,N-dipropylaniline is activated, impurities can hinder the reaction. 3. Low Reaction Temperature: The reaction may be too slow at the current temperature.	1. Ensure all glassware is oven- or flame-dried. Use anhydrous DMF and fresh, high-purity POCl₃. Prepare the Vilsmeier reagent at 0-5 °C and use it promptly.[7] 2. Purify the starting N,N-dipropylaniline if necessary. 3. Gradually increase the reaction temperature after the addition of the substrate, for instance, to room temperature or even heating to 40-80°C.[9] Monitor progress by TLC.[7]
Formation of Multiple Products	1. Di-formylation: Under harsh conditions, a second formyl group may be introduced. 2. Side Reactions: The Vilsmeier reagent can react with other functional groups if present.	1. Use milder reaction conditions, such as lower temperatures and shorter reaction times. Use a controlled stoichiometry of the Vilsmeier reagent (e.g., 1.5 equivalents).[9] 2. This is less common with N,N-dipropylaniline but consider protecting sensitive functional groups if using a more complex substrate.
Difficult Work-up or Product Isolation	1. Incomplete Hydrolysis: The iminium salt intermediate has not been fully hydrolyzed to the aldehyde.[9] 2. Emulsion Formation: A stable emulsion can form during aqueous extraction, making phase separation difficult.[7][9] 3. Product is Water-Soluble: The product may have some solubility in the aqueous layer.	1. Pour the reaction mixture slowly into a vigorously stirred solution of ice water.[9] Adjust the pH carefully to be neutral or slightly basic with a mild base like sodium acetate or sodium bicarbonate.[9] 2. Saturate the aqueous layer with NaCl (brine) to break the emulsion and decrease the polarity of the aqueous phase, driving the product into the organic layer.[7] 3. Extract multiple times with a suitable organic solvent like ethyl acetate or dichloromethane.[9]
Precipitate Formation During Reagent Preparation	1. High Concentration: The concentration of POCl₃ and DMF is too high, causing the Vilsmeier reagent salt to precipitate.[9]	1. Use a sufficient amount of anhydrous DMF to keep the reagent in solution.

Experimental Protocols

Protocol 1: Synthesis of 4-(dipropylamino)benzaldehyde via Vilsmeier-Haack Reaction

Materials:

• N,N-dipropylaniline

• Phosphorus oxychloride (POCl₃)

• Anhydrous N,N-dimethylformamide (DMF)

• Sodium acetate

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Ice

Procedure:

• Vilsmeier Reagent Preparation:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous DMF.

  • Cool the flask to 0°C in an ice-water bath.

  • Add phosphorus oxychloride (POCl₃, 1.5 equivalents) dropwise to the stirred DMF solution via the dropping funnel over 30-60 minutes. Maintain the temperature below 5°C throughout the addition.[9]

  • After the addition is complete, allow the mixture to stir at 0°C for an additional 30 minutes.[9]

• Formylation Reaction:

  • Dissolve N,N-dipropylaniline (1.0 equivalent) in a minimal amount of anhydrous DMF.

  • Add the N,N-dipropylaniline solution dropwise to the pre-formed Vilsmeier reagent at 0°C.

  • After the addition, the reaction mixture can be stirred at room temperature or gently heated (e.g., 60-70°C) depending on the desired reaction rate. Monitor the reaction's progress by TLC.[10]

• Work-up and Isolation:

  • Once the reaction is complete, cool the mixture back to 0°C.

  • Carefully and slowly pour the reaction mixture into a vigorously stirred beaker of crushed ice.[9]

  • Hydrolyze the resulting iminium salt by adding a saturated aqueous solution of sodium acetate until the pH is neutral or slightly basic.[4][9] Stir for 10-30 minutes.

  • Extract the aqueous mixture three times with ethyl acetate.[11]

  • Combine the organic layers and wash with brine.[4]

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[11][12]

• Purification:

  • The crude 4-(dipropylamino)benzaldehyde can be purified by column chromatography on silica gel or by recrystallization.[11]

Visualizing the Process

Reaction Mechanism

The Vilsmeier-Haack reaction proceeds through the formation of the electrophilic Vilsmeier reagent, followed by electrophilic aromatic substitution on the electron-rich N,N-dipropylaniline, and subsequent hydrolysis to yield the final aldehyde.

Caption: Vilsmeier-Haack reaction pathway.

Troubleshooting Workflow

A logical approach to troubleshooting can save significant time and resources.

Caption: Troubleshooting decision tree.

References

• Optimization of Vilsmeier-Haack reaction parameters. Benchchem.
• Technical Support Center: Optimization of Vilsmeier-Haack Reaction Conditions for Pyrazoles. Benchchem.
• Vilsmeier–Haack reaction. Wikipedia.
• Vilsmeier–Haack reaction. Grokipedia.
• Vilsmeier-Haack Reaction. Chemistry Steps.
• Vilsmeier-Haack Reaction. NROChemistry.
• Vilsmeier-Haack reaction. chemeurope.com.
• Vilsmeier-Haack Reaction. YouTube.
• Vilsmeier-Haack Reaction. Organic Chemistry Portal.
• Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides.
• (a) Alkylation of 4-(dialkylamino)benzaldehydes with Meerwein reagents. ResearchGate.
• A Publication of Reliable Methods for the Preparation of Organic Compounds. Organic Syntheses Procedure.
• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION.
• Having some troubles with a Vislmeier-Haack reaction (more infos about my attempts in the comments). Reddit.
• Vilsmeier Haack Reaction : r/OrganicChemistry. Reddit.
• 4-(N,N-Diphenylamino)benzaldehyde synthesis. ChemicalBook.

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• 12. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Strategies for Solubilizing 4-(dipropylamino)benzaldehyde in Cell Culture

Welcome to the technical support center for 4-(dipropylamino)benzaldehyde. This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice and frequently asked questions to ensure the successful use of 4-(dipropylamino)benzaldehyde in your cell culture experiments. As Senior Application Scientists, we combine technical expertise with practical, field-tested insights to help you overcome common challenges with this hydrophobic compound.

Troubleshooting Guide

Issue: Immediate Precipitation of 4-(dipropylamino)benzaldehyde Upon Addition to Cell Culture Media

Question: I dissolved 4-(dipropylamino)benzaldehyde in a solvent to create a stock solution. However, upon adding it to my cell culture medium, a precipitate forms instantly. What is happening, and how can I resolve this?

Answer: Immediate precipitation, often termed "crashing out," is a frequent issue with hydrophobic compounds like 4-(dipropylamino)benzaldehyde when introduced into an aqueous environment like cell culture media.[1] This occurs because the compound is poorly soluble in water, and the rapid dilution of the organic solvent in the media leads to the compound falling out of solution.

Here is a step-by-step guide to troubleshoot and prevent this issue:

Caption: A step-by-step workflow for preparing and using 4-(dipropylamino)benzaldehyde in cell culture.

Question: I followed the general workflow, but I'm still seeing precipitation. What specific factors should I investigate?

Answer: If precipitation persists, a more detailed troubleshooting approach is necessary. The following decision tree can help you pinpoint the cause and find a solution.

Caption: A decision tree to diagnose and resolve precipitation of 4-(dipropylamino)benzaldehyde.

Frequently Asked Questions (FAQs)

1. What is the best solvent for preparing a stock solution of 4-(dipropylamino)benzaldehyde?

Dimethyl sulfoxide (DMSO) is the most commonly used and effective solvent for dissolving hydrophobic compounds like 4-(dipropylamino)benzaldehyde for cell culture applications.[2] It can dissolve both polar and nonpolar compounds and is miscible with water and cell culture media.[2]

2. What is the maximum concentration of DMSO that is safe for my cells?

The cytotoxicity of DMSO is cell-type dependent.[3] However, a general guideline is to keep the final concentration of DMSO in your cell culture medium at or below 0.5% (v/v) to avoid significant toxic effects.[4][5] Some robust cell lines may tolerate up to 1%, but it is always best to perform a vehicle control experiment to assess the impact of the solvent on your specific cell line.[3][5]

Final DMSO Concentration	General Cellular Response	Recommendation
≤ 0.1%	Generally considered safe for most cell lines with minimal effects.[3][5]	Ideal for sensitive cell types and long-term exposure studies.
0.1% - 0.5%	Well-tolerated by many common cell lines.[3][4]	A widely used and generally safe range for most experiments.
> 0.5% - 1.0%	Potential for cytotoxicity and altered cell behavior in some cell lines.[3][6]	Use with caution and always include a vehicle control.
> 1.0%	Increased risk of significant cytotoxicity, apoptosis, and altered gene expression.[3][6]	Generally not recommended for most cell culture applications.

3. My compound appears to be precipitating out of solution over time in the incubator. What could be the cause?

Delayed precipitation can occur due to several factors:

• Temperature Changes: While you may have initially dissolved the compound in pre-warmed media, subsequent temperature fluctuations can affect its solubility.[1][7]

• Media Evaporation: Over long-term experiments, evaporation of water from the culture medium can increase the concentration of all components, including your compound, potentially exceeding its solubility limit.[8] Ensure your incubator has adequate humidity.

• Interaction with Media Components: The compound may interact with salts, proteins, or other components in the media, forming less soluble complexes over time.[1]

• pH Shifts: Cellular metabolism can alter the pH of the culture medium, which may affect the solubility of a pH-sensitive compound.[1]

4. Are there alternatives to DMSO for solubilizing 4-(dipropylamino)benzaldehyde?

Yes, if DMSO is not suitable for your experimental system, you can explore other options:

• Ethanol: While also a viable solvent, it is generally more volatile and can be more toxic to cells than DMSO at similar concentrations.[9]

• Cyclodextrins: These are cyclic oligosaccharides with a hydrophobic core and a hydrophilic exterior that can form inclusion complexes with poorly soluble drugs, enhancing their aqueous solubility.[10][11][12] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative in cell culture.[13]

• Co-solvents and Surfactants: In some cases, a mixture of solvents (co-solvents) like PEG 400, or the use of non-ionic surfactants such as Tween® 80 or Polysorbate 20, can help maintain the solubility of hydrophobic compounds.[14][15] However, their effects on your specific cell line must be carefully evaluated.

Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of 4-(dipropylamino)benzaldehyde in DMSO

Materials:

• 4-(dipropylamino)benzaldehyde (MW: 205.30 g/mol )[16]

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes

• Analytical balance

• Vortex mixer

Procedure:

• Calculation: To prepare a 10 mM stock solution, you will need 2.053 mg of 4-(dipropylamino)benzaldehyde per 1 mL of DMSO. Adjust the amounts as needed for your desired volume.

• Weighing: Carefully weigh out the calculated amount of 4-(dipropylamino)benzaldehyde into a sterile microcentrifuge tube.

• Dissolving: Add the appropriate volume of anhydrous DMSO to the tube.

• Mixing: Vortex the tube until the compound is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[17] Store at -20°C, protected from light.

Protocol 2: Preparation of a 10 µM Working Solution in Cell Culture Medium

Materials:

• 10 mM stock solution of 4-(dipropylamino)benzaldehyde in DMSO

• Complete cell culture medium, pre-warmed to 37°C

Procedure:

• Intermediate Dilution (1:100): Add 2 µL of the 10 mM stock solution to 198 µL of pre-warmed complete cell culture medium in a sterile tube. This creates a 100 µM intermediate solution. Mix gently by flicking the tube or pipetting up and down.

• Final Dilution (1:10): Add 100 µL of the 100 µM intermediate solution to 900 µL of pre-warmed complete cell culture medium. This results in a final concentration of 10 µM 4-(dipropylamino)benzaldehyde. The final DMSO concentration will be 0.1%.

• Application: Immediately add the working solution to your cells.

Note: This serial dilution method helps to prevent the compound from precipitating by gradually reducing the solvent concentration.[1]

References

• Benchchem. (n.d.). Technical Support Center: Preventing Compound Precipitation in Cell Culture Media.
• Eppendorf. (n.d.). Cell Culture FAQ: How does DMSO affect your cells?
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 69171, 4-(Dipropylamino)benzaldehyde.
• Keyence. (n.d.). Using live-cell imaging in cell counting — The cytotoxicity of DMSO.
• ResearchGate. (2015). Until what percentage does DMSO remain not toxic to cells?
• Procell. (2024). Troubleshooting Precipitation in Cell Culture: Causes and Solutions.
• LifeTein. (2023). DMSO usage in cell culture.
• Wikipedia. (n.d.). Dimethyl sulfoxide.
• Hacht, C. L., et al. (2017). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. Journal of Visualized Experiments.
• Sigma-Aldrich. (n.d.). 4-(dipropylamino)benzaldehyde.
• Dang, Q., et al. (2019). A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media. MethodsX.
• Sigma-Aldrich. (n.d.). Common Cell Culture Problems: Precipitates.
• National Center for Biotechnology Information. (n.d.). Molecular Inclusion Complexes of β-Cyclodextrin Derivatives Enhance Aqueous Solubility and Cellular Internalization of Paclitaxel: Preformulation and In vitro Assessments. PubMed Central.
• ResearchGate. (2015). Can I use Cyclodextrin to improve the solubility of a compound?
• ResearchGate. (2016). Has anyone had problems with media contamination or precipitants falling out of media?
• University of Huddersfield Repository. (n.d.). Drug-Cyclodextrin Complexes: An Approach to Enhance the Solubility and Dissolution Properties of Poorly Soluble Drugs. Retrieved from University of Huddersfield Repository website.
• Santa Cruz Biotechnology. (n.d.). 4-Dipropylamino-benzaldehyde.
• ResearchGate. (2017). Hi, can anyone tell me how to dissolve a hydrophobic compound..?
• Reddit. (2022). Something keeps precipitating out of my media but everything is water soluble. Am I doing something wrong??
• ResearchGate. (2015). How can I dissolve hydrophobic compounds in DMEM media?
• MySkinRecipes. (n.d.). 4-(dipropylamino)benzaldehyde.
• National Center for Biotechnology Information. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central.
• National Center for Biotechnology Information. (2018). Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. PubMed Central.
• Maastricht University. (2017). Preparation stock solution solid compound(s).
• Benchchem. (n.d.). Application Note: A Protocol for the Preparation of Stock Solutions of [Compound].
• ResearchGate. (2021). Determination of Organic Compounds in Aqueous–Organic and Dispersed Media Using Electrochemical Methods of Analysis.
• PubChemLite. (n.d.). 4-(dipropylamino)benzaldehyde (C13H19NO).
• Quora. (2023). What are the methods that we can use to measure the concentration of a compound?
• MedChemExpress. (n.d.). Compound Handling Instructions.
• Sigma-Aldrich. (n.d.). 4-(Dimethylamino)benzaldehyde.
• Solve Scientific. (n.d.). High Throughput Measurement of Compound Solubility and Physical Form with BMI.
• PhytoTech Labs. (n.d.). Preparing Stock Solutions.
• AxisPharm. (2024). Eight Crucial Techniques in Chemical Composition Analysis.
• Organomation. (2024). Concentration vs. Dilution: Sample Preparation Techniques for Analytical Methods.
• Sigma-Aldrich. (n.d.). 4-(Dimethylamino)benzaldehyde, puriss. p.a., reag. Ph. Eur., ≥99% (perchloric acid titration).
• Sigma-Aldrich. (n.d.). 4-(Dimethylamino)benzaldehyde ACS reagent, 99%.
• ITW Reagents. (n.d.). 4-(Dimethylamino) Benzaldehyde (Reag. USP, Ph. Eur.) for analysis, ACS.
• Sigma-Aldrich. (n.d.). 4-(Dimethylamino)benzaldehyde ACS reagent, 99%.
• Discovery Fine Chemicals. (n.d.). Ehrlich's Reagent (4-(Dimethylamino)benzaldehyde).
• Sigma-Aldrich. (n.d.). 4-(Dimethylamino)benzaldehyde was used in the chitinase assay.
• Sigma-Aldrich. (n.d.). 4-(Dimethylamino)benzaldehyde suitable for histochemical demonstration of nitro blue tetrazolium reduction in neutrophils.
• Sigma-Aldrich. (n.d.). 4-(Dimethylamino)benzaldehyde, puriss. p.a., reag. Ph. Eur., ≥99% (perchloric acid titration).
• LabSolutions. (n.d.). 4-Dipropylamino-benzaldehyde.
• Sigma-Aldrich. (n.d.). 4-(Dipropylamino)benzaldehyde.
• ACS Publications. (2022). Expansion of the 4-(Diethylamino)benzaldehyde Scaffold to Explore the Impact on Aldehyde Dehydrogenase Activity and Antiproliferative Activity in Prostate Cancer.

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Technical Support Center: Troubleshooting ALDH Inhibition Assays with 4-DPAB (DEAB)

Welcome to the technical support resource for aldehyde dehydrogenase (ALDH) inhibition assays. This guide is designed for researchers, scientists, and drug development professionals utilizing 4-(N,N-diethylamino)benzaldehyde (4-DPAB), commonly known as DEAB, as an ALDH inhibitor. My goal is to provide you with not just solutions, but a deeper understanding of the underlying biochemistry to empower your experimental design and interpretation. We will move beyond simple checklists to explore the causal relationships that govern assay success.

Section 1: Core Troubleshooting Guide (Q&A)

This section addresses the most common and critical issues encountered during ALDH inhibition assays. Each question is framed from the perspective of a researcher at the bench, followed by a detailed explanation and actionable solutions.

Question: My negative control isn't working! The samples treated with DEAB still show high ALDH activity. What's going on?

This is a frequent and critical issue. If your DEAB control fails, the entire experiment is invalid. There are several potential causes, often related to the complex and isoform-dependent nature of DEAB's interaction with ALDH.

Potential Cause 1: Insufficient Inhibitor Concentration. The efficacy of DEAB varies significantly between cell types and ALDH isoforms.[1] A concentration that effectively inhibits ALDH in one cell line may be insufficient for another with very high ALDH expression.

• Solution: Perform a dose-response curve with DEAB on your specific cell or lysate model to determine the optimal inhibitory concentration. You may need to increase the concentration, sometimes up to 10-fold higher than standard recommendations, to achieve full inhibition.[1][2]

Potential Cause 2: DEAB as a Substrate. Contrary to its common use as a general inhibitor, DEAB is a poor inhibitor for some ALDH isoforms and is, in fact, an excellent substrate for ALDH3A1 and a slow substrate for ALDH1A1.[3][4] If your sample has high levels of these isoforms, the enzyme may be metabolizing DEAB, leading to a false-negative inhibition result.

• Solution:

  • Characterize Your Model: If possible, determine the ALDH isoform expression profile of your cells or tissue.

  • Pre-incubation: Add DEAB to the control sample and incubate for a short period (e.g., 15-30 minutes) before adding the ALDH substrate (e.g., BAAA in the Aldefluor™ assay). This allows DEAB to inhibit susceptible isoforms before the substrate is introduced.[1]

Potential Cause 3: High Endogenous ALDH Activity. In some cell lines, ALDH activity is so high that it is difficult to inhibit completely within the standard assay timeframe.

• Solution: In addition to optimizing DEAB concentration, you can try reducing the incubation time for the enzymatic reaction. Test various time points, such as 15, 30, and 45 minutes, to find a window where the positive signal is robust but the DEAB control is effectively suppressed.[1]

Question: I'm seeing significant well-to-well variability and my IC50 values are inconsistent between experiments. How can I improve reproducibility?

Inconsistent data often points to issues with reagent stability, solubility, or subtle variations in protocol execution.

Potential Cause 1: Inhibitor Precipitation. 4-DPAB (DEAB) has limited aqueous solubility. When a concentrated DMSO stock is diluted into an aqueous assay buffer, it can precipitate out of solution, especially at higher concentrations. This "kinetic" solubility is a common issue in drug discovery assays.[5][6]

• Solution:

  • Visual Inspection: After preparing your DEAB dilutions in the assay plate, visually inspect for any cloudiness or precipitate.

  • Solvent Concentration: Keep the final concentration of DMSO in your assay wells as low as possible (typically <1%) and consistent across all wells.

  • Pre-Dilution Strategy: Instead of a single large dilution, perform serial dilutions. Prepare your highest concentration in buffer, vortex or mix thoroughly, and then use that to prepare the next dilution.

Potential Cause 2: Reagent Instability. DEAB, like many aldehydes, can be susceptible to oxidation. The NAD(P)+ cofactor and the enzyme itself can also lose activity if not handled properly.

• Solution:

  • Fresh Reagents: Prepare fresh DEAB stock solutions from powder regularly. Store stock solutions in small, single-use aliquots at -80°C to avoid repeated freeze-thaw cycles.[7] Use newly opened, high-purity DMSO, as it is hygroscopic and absorbed water can affect compound solubility.[6]

  • Cofactor Care: Prepare NAD(P)+ solutions fresh and keep them on ice.

  • Enzyme Handling: Keep purified enzymes or lysates on ice at all times. Ensure your assay buffer contains appropriate stabilizers if recommended (e.g., glycerol, DTT).[7][8]

Potential Cause 3: Inconsistent Incubation Times. The kinetics of inhibition, especially for irreversible inhibitors, are time-dependent. Small variations in pre-incubation or reaction times can lead to large differences in measured activity.

• Solution: Use a multichannel pipette to add reagents (inhibitor, substrate, enzyme) to start reactions simultaneously. For kinetic reads, ensure the plate reader measures wells in the same order and at the same precise intervals. A 20-30 minute pre-incubation of the enzyme with the inhibitor is often a good starting point for achieving equilibrium before adding the substrate.[9]

Question: My test compound shows potent inhibition, but the dose-response curve is flat or has a very shallow slope. What does this mean?

A non-ideal dose-response curve can indicate several issues, from assay artifacts to a complex mechanism of inhibition.

Potential Cause 1: Assay Interference. The compound itself may interfere with the detection method. For example, fluorescent compounds can artificially increase the signal, while compounds that absorb light at the detection wavelength can quench the signal.

• Solution: Run a control experiment with your compound in the assay buffer without the enzyme to check for background fluorescence or absorbance.

Potential Cause 2: Reaching the Lower Limit of Detection. If your enzyme concentration is too low or the assay is not sensitive enough, you may be operating near the baseline noise, making it difficult to resolve a proper curve. Fluorometric assays are generally more sensitive than colorimetric ones.[10][11]

• Solution: Optimize the enzyme concentration to ensure your uninhibited control signal is well within the linear range of the standard curve and significantly above the background. Consider switching to a more sensitive fluorometric assay kit if using a colorimetric one.[10]

Section 2: Frequently Asked Questions (FAQs)

What is the precise mechanism of action for 4-DPAB (DEAB)?

The mechanism is complex and isoform-dependent, which is a critical source of confusion. DEAB is not a simple reversible inhibitor.

• Reversible Competitive Inhibition: It can act as a competitive inhibitor against the aldehyde substrate for some isoforms, with a reported Ki of 4 nM for ALDH1.[6]

• Irreversible Inactivation: For other isoforms like ALDH1A2, ALDH2, and ALDH7A1, DEAB acts as a mechanism-based, irreversible inactivator.[3][4][12] The enzyme begins to process DEAB, but after hydride transfer, a reactive quinoid-like intermediate is formed that covalently modifies the active site, permanently inactivating the enzyme.[3][4]

• Substrate: For ALDH1A1 and ALDH3A1, DEAB can be turned over as a substrate, albeit very slowly for ALDH1A1.[3][4]

This dual personality is why DEAB can be a problematic control unless the isoform context is understood.

Is 4-DPAB (DEAB) a specific inhibitor for ALDH1A1?

No. While historically used in the Aldefluor™ assay under the assumption of ALDH1A1 specificity, extensive research has demonstrated this is incorrect.[13] DEAB inhibits multiple ALDH isoforms, including ALDH1A2 and ALDH2, and its use as a marker for ALDH1A1 activity alone is not accurate.[3][13] The inhibition of ALDH activity by DEAB should be interpreted as the inhibition of a range of susceptible ALDH enzymes present in the sample.[13]

What are the key parameters to consider when setting up an ALDH inhibition assay?

A robust assay depends on careful optimization of several factors. The following table provides a starting point for your experimental design.

Parameter	Recommended Range & Rationale
Enzyme Concentration	Titrate to find a concentration that yields a linear reaction rate for at least 30-60 minutes and a signal well above background. Too much enzyme can deplete substrate and lead to non-linear kinetics.
Substrate Concentration	Typically used at or near the Michaelis constant (Km) value for the specific ALDH isoform. This ensures sensitivity to competitive inhibitors. For general activity assays, follow the kit manufacturer's recommendation.[7][14]
Inhibitor (DEAB) Conc.	For a negative control, use a concentration known to cause >95% inhibition (determined by a preliminary titration). For IC50 determination, use a range spanning at least 3-4 orders of magnitude around the expected IC50.
Cofactor (NAD+/NADP+) Conc.	Should be at saturating concentrations (typically 5-10 times the Km) to ensure it is not a rate-limiting factor. Common concentrations are 100-300 µM.[8]
Pre-incubation Time	15-30 minutes is a standard starting point to allow the inhibitor to bind to the enzyme before the reaction is initiated with the substrate.[9]
Assay Buffer pH	ALDH enzymes typically have a pH optimum around 8.0-8.5.[7] Ensure your buffer is stable and has sufficient capacity.

Section 3: Visualizing Mechanisms and Workflows

Diagrams can simplify complex biochemical and logical processes, aiding in both understanding and troubleshooting.

ALDH Catalytic Cycle

Caption: The basic enzymatic reaction catalyzed by ALDH.

The Dual Role of DEAB on Different ALDH Isoforms

Caption: DEAB's divergent effects depending on the ALDH isoform.

Systematic Troubleshooting Workflow

Caption: A decision tree for diagnosing common assay problems.

Section 4: Experimental Protocol

This section provides a validated, step-by-step protocol for determining the IC50 of a test compound in a 96-well fluorometric assay format using cell lysate.

Protocol: Fluorometric ALDH Inhibition Assay

1. Reagent Preparation:

• ALDH Assay Buffer: 50 mM Sodium Pyrophosphate, 1 mM EDTA, 10 mM MgCl₂, pH 8.5. Allow to warm to room temperature before use.[7][8]

• NAD+ Stock (10 mM): Dissolve the appropriate amount of NAD+ in ultrapure water. Prepare fresh on the day of the experiment and keep on ice.

• ALDH Substrate Stock (e.g., 10 mM Aldehyde): Dissolve substrate in an appropriate solvent (e.g., ethanol or DMSO). Store aliquoted at -20°C.

• DEAB Stock (10 mM): Dissolve 4-DPAB (DEAB) in 100% DMSO. Store in small, single-use aliquots at -80°C.[6]

• Test Compound (TC) Stock (10 mM): Dissolve TC in 100% DMSO.

• Cell Lysate: Prepare cell lysate by homogenizing cells in a suitable lysis buffer (e.g., assay buffer with 0.1% Triton X-100) on ice. Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet debris.[14] Determine the protein concentration of the supernatant (e.g., via Bradford assay).

2. Assay Procedure (96-well black, flat-bottom plate):

• Prepare Inhibitor Plate: Create serial dilutions of your Test Compound and DEAB (for controls) in Assay Buffer. For an 11-point curve, a 3-fold serial dilution is common. Ensure the final DMSO concentration will be consistent and low (<1%) in the final reaction volume.

• Layout Assay Plate:

  • Blank Wells (No Enzyme): Add Assay Buffer.

  • 100% Activity Control Wells (No Inhibitor): Add Assay Buffer containing the same percentage of DMSO as the inhibitor wells.

  • Negative Control Wells (Max Inhibition): Add the highest concentration of DEAB.

  • Test Compound Wells: Add each dilution of your TC.

• Add Enzyme: Add the cell lysate (diluted in Assay Buffer to an optimized concentration) to all wells except the Blanks. The total volume should be ~50 µL at this stage.

• Pre-incubation: Mix the plate gently on an orbital shaker for 30 seconds. Cover and incubate for 20 minutes at room temperature to allow inhibitors to bind to the enzyme.[9]

• Prepare Reaction Mix: During the pre-incubation, prepare a 2X Reaction Mix containing the ALDH substrate and NAD+ in Assay Buffer. For example, for a final concentration of 100 µM substrate and 500 µM NAD+, the 2X mix would contain 200 µM substrate and 1 mM NAD+.

• Initiate Reaction: Add an equal volume (e.g., 50 µL) of the 2X Reaction Mix to all wells to start the reaction. Mix immediately.

• Measure Signal: Immediately place the plate in a fluorescence plate reader (e.g., Ex/Em = 340/460 nm for NADH production). Read the fluorescence every 1-2 minutes for 30-60 minutes (kinetic mode).

3. Data Analysis:

• Calculate Reaction Rate: For each well, subtract the background fluorescence (from Blank wells) from each reading. Plot fluorescence vs. time. The slope of the linear portion of this curve represents the reaction rate (V).

• Calculate Percent Inhibition:

  • % Inhibition = 100 * (1 - (V_inhibitor - V_blank) / (V_no_inhibitor - V_blank))

• Determine IC50: Plot % Inhibition vs. the logarithm of the inhibitor concentration. Fit the data to a non-linear regression model (e.g., four-parameter logistic equation) using software like GraphPad Prism to calculate the IC50 value.

References

• Benchchem. (n.d.). Technical Support Center: Enhancing ALDH Detection Sensitivity. BenchChem.

• Muzio, G., Maggiora, M., Paiuzzi, E., Oraldi, M., & Canuto, R. A. (2012). The enzymatic activity of human aldehyde dehydrogenases 1A2 and 2 (ALDH1A2 and ALDH2) is detected by Aldefluor, inhibited by diethylaminobenzaldehyde and has significant effects on cell proliferation and drug resistance. Chemico-Biological Interactions, 195(1), 53–60. Retrieved from [Link]

• Vasiliou, V., & Nebert, D. W. (2005). Analysis and update of the human aldehyde dehydrogenase (ALDH) gene family. Human Genomics, 2(2), 138–143. (Note: While not directly cited in the text, this provides foundational knowledge on the ALDH superfamily mentioned in other sources).

• Morgan, C. A., Parajuli, B., Buchman, C. D., Dria, K., & Hurley, T. D. (2015). N,N-diethylaminobenzaldehyde (DEAB) as a substrate and mechanism-based inhibitor for human ALDH isoenzymes. Chemico-Biological Interactions, 234, 18–28. Retrieved from [Link]

• ScienCell Research Laboratories. (n.d.). Aldehyde Dehydrogenase Assay (ALDH). ScienCell. Retrieved from [Link]

• Chen, C. H., Budas, G. R., Churchill, E. N., Disatnik, M. H., Hurley, T. D., & Mochly-Rosen, D. (2014). Targeting aldehyde dehydrogenase 2: new therapeutic opportunities. Physiological Reviews, 94(1), 1–34. Retrieved from [Link]

• Wikipedia. (n.d.). Aldehyde dehydrogenase. Retrieved from [Link]

• O'Brien, K. O., Zand, M. S., & Kothari, T. (2024). Determination of pharmacological inhibition of ALDH2 by ethanol clearance in mice. Alcohol, 114, 25-30. Retrieved from [Link]

• Wierzchowski, J., Szaefer, H., & Ciesiolka, J. (2005). Determination of Aldehyde Dehydrogenase (ALDH) Isozymes in Human Cancer Samples - Comparison of Kinetic and Immunochemical Assays. Acta Poloniae Pharmaceutica, 62 Suppl, 161–165. Retrieved from [Link]

• BioAssay Systems. (n.d.). Aldehyde Dehydrogenase Inhibitor Screening Services. BioAssay Systems. Retrieved from [Link]

• Morgan, C. A., Parajuli, B., Buchman, C. D., Dria, K., & Hurley, T. D. (2015). N,N-diethylaminobenzaldehyde (DEAB) as a substrate and mechanism-based inhibitor for human ALDH isoenzymes. Chemico-Biological Interactions, 234, 18-28. Retrieved from [Link]

• Alsenz, J., & Kansy, M. (2007). In vitro solubility assays in drug discovery. Advanced Drug Delivery Reviews, 59(7), 546–567. Retrieved from [Link]

• Jackson, B., Bro-Møller, K., & Vasiliou, V. (2019). A patent review on aldehyde dehydrogenase inhibitors: an overview of small molecule inhibitors from the last decade. Expert Opinion on Therapeutic Patents, 29(10), 797-809. Retrieved from [Link]

• Larson, H. N., Weiner, H., & Hurley, T. D. (2015). Diethylaminobenzaldehyde Is a Covalent, Irreversible Inactivator of ALDH7A1. ACS Chemical Biology, 10(3), 745–751. Retrieved from [Link]

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• 4. N,N-diethylaminobenzaldehyde (DEAB) as a substrate and mechanism-based inhibitor for human ALDH isoenzymes - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. sciencellonline.com [sciencellonline.com]

Stability issues with 4-(dipropylamino)benzaldehyde in solution

Welcome to the technical support guide for 4-(dipropylamino)benzaldehyde (DPAB). This document is designed for researchers, scientists, and drug development professionals to provide expert guidance on the stability, handling, and troubleshooting of DPAB in solution. Our goal is to equip you with the scientific rationale behind best practices to ensure the integrity and reproducibility of your experiments.

Introduction to 4-(dipropylamino)benzaldehyde

4-(dipropylamino)benzaldehyde, also known as 4-DPAB, is an aromatic aldehyde with the chemical formula C₁₃H₁₉NO.[1][2] It is recognized for its utility as a potent, reversible inhibitor of aldehyde dehydrogenases (ALDH), particularly ALDH1A isoforms.[2] Like many aromatic aldehydes, its reactivity is centered around the aldehyde functional group, making it susceptible to various degradation pathways in solution. Understanding and mitigating these stability issues is critical for obtaining reliable experimental results.

This guide is structured into a proactive FAQ section for proper handling and a reactive Troubleshooting section to address common problems encountered in the lab.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the proper storage and handling of 4-(dipropylamino)benzaldehyde to prevent stability issues before they arise.

Q1: How should I store the solid 4-(dipropylamino)benzaldehyde powder?

A: Solid DPAB should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[3][4] The compound is known to be light-sensitive; therefore, an amber glass vial or other light-blocking container is mandatory to prevent photodegradation.[3][4][5] While some suppliers suggest room temperature storage, storing at 2-8°C can help minimize degradation over the long term, especially after the container has been opened.

Q2: What is the best solvent for preparing a stock solution of DPAB?

A: For stock solutions, we recommend using a high-purity, anhydrous aprotic solvent such as dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF). These solvents are generally non-reactive with the aldehyde group and offer good solubility. For applications where DMSO is incompatible, ethanol can be used, but with caution. Ethanol, being a primary alcohol, can potentially form hemiacetals with the aldehyde, although this reaction is typically slow without a catalyst. Always use anhydrous solvents to prevent hydrolysis.

Q3: How should I store my DPAB stock solution?

A: Stock solutions should be stored at -20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles. Use vials with tight-fitting caps (e.g., screw caps with PTFE liners) to prevent solvent evaporation and moisture absorption. The vials should be protected from light, for example, by wrapping them in aluminum foil or using amber vials.

Q4: Is 4-(dipropylamino)benzaldehyde stable in aqueous solutions like cell culture media or buffers?

A: The stability of DPAB in aqueous solutions is a significant concern and is highly dependent on the pH and composition of the medium.

• Hydrolysis: The aldehyde group can undergo hydrolysis, though this is generally slow for benzaldehyde derivatives.[6][7][8]

• pH Sensitivity: Stability is lowest in strongly acidic or strongly basic conditions. In basic media (pH > 8.5), the rate of hydrolysis for related compounds can increase.[9] In acidic conditions, the dialkylamino group can be protonated, which may alter the electronic properties and stability of the molecule.

• Reaction with Media Components: Critically, many buffers and cell culture media contain primary amines (e.g., Tris, amino acids) which can react with the aldehyde group to form Schiff bases (imines).[10] This is a significant pathway for degradation. The formation of these adducts is pH-dependent, often favored in a slightly acidic to neutral pH range (around pH 5-7).[11][12]

Therefore, it is strongly recommended to add DPAB to aqueous media immediately before the experiment. Do not pre-mix and store DPAB in aqueous buffers for extended periods.

Q5: Can I heat the solution to help dissolve the compound?

A: Gentle warming (e.g., to 37°C) can be used to aid dissolution, but prolonged exposure to heat should be avoided. Aromatic aldehydes are susceptible to thermal degradation.[3] Never autoclave solutions containing DPAB.

Troubleshooting Guide

This section provides a problem-and-solution framework for common stability issues observed during experiments.

Issue 1: My freshly prepared DPAB solution has a yellow or brownish tint.

• Possible Cause 1: Oxidation. Like many aldehydes, DPAB is susceptible to oxidation, especially when exposed to air.[13] The aldehyde group (-CHO) can be oxidized to the corresponding carboxylic acid (4-(dipropylamino)benzoic acid). This process can be accelerated by light and the presence of metal ion impurities.

• Solution:

  • Use High-Purity Solvents: Ensure solvents are of high purity and, if possible, degassed by sparging with an inert gas like argon or nitrogen before use.

  • Inert Atmosphere: When preparing solutions, especially for long-term storage, consider working under an inert atmosphere (e.g., in a glove box or using a nitrogen blanket).

  • Minimize Headspace: Store aliquots in vials that are appropriately sized to minimize the amount of air in the headspace.

Issue 2: The potency or activity of my DPAB solution seems to decrease over time, even when stored at -20°C.

• Possible Cause 1: Photodegradation. Despite precautions, brief exposure to ambient lab lighting during handling can accumulate over time, leading to photodegradation. Aromatic aldehydes can undergo complex photochemical reactions upon excitation with UV or even visible light.[14][15][16]

• Possible Cause 2: Hydrolysis due to moisture. Water is a key enemy. Moisture can be introduced from the atmosphere if vials are not sealed properly or from non-anhydrous solvents. This leads to slow hydrolysis of the aldehyde.

• Solution:

  • Strict Light Protection: Work in a dimly lit area when handling the compound. Use amber vials and/or wrap them in aluminum foil.

  • Proper Aliquoting: Prepare small, single-use aliquots. This ensures the main stock is not repeatedly exposed to light, air, and temperature changes.

  • Use Desiccants: When storing solid DPAB, keep it in a desiccator. For solutions, ensure the solvent is anhydrous and caps are tightly sealed.

Issue 3: I observe an unexpected peak in my analytical analysis (e.g., HPLC, LC-MS) after incubating DPAB in my assay buffer.

• Possible Cause 1: Schiff Base Formation. If your buffer contains primary amines (e.g., Tris, glycine, or amino acids in media), DPAB will likely react to form an imine (Schiff base). This new compound will have a different retention time and mass-to-charge ratio.

• Solution:

  • Analyze the Buffer: Check the composition of your buffer. If primary amines are present, this is the most likely cause.

  • Change Buffer System: If experimentally feasible, switch to a buffer system that does not contain primary amines, such as HEPES or phosphate-buffered saline (PBS).

  • Time-Course Analysis: If you must use an amine-containing buffer, perform a time-course experiment. Add DPAB to the buffer and analyze samples at different time points (e.g., 0, 15, 30, 60 minutes) to understand the kinetics of adduct formation. This will help you define a stable window for your experiment.

Issue 4: My solution appears cloudy or has formed a precipitate upon storage in the freezer.

• Possible Cause 1: Poor Solubility at Low Temperatures. The compound may be precipitating out of solution if the concentration is too high for the solvent at freezer temperatures.

• Possible Cause 2: Polymerization. Aldehydes can undergo self-condensation or polymerization, although this is less common for aromatic aldehydes than for aliphatic ones. The presence of acidic or basic impurities can catalyze this process.

• Solution:

  • Check Concentration: You may need to prepare a more dilute stock solution.

  • Re-dissolve Before Use: Before use, allow the aliquot to warm completely to room temperature and vortex thoroughly to ensure all material is back in solution.

  • Filter Sterilization: If preparing a stock for cell culture, use a 0.22 µm syringe filter made of a material compatible with your organic solvent (e.g., PTFE for DMSO). This can remove any small particulate impurities that might act as nucleation sites.

Summary of Best Practices & Workflows

To ensure the highest quality data, we have summarized the key recommendations into a workflow and a data table.

Table 1: Recommended Handling and Storage Conditions for 4-(dipropylamino)benzaldehyde

Parameter	Solid Compound	Stock Solution (in Anhydrous DMSO)	Working Solution (in Aqueous Buffer)
Storage Temp.	2-8°C (long-term)	-20°C or -80°C	N/A (Prepare fresh)
Light Protection	Mandatory (Amber vial)	Mandatory (Amber vial or foil wrap)	Protect from light during experiment
Atmosphere	Store under inert gas if possible	Aliquot to minimize headspace air	N/A
Container	Tightly sealed glass vial	Tightly sealed vial with PTFE cap	N/A
Max Storage Time	Per manufacturer's CoA	< 3 months recommended	Use immediately (< 1-2 hours)

Experimental Workflow: Preparation and Use of DPAB Solution

The following diagram illustrates the recommended workflow to maximize the stability and reproducibility of your DPAB solutions.

Caption: Recommended workflow for preparing and using DPAB solutions.

Degradation Pathway Overview

This diagram illustrates the primary chemical stability concerns for 4-(dipropylamino)benzaldehyde in a typical experimental setting.

Caption: Major degradation pathways for 4-(dipropylamino)benzaldehyde.

References

• Di Bernardo, P., et al. (n.d.). Complexation behaviour and stability of Schiff bases in aqueous solution. The case of an acyclic diimino(amino) diphenol and its reduced triamine derivative. Dalton Transactions. Retrieved from [Link]

• Patents, Google. (n.d.). EP0275489A1 - Benzaldehyde derivatives, their preparation and application.

• PubChem. (n.d.). 4-(Dipropylamino)benzaldehyde. Retrieved from [Link]

• ResearchGate. (2018). Effect of partially aqueous solutions of different pH's on the hydrolysis rate of some Schiff bases. Retrieved from [Link]

• Singh, U. C., & Jencks, W. P. (1989). Hydrolysis of benzaldehyde O,S-acetals. Journal of the American Chemical Society. Retrieved from [Link]

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• 2. PubChemLite - 4-(dipropylamino)benzaldehyde (C13H19NO) [pubchemlite.lcsb.uni.lu]
• 3. bio.vu.nl [bio.vu.nl]
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• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. EP0275489A1 - Benzaldehyde derivatives, their preparation and application - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. CN106748688A - A kind of preparation method of benzaldehyde and its derivative - Google Patents [patents.google.com]
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• 10. ≥99% (perchloric acid titration), puriss. p.a., reag. Ph. Eur. | Sigma-Aldrich [sigmaaldrich.com]
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• 15. Aldehydes as powerful initiators for photochemical transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]

Technical Support Center: 4-(Dipropylamino)benzaldehyde (DEAB)

Welcome to the technical support guide for 4-(dipropylamino)benzaldehyde, a compound commonly referred to as DEAB in experimental literature. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the proper use of DEAB and to help navigate and mitigate its known off-target effects. Our goal is to ensure the scientific integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for DEAB and why is it used in research?

4-(Dipropylamino)benzaldehyde (DEAB) is widely used as an inhibitor of aldehyde dehydrogenase (ALDH) enzymes.[1][2] It is most famously included as a negative control compound in the Aldefluor™ assay, a popular method for identifying and isolating stem cell populations based on high ALDH activity.[1][2][3]

Initially, DEAB was thought to be a selective inhibitor for the cytosolic isoform ALDH1, particularly ALDH1A1.[1][2] However, extensive research has revealed a more complex interaction profile. DEAB functions as a potent inhibitor for a broad range of ALDH isoforms, including ALDH1A1, ALDH1A2, ALDH1A3, ALDH1B1, ALDH2, and ALDH5A1.[1][3] Its mechanism is multifaceted; it can act as a competitive inhibitor, a slow-turnover substrate, or a covalent, irreversible inhibitor depending on the specific ALDH isozyme.[1] For instance, it demonstrates potent competitive inhibition of ALDH1A1 but acts as a covalent inactivator for ALDH1A2 and ALDH2.[1] This broad activity profile is the primary source of potential off-target effects.

Q2: What are the most common off-target effects and sources of experimental artifacts when using DEAB?

The principal issue with DEAB is its lack of selectivity.[1][4][5] Attributing an observed biological effect solely to the inhibition of ALDH1A1 is a common misinterpretation. The compound's reactivity as an aldehyde can also lead to artifacts.

Key Off-Target Concerns:

• Broad ALDH Isoform Inhibition: DEAB inhibits at least six different ALDH isoforms with IC50 values often in the nanomolar to low micromolar range.[1] An experimental outcome could be the result of inhibiting any one or a combination of these enzymes, which are involved in diverse pathways like retinoic acid signaling, neurotransmitter metabolism, and detoxification.[6]

• Covalent Modification: The aldehyde functional group is inherently reactive and can form Schiff bases with nucleophilic residues (like lysine) on proteins other than its intended targets.[7] This can lead to non-specific protein inactivation and confounding results.

• Substrate Behavior: For some ALDH isoforms, like ALDH3A1, DEAB acts as an excellent substrate, while for others, it's a very slow substrate.[1] This dual role as both inhibitor and substrate complicates kinetic analysis and interpretation of cellular assays.[1]

Q3: My results with DEAB are inconsistent. What are the likely causes?

Inconsistent results are often rooted in the compound's chemical nature and its complex pharmacology.

Troubleshooting Inconsistent Data:

• Compound Stability and Purity: Ensure the DEAB stock is pure and has not degraded. Aldehydes can be susceptible to oxidation. Use a freshly prepared solution from a reputable supplier.

• Cellular Context: The expression profile of ALDH isoforms can vary dramatically between different cell types and even under different culture conditions.[6] A change in the expression of a sensitive off-target ALDH isoform could alter the cellular response to DEAB.

• Assay Conditions: For in vitro assays, pre-incubation time is critical, especially for covalent or slow-binding inhibitors. Inconsistent pre-incubation can lead to variable levels of enzyme inhibition.

Troubleshooting Guide: Validating On-Target Effects

Q4: How can I confirm that my observed phenotype is due to inhibiting my specific ALDH target and not an off-target effect?

Validation Strategy Summary:

Experimental Step	Purpose	Key Consideration
1. Isoform Selectivity Profiling	Determine the IC50 of DEAB against a panel of purified ALDH isoforms.	This provides a baseline understanding of which isoforms are inhibited at your experimental concentration.
2. Orthogonal Chemical Probe	Use a structurally distinct ALDH inhibitor to see if it recapitulates the phenotype.	A positive result with a different chemical scaffold strengthens the link to ALDH inhibition.
3. Genetic Knockdown/Knockout	Use siRNA, shRNA, or CRISPR to reduce the expression of the target ALDH isoform.	If the phenotype is diminished or abolished, it provides strong evidence for on-target action.
4. Target Engagement Assay (CETSA)	Directly confirm that DEAB is binding to the intended ALDH target in intact cells.	This is a powerful method to verify target interaction in a physiological context.[8][9][10]

Workflow for Validating DEAB's On-Target Effect

Caption: A logical workflow for validating that a biological effect observed with DEAB is due to the inhibition of a specific target enzyme.

Detailed Experimental Protocols

Protocol 1: Biochemical ALDH Activity Assay (Colorimetric)

This protocol allows for the rapid screening of DEAB against purified ALDH isoforms to determine IC50 values. The principle involves measuring the reduction of NAD⁺ to NADH, which is coupled to a colorimetric probe.[11][12][13]

Materials:

• Purified, recombinant ALDH isoforms (e.g., ALDH1A1, ALDH1A2, ALDH2, etc.)

• Assay Buffer: 50 mM Sodium Pyrophosphate, pH 8.0

• Substrate: Acetaldehyde or other appropriate aldehyde

• Cofactor: NAD⁺

• Colorimetric Probe Mix: MTT (or similar tetrazolium salt) and diaphorase

• DEAB stock solution in DMSO

• 96-well microplate and plate reader (565 nm)

Procedure:

• Prepare Reagents: Dilute ALDH enzyme, substrate, and cofactor solutions in Assay Buffer to desired working concentrations.

• Compound Plating: Serially dilute DEAB in DMSO and then into Assay Buffer. Add 10 µL of each concentration to the wells of the 96-well plate. Include "No Inhibitor" (DMSO vehicle) and "No Enzyme" controls.

• Enzyme Addition: Add 40 µL of the diluted ALDH enzyme solution to each well.

• Pre-incubation: Incubate the plate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme. This step is crucial for covalent inhibitors.

• Initiate Reaction: Add 50 µL of a reaction mix containing the aldehyde substrate, NAD⁺, and the colorimetric probe mix.

• Measure: Immediately start reading the absorbance at 565 nm every minute for 20-30 minutes in kinetic mode.

• Calculate: Determine the reaction rate (Vmax) from the linear portion of the kinetic curve. Calculate the percent inhibition for each DEAB concentration relative to the DMSO control. Plot the results and fit to a dose-response curve to determine the IC50 value.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful biophysical method to verify that a compound binds to its target in intact cells.[8][14] The principle is that ligand binding stabilizes a protein, increasing its melting temperature.[15]

Materials:

• Cells expressing the target ALDH isoform

• DEAB and vehicle control (DMSO)

• PBS and protease inhibitor cocktail

• Equipment for cell lysis (e.g., sonicator or freeze-thaw cycles)

• PCR machine or heating blocks for temperature gradient

• SDS-PAGE and Western Blotting reagents

• Primary antibody specific to the target ALDH isoform

Procedure:

• Cell Treatment: Treat two separate populations of intact cells with either a high concentration of DEAB (e.g., 10-20x the cellular IC50) or vehicle (DMSO) for 1 hour at 37°C.

• Heating: Aliquot the treated cell suspensions into PCR tubes. Heat the tubes across a temperature gradient (e.g., 40°C to 70°C in 3°C increments) for 3 minutes, followed by 3 minutes at room temperature.

• Cell Lysis: Lyse the cells by three rapid freeze-thaw cycles (liquid nitrogen and a 25°C water bath).

• Separate Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the precipitated/denatured proteins.

• Sample Preparation: Carefully collect the supernatant (containing the soluble, non-denatured protein) from each sample. Normalize the total protein concentration across all samples.

• Western Blot Analysis: Analyze the soluble fractions by SDS-PAGE and Western Blotting using an antibody specific for your target ALDH isoform.

• Data Analysis: Quantify the band intensity for each temperature point. Plot the percentage of soluble protein versus temperature for both the DEAB-treated and vehicle-treated samples. A shift in the melting curve to a higher temperature in the DEAB-treated sample confirms target engagement.[9][15]

References

• Morgan, C. A., & Hurley, T. D. (2015). N,N-diethylaminobenzaldehyde (DEAB) as a substrate and mechanism-based inhibitor for human ALDH isoenzymes. Chemico-Biological Interactions, 234, 88-95. [Link]

• Molina, D. M., et al. (2013). Monitoring drug-target interactions in living cells by thermal stabilization of proteins. Science, 341(6141), 84-87. [Link]

• Shaw, J., et al. (2022). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology, 17(10), 2899–2909. [Link]

• Wang, Y., et al. (2021). Cellular thermal shift assay: an approach to identify and assess protein target engagement. Expert Opinion on Drug Discovery, 16(10), 1123-1134. [Link]

• Reinhard, F. B. M., et al. (2015). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Platelets, 26(7), 636-643. [Link]

• Morgan, C. A., et al. (2015). Characterization of Two Distinct Structural Classes of Selective Aldehyde Dehydrogenase 1A1 Inhibitors. Journal of Medicinal Chemistry, 58(15), 6092–6104. [Link]

• Kawas, M., et al. (2010). Abstract 3362: Diethylaminobenzaldehyde (DEAB) is not a specific inhibitor of ALDH1a1 isozyme. Cancer Research, 70(8_Supplement), 3362. [Link]

• BioAssay Systems. QuantiChrom™ Aldehyde Dehydrogenase Inhibitor Screening Kit (EIAL-100). Product Manual. [Link]

• Luo, Y., et al. (2020). N,N-diethylaminobenzaldehyde targets aldehyde dehydrogenase to eradicate human pancreatic cancer cells. Oncology Letters, 20(1), 359-368. [Link]

• Biocompare. Aldehyde Dehydrogenase Assay Kits. Product Directory. [Link]

• Parajuli, B., et al. (2015). Development of Selective Inhibitors for Human Aldehyde Dehydrogenase 3A1 (ALDH3A1) for the Enhancement of Cyclophosphamide Cytotoxicity. Journal of Medicinal Chemistry, 58(15), 6079–6091. [Link]

• BioAscent. (2023). From Screening to Validation: A Comprehensive Approach to Identifying Covalent Inhibitors for Challenging Targets. BioAscent Poster. [Link]

• Koppaka, V., et al. (2012). Aldehyde Dehydrogenase Inhibitors: a Comprehensive Review of the Pharmacology, Mechanism of Action, Substrate Specificity, and Clinical Application. Pharmacological Reviews, 64(3), 520-539. [Link]

• BioAssay Systems. QuantiChrom™ Aldehyde Dehydrogenase Inhibitor Screening Kit. Product Page. [Link]

• Jackson, B., et al. (2011). Aldehyde Dehydrogenase Inhibitors: a Comprehensive Review of the Pharmacology, Mechanism of Action, Substrate Specificity, and Clinical Application. Pharmacological Reviews, 63(1), 1-22. [Link]

• PubChem. 4-(Dipropylamino)benzaldehyde. Compound Summary. [Link]

• Oreate AI. (2026). High-Throughput Screening of Covalent Drugs: Applications and Development Strategies for Analytical Platforms. Oreate AI Blog. [Link]

• Goundry, W. F., et al. (2023). Covalent Library Screening by Targeted Mass Spectrometry for Rapid Binding Site Identification. Journal of the American Society for Mass Spectrometry, 34(3), 439-448. [Link]

• Edvotek. (2022). 5 Steps to Follow for Troubleshooting Experiments. Edvotek Blog. [Link]

• iBiology. (2019). Troubleshooting Experiments: Getting An Experiment “To Work”. Let's Experiment Course. [Link]

• Chemistry World. (2024). How to troubleshoot experiments. Chemistry World Careers. [Link]

• Zhang, Z., et al. (2024). High-Throughput Discovery and Characterization of Covalent Inhibitors for Protein Tyrosine Phosphatases. Methods in Molecular Biology, 2743, 301-316. [Link]

• Cohen, S. M., et al. (2014). High-Throughput Mass Spectrometric Analysis of Covalent Protein-Inhibitor Adducts for the Discovery of Irreversible Inhibitors: A Complete Workflow. Journal of the American Society for Mass Spectrometry, 25(11), 1953-1960. [Link]

• ZAGENO. (2021). How to Troubleshoot Experiments that Just Aren't Working. ZAGENO Blog. [Link]

• National Center for Biotechnology Information. 4-(N,N-dipropylamino)benzaldehyde inhibits the oxidation of. PubChem BioAssay Database. [Link]

• Api, A. M., et al. (2020). RIFM fragrance ingredient safety assessment, 4-ethylbenzaldehyde, CAS Registry Number 4748-78-1. Food and Chemical Toxicology, 144, 111584. [Link]

• de Oliveira, A. R. M., et al. (2021). Evaluation of Benzaldehyde as an Antibiotic Modulator and Its Toxic Effect against Drosophila melanogaster. Scientia Plena, 17(9), 097201. [Link]

Sources

• 1. N,N-diethylaminobenzaldehyde (DEAB) as a substrate and mechanism-based inhibitor for human ALDH isoenzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. Characterization of Two Distinct Structural Classes of Selective Aldehyde Dehydrogenase 1A1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of Selective Inhibitors for Human Aldehyde Dehydrogenase 3A1 (ALDH3A1) for the Enhancement of Cyclophosphamide Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Aldehyde Dehydrogenase Inhibitors: a Comprehensive Review of the Pharmacology, Mechanism of Action, Substrate Specificity, and Clinical Application - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scbt.com [scbt.com]
• 8. Cellular thermal shift assay - Wikipedia [en.wikipedia.org]
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• 10. drugtargetreview.com [drugtargetreview.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. hoelzel-biotech.com [hoelzel-biotech.com]
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• 14. Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. tandfonline.com [tandfonline.com]

Technical Support Center: Purification of Crude 4-(dipropylamino)benzaldehyde

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working with and purifying crude 4-(dipropylamino)benzaldehyde. This document provides in-depth troubleshooting advice and detailed protocols to address common challenges encountered during the purification of this compound.

Introduction to Purification Challenges

4-(dipropylamino)benzaldehyde is a valuable intermediate in the synthesis of various dyes, pharmaceuticals, and other specialty chemicals. Its synthesis, often via the Vilsmeier-Haack reaction with N,N-dipropylaniline, can result in a crude product containing unreacted starting materials, byproducts, and decomposition products. The presence of the electron-donating dipropylamino group makes the aldehyde susceptible to oxidation and potential degradation on acidic stationary phases like silica gel. This guide provides systematic approaches to overcome these challenges and obtain high-purity 4-(dipropylamino)benzaldehyde.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the purification of 4-(dipropylamino)benzaldehyde.

Q1: My compound appears as a yellow or brownish oil/solid after synthesis. What are the likely impurities?

A1: The coloration of your crude product can be attributed to several factors. Common impurities include:

• Unreacted N,N-dipropylaniline: This is a common starting material in the Vilsmeier-Haack synthesis.

• Oxidation Products: The aldehyde functional group is susceptible to oxidation to the corresponding carboxylic acid, 4-(dipropylamino)benzoic acid, especially upon exposure to air.

• Polymeric byproducts: Aminoaldehydes can undergo self-condensation reactions, particularly in the presence of acidic or basic impurities.

• Residual Vilsmeier-Haack reagents and byproducts: Depending on the workup procedure, residual reagents or their hydrolysis products may be present.

Q2: I'm observing streaking and poor separation during column chromatography on silica gel. What's causing this and how can I fix it?

A2: Streaking and poor separation on a silica gel column are common issues when purifying electron-rich aldehydes like 4-(dipropylamino)benzaldehyde. This is often due to the acidic nature of standard silica gel, which can lead to compound degradation or strong, irreversible adsorption.[1]

Here are some troubleshooting steps:

• Deactivate the Silica Gel: Before packing the column, prepare a slurry of silica gel in your chosen eluent system containing a small amount of a basic modifier, such as 0.5-1% triethylamine.[1][2] This will neutralize the acidic sites on the silica surface.

• Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like alumina (neutral or basic).[1]

• Optimize Your Solvent System: Use thin-layer chromatography (TLC) to determine the optimal eluent. A good starting point is a mixture of a non-polar solvent like hexanes or petroleum ether with a more polar solvent like ethyl acetate.[3] Adjust the ratio to achieve an Rf value of approximately 0.2-0.3 for your target compound.

Q3: I'm trying to recrystallize my crude product, but it's "oiling out" instead of forming crystals. What should I do?

A3: "Oiling out" occurs when the solute's melting point is lower than the boiling point of the solvent, or if the solution is supersaturated and cooled too quickly.[3] To resolve this:

• Re-dissolve and Cool Slowly: Heat the solution to re-dissolve the oil. Allow the solution to cool to room temperature slowly and undisturbed. Once at room temperature, you can place it in an ice bath to maximize crystal formation.[3]

• Add More Solvent: Your solution might be too concentrated. Add a small amount of hot solvent to the oiled-out mixture until it redissolves, then allow it to cool slowly.

• Change the Solvent System: The chosen solvent may not be ideal. Experiment with different solvents or solvent mixtures. For compounds with some polarity, a mixed solvent system like ethanol/water can be effective.[3]

• Scratch the Flask or Add a Seed Crystal: To induce crystallization, you can scratch the inside of the flask at the surface of the solution with a glass rod or add a tiny crystal of pure 4-(dipropylamino)benzaldehyde (a seed crystal) to the cooled solution.

Q4: Can I purify 4-(dipropylamino)benzaldehyde without using chromatography?

A4: Yes, for certain impurity profiles, an acid-base extraction method can be highly effective for purifying N-substituted aminobenzaldehydes. This technique leverages the basicity of the amino group to separate the desired product from non-basic impurities. The general principle involves:

• Dissolving the crude product in an organic solvent.

• Extracting with an aqueous acid solution to protonate the amine, moving it to the aqueous layer.

• Washing the aqueous layer with an organic solvent to remove any remaining non-basic impurities.

• Neutralizing the aqueous layer with a base to precipitate the purified product.

• Filtering and drying the purified solid.

Detailed Purification Protocols

Protocol 1: Purification by Column Chromatography

This protocol provides a general guideline for purifying crude 4-(dipropylamino)benzaldehyde using column chromatography. Optimization using TLC is highly recommended prior to performing the column.

Materials:

• Crude 4-(dipropylamino)benzaldehyde

• Silica gel (230-400 mesh) or neutral alumina

• Triethylamine

• Hexanes (or petroleum ether)

• Ethyl acetate

• Glass column with stopcock

• Cotton or glass wool

• Sand

• Collection tubes

• Rotary evaporator

Procedure:

• TLC Analysis:

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a TLC plate.

  • Develop the plate using various ratios of hexanes:ethyl acetate (e.g., 9:1, 8:2, 7:3) to find a system that gives your product an Rf of ~0.2-0.3.

  • If streaking is observed, add 0.5-1% triethylamine to the eluent and re-run the TLC.

• Column Preparation:

  • Securely clamp the column in a vertical position.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand (~0.5 cm) on top of the plug.

  • Prepare a slurry of silica gel in the chosen eluent (containing triethylamine if necessary).

  • Pour the slurry into the column, gently tapping the column to ensure even packing.

  • Once the silica has settled, add another thin layer of sand on top to protect the surface.

  • Continuously run eluent through the column, never allowing the solvent level to drop below the top of the sand.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane).

  • Add a small amount of silica gel to this solution and evaporate the solvent on a rotary evaporator to obtain a dry, free-flowing powder.

  • Carefully add this powder to the top of the prepared column.

• Elution and Fraction Collection:

  • Begin eluting with your chosen solvent system.

  • Collect fractions in separate test tubes.

  • Monitor the separation by spotting the collected fractions on TLC plates.

  • Combine the fractions containing the pure product.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified 4-(dipropylamino)benzaldehyde.

Protocol 2: Purification by Recrystallization

This protocol outlines the steps for purifying crude 4-(dipropylamino)benzaldehyde by recrystallization. The choice of solvent is critical for successful recrystallization.

Materials:

• Crude 4-(dipropylamino)benzaldehyde

• Recrystallization solvent (e.g., ethanol, isopropanol, or a mixture such as ethanol/water)

• Erlenmeyer flask

• Hot plate

• Büchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Solvent Selection:

  • Place a small amount of the crude product in a test tube.

  • Add a few drops of the potential solvent. If the solid dissolves immediately at room temperature, the solvent is not suitable.

  • If it does not dissolve, gently heat the test tube. A suitable solvent will dissolve the compound when hot but the compound will precipitate upon cooling.

• Dissolution:

  • Place the crude 4-(dipropylamino)benzaldehyde in an Erlenmeyer flask.

  • Add a minimal amount of the chosen solvent and heat the mixture on a hot plate with gentle swirling until the solid completely dissolves. Add more solvent in small portions if necessary.

• Cooling and Crystallization:

  • Remove the flask from the heat and allow it to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Crystal Collection:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying:

  • Allow the crystals to air dry on the filter paper by drawing air through the funnel for several minutes.

  • For final drying, transfer the crystals to a watch glass or place them in a vacuum desiccator.

Data Summary

Parameter	Column Chromatography	Recrystallization
Stationary Phase	Silica Gel (deactivated) or Alumina	Not Applicable
Mobile Phase/Solvent	Hexanes:Ethyl Acetate (with 0.5-1% Triethylamine)	Ethanol, Isopropanol, or Ethanol/Water
Typical Yield	60-85%	70-90%
Achievable Purity	>98%	>97%
Scale	Milligrams to grams	Grams to kilograms
Key Advantage	High resolution for complex mixtures	Scalability and cost-effectiveness

Workflow Diagrams

Column Chromatography Workflow

Caption: Workflow for purification by column chromatography.

Recrystallization Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Purification [chem.rochester.edu]
• 3. US4440953A - Purification of N-substituted aminobenzaldehydes - Google Patents [patents.google.com]

Technical Support Center: Enhancing Fluorescence of 4-(Dipropylamino)benzaldehyde Derivatives

Welcome to the technical support center for 4-(dipropylamino)benzaldehyde derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting for common challenges encountered when working with these fluorescent molecules. Our goal is to empower you with the knowledge to enhance your experimental outcomes by understanding and manipulating the fluorescence of these compounds.

Troubleshooting Guide: Low Fluorescence Intensity

Low fluorescence quantum yield is a frequent challenge that can compromise experimental sensitivity and reproducibility.[1] This section provides a systematic approach to diagnosing and resolving suboptimal fluorescence signals.

Q1: My 4-(dipropylamino)benzaldehyde derivative exhibits a weak fluorescent signal. What are the initial steps to troubleshoot this issue?

A1: When encountering a weak signal, it's crucial to first rule out common experimental and instrumental factors.

Initial Checks:

• Purity Verification: Impurities can act as fluorescence quenchers.[1] Confirm the purity of your synthesized or purchased derivative using techniques like NMR, mass spectrometry, and elemental analysis.

• Concentration Optimization: Both excessively high and low concentrations can diminish fluorescence. High concentrations may lead to aggregation-caused quenching (ACQ), while very low concentrations can result in a signal below the instrument's detection limit.[1]

• Instrumentation Settings: Verify your fluorometer settings. Ensure you are using the optimal excitation wavelength and detecting the emission across the appropriate wavelength range. Check that the slit widths are correctly configured for your sample's concentration.[2][3]

In-Depth Troubleshooting

If the initial checks do not resolve the issue, a deeper investigation into the photophysical properties of your derivative is necessary.

Q2: After confirming the purity and concentration, the quantum yield of my derivative is still low. What environmental factors should I investigate?

A2: The local environment of the fluorophore plays a significant role in its fluorescence intensity. The following factors are critical to consider:

• Solvent Polarity (Solvatochromism): The fluorescence of 4-(dialkylamino)benzaldehyde derivatives is highly sensitive to solvent polarity.[4] Increasing solvent polarity can lead to a red shift in the emission spectrum and, in some cases, a decrease in quantum yield due to the stabilization of the charge-transfer excited state.[4][5] Experiment with a range of solvents with varying polarities to find the optimal environment for your specific derivative.[6][7]

• Presence of Quenchers: Various substances can quench fluorescence. Common quenchers include dissolved oxygen, halide ions, and heavy metal ions.[2] Deoxygenating your solvent or using high-purity solvents can mitigate this issue.

• pH of the Solution: The protonation state of the amino group can significantly alter the fluorescence properties. The pH of the solution should be controlled and optimized for maximal fluorescence.[2]

• Photobleaching: Prolonged exposure to excitation light can lead to the irreversible photochemical destruction of the fluorophore, a phenomenon known as photobleaching.[2] To assess this, monitor the fluorescence intensity over time under continuous illumination.

Protocol: Solvent Polarity Screening

This protocol outlines a systematic approach to evaluating the effect of solvent polarity on the fluorescence of your 4-(dipropylamino)benzaldehyde derivative.

Objective: To identify the optimal solvent for maximizing fluorescence quantum yield.

Materials:

• Concentrated stock solution of your 4-(dipropylamino)benzaldehyde derivative in a high-solubility solvent (e.g., DMSO or ethanol).[2]

• A selection of solvents with varying polarities (e.g., cyclohexane, toluene, dichloromethane, acetone, acetonitrile, ethanol, methanol, water).

• Fluorometer.

• UV-Vis spectrophotometer.

• Cuvettes.

Procedure:

• Sample Preparation: Prepare a series of dilute solutions of your derivative in each of the selected solvents. Ensure the absorbance of each solution at the excitation wavelength is below 0.1 to prevent inner filter effects.[2]

• Fluorescence Measurement: For each sample, acquire the full fluorescence emission spectrum using the optimal excitation wavelength.

• Data Analysis: Compare the integrated fluorescence intensities and the emission maxima across the different solvents. A significant change in intensity or a shift in the emission wavelength indicates a strong solvatochromic effect.[5]

Expected Outcome: This screening will reveal the relationship between solvent polarity and the fluorescence of your derivative, enabling you to select a solvent that enhances the quantum yield.

Frequently Asked Questions (FAQs)

Q3: What is Aggregation-Induced Emission (AIE), and how can it be used to enhance fluorescence?

A3: Aggregation-Induced Emission (AIE) is a phenomenon where certain molecules, which are non-emissive in solution, become highly fluorescent upon aggregation.[8][9] This is in contrast to the more common Aggregation-Caused Quenching (ACQ), where aggregation leads to a loss of fluorescence.[10] The primary mechanism behind AIE is the restriction of intramolecular motions (RIM) in the aggregated state, which blocks non-radiative decay pathways and promotes radiative emission.[9] For 4-(dialkylamino)benzaldehyde derivatives, inducing aggregation by adding a poor solvent to a solution of the derivative can be a powerful strategy to enhance fluorescence, particularly for applications in the solid state.[8][10][11]

Q4: How do different substituents on the benzaldehyde ring affect fluorescence?

A4: The electronic nature and position of substituents on the aromatic ring can significantly modulate the photophysical properties of the fluorophore.[12] Electron-donating groups generally enhance the intramolecular charge transfer (ICT) character, which can lead to a red shift in the emission spectrum. Conversely, electron-withdrawing groups can have the opposite effect. The strategic placement of substituents can be used to fine-tune the absorption and emission wavelengths, as well as the quantum yield.[12][13]

Q5: My derivative shows a significant change in fluorescence color in different solvents. What is happening?

A5: This phenomenon is known as solvatochromism, where the color of a substance changes with the polarity of the solvent.[6] For molecules like 4-(dipropylamino)benzaldehyde derivatives with a significant charge-transfer character in the excited state, an increase in solvent polarity stabilizes the excited state more than the ground state.[5] This reduces the energy gap for fluorescence emission, resulting in a bathochromic (red) shift.[6] This property can be exploited for developing fluorescent sensors for environmental polarity.[6]

Data Presentation

Table 1: Influence of Solvent Polarity on Fluorescence Emission

Solvent	Polarity Index (ET(30))	Emission Maximum (λem)	Relative Quantum Yield (ΦF)
Cyclohexane	31.2	480 nm	0.85
Toluene	33.9	495 nm	0.70
Dichloromethane	41.1	510 nm	0.55
Acetonitrile	46.0	525 nm	0.30
Methanol	55.5	540 nm	0.15

Note: The values presented are hypothetical and for illustrative purposes only. Actual values will depend on the specific derivative.

Visualizations

Caption: Troubleshooting workflow for low fluorescence intensity.

Caption: Conceptual difference between ACQ and AIE phenomena.

References

• BenchChem. (n.d.). Troubleshooting low quantum yield in 9-Azajulolidine fluorescent dyes.
• BenchChem. (n.d.). Troubleshooting low quantum yield in 2,6-Bis(2-benzimidazolyl)pyridine fluorescence.
• Wu, C., et al. (1997). Fluorescence enhancement of trans-4-aminostilbene by N-phenyl substitutions: the "amino conjugation effect". Journal of the American Chemical Society, 119(7), 1419-1428.
• MDPI. (2021). The Influence of the Alkylamino Group on the Solvatochromic Behavior of 5-(4-substituted-arylidene)-1,3-dimethylpyrimidine-2,4,6-triones: Synthesis, Spectroscopic and Computational Studies. Molecules, 26(16), 4985.
• Oriental Journal of Chemistry. (2021). New Synthesis, Solvatochromism, Halochromism and Dying Applications of Azo Compound 4-hydroxy-3-((3-nitrophenyl)diazenyl)benzaldehyde. Oriental Journal of Chemistry, 37(4).
• MDPI. (2018). Turn on Fluorescent Probes for Selective Targeting of Aldehydes. Molecules, 23(7), 1694.
• PubMed Central. (2007). Design and Synthesis of Efficient Fluorescent Dyes for Incorporation into DNA Backbone and Biomolecule Detection.

• ResearchGate. (2015). What's wrong with my quantum yield measurement?. Retrieved from [Link]

• ARKIVOC. (2007). Synthesis and fluorescent properties of new derivatives of 4-amino-7-nitrobenzofurazan. ARKIVOC, 2007(xiii), 87-104.

• Evident Scientific. (n.d.). Solvent Effects on Fluorescence Emission. Retrieved from [Link]

• ResearchGate. (n.d.). The effect of solvent polarity on the absorption and fluorescence spectra of compound 3c (using λ ex = 450 nm).
• ResearchGate. (2025). Halochromism and solvatochromism of 4'-dialkylamino-stilbene-4-diazonium and 4'-dialkylamino- styryl-N-alkyl-pyridinium salts -a comparison of two cationic stilbenoids.

• Reddit. (2022). Need help with fluorescence quantum yield, I went wrong somewhere. Retrieved from [Link]

• Wikipedia. (n.d.). Solvatochromism. Retrieved from [Link]

• Argolight. (2021). [HOW TO] How to troubleshoot an intensity response issue of a fluorescence microscope?. Retrieved from [Link]

• Wikipedia. (n.d.). Aggregation-induced emission. Retrieved from [Link]

• NIH. (2016). Investigation of aggregation induced emission in 4-hydroxy-3-methoxybenzaldehyde azine and polyazine towards application in (opto) electronics: synthesis, characterization, photophysical and electrical properties.

• PubChem. (n.d.). 4-(Dipropylamino)benzaldehyde. Retrieved from [Link]

• PubMed. (2014). Aggregation-induced emission: the whole is more brilliant than the parts.
• ResearchGate. (n.d.). Solvatochromism in Pure Solvents: Effects of the Molecular Structure of the Probe.

• PubChemLite. (n.d.). 4-(dipropylamino)benzaldehyde (C13H19NO). Retrieved from [Link]

• FIU Discovery. (2014). Emission Tuning of Fluorescent Kinase Inhibitors: Conjugation Length and Substituent Effects. Retrieved from [Link]

• LabSolutions. (n.d.). 4-Dipropylamino-benzaldehyde. Retrieved from [Link]

• PubMed. (2013). Fluorescence Color Change of Aggregation-Induced Emission of 4-[bis(4-methylphenyl)amino]benzaldehyde. Chemphyschem, 14(17), 3898-901.

• Lirias. (2006). Solvent and pH Dependent Fluorescent Properties of a Dimethylaminostyryl Borondipyrromethene Dye in Solution. Retrieved from [Link]

• ResearchGate. (2023). Synthesis and Solvent Dependent Fluorescence of 4-Amino naphthalene- 1-sulfonic acid (AmNS)-Alginate (ALG) Bacterial Polymer.
• NIST Technical Series Publications. (1976). Fluorescence quantum yield measurements.
• ResearchGate. (2025). Effects of Solvent Properties on Absorption and Fluorescence Characteristics of Two Organic Dyes Used as Random Gain Media.

• MDPI. (2019). Synthesis of Some Fluorescent Dyes Based on Stilbene Derivatives with Various Substituents and Their Effects on the Absorption Maxima. Retrieved from [Link]

• ResearchGate. (2025). Solvent Impact on Fluorescence and UV-Vis Spectra: Gáti and Szalay Relationship for Sulfonimide-Based Compound.
• ResearchGate. (n.d.). Substituent Effects on the Absorption and Fluorescence Properties of Anthracene.
• ResearchGate. (2023). Substituent Effects of Fluorescein on Photoredox Initiating Performance under Visible Light.
• Sci-Hub. (1997). New Fluorescent 1,3-Benzothiazoles by the Reaction ofHeterocyclic Aldehydes withortho -Aminobenzenethiol.

• MDPI. (2024). Development of Fluorescence-Based Method for Dopamine Determination Using o-Phthaldialdehyde and 3-Mercaptopropyltriethoxysilane. Retrieved from [Link]

• Materials Advances (RSC Publishing). (n.d.). Fluorescent hyperbranched polymers with a tunable backbone: design, synthesis and application in coloring and anti-counterfeit.

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• 3. mdpi.com [mdpi.com]
• 4. lirias.kuleuven.be [lirias.kuleuven.be]
• 5. Solvent Effects on Fluorescence Emission [evidentscientific.com]
• 6. Solvatochromism - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Aggregation-induced emission - Wikipedia [en.wikipedia.org]
• 9. Aggregation-induced emission: the whole is more brilliant than the parts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Investigation of aggregation induced emission in 4-hydroxy-3-methoxybenzaldehyde azine and polyazine towards application in (opto) electronics: synthesis, characterization, photophysical and electrical properties - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Fluorescence color change of aggregation-induced emission of 4-[bis(4-methylphenyl)amino]benzaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Refining the Synthesis Yield of 4-(Dipropylamino)benzaldehyde

Welcome to the technical support center for the synthesis of 4-(dipropylamino)benzaldehyde. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize their synthetic protocols and troubleshoot common issues encountered during this process. Here, we delve into the nuances of the Vilsmeier-Haack reaction, the cornerstone of this synthesis, providing in-depth, experience-driven advice to enhance your experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

General Questions

Q1: What is the most common and effective method for synthesizing 4-(dipropylamino)benzaldehyde?

A1: The most prevalent and effective method for the formylation of N,N-dipropylaniline to produce 4-(dipropylamino)benzaldehyde is the Vilsmeier-Haack reaction.[1][2][3] This reaction utilizes a "Vilsmeier reagent," an electrophilic iminium salt, to introduce a formyl group onto an electron-rich aromatic ring.[4][5][6] The Vilsmeier reagent is typically prepared in situ from N,N-dimethylformamide (DMF) and an acid chloride, most commonly phosphorus oxychloride (POCl₃).[7][8] The reaction is favored for this substrate due to the strong electron-donating nature of the dipropylamino group, which activates the aromatic ring for electrophilic substitution, primarily at the para position.[3][9]

Q2: What is the mechanism of the Vilsmeier-Haack reaction in this synthesis?

A2: The reaction proceeds in three main stages:

• Formation of the Vilsmeier Reagent: DMF, a substituted amide, reacts with POCl₃ to form a highly electrophilic chloroiminium ion, also known as the Vilsmeier reagent.[1][4][5]

• Electrophilic Aromatic Substitution: The electron-rich π-system of N,N-dipropylaniline attacks the electrophilic carbon of the Vilsmeier reagent. This attack preferentially occurs at the para position due to the directing effect of the dipropylamino group and steric hindrance at the ortho positions.[1][3] This step temporarily disrupts the aromaticity of the ring, forming an iminium ion intermediate.[6]

• Hydrolysis: During aqueous workup, the iminium intermediate is hydrolyzed to yield the final product, 4-(dipropylamino)benzaldehyde.[2][3][4]

Troubleshooting Low Yield

Q3: My reaction yield is consistently low or non-existent. What are the primary causes?

A3: Several factors can contribute to low or no yield. Systematically investigating the following is crucial:

• Reagent Quality: The purity of your starting materials is paramount.

  • N,N-dipropylaniline: Ensure it is free from oxidizing impurities.

  • DMF: Must be anhydrous. Water will readily react with and consume the POCl₃ and the Vilsmeier reagent.

  • POCl₃: Use a fresh bottle or a recently distilled batch. POCl₃ is highly sensitive to moisture and can decompose over time.[10]

• Insufficient Activation: The Vilsmeier reagent is a relatively weak electrophile and requires an electron-rich aromatic substrate for the reaction to proceed efficiently.[7][10] While N,N-dipropylaniline is generally sufficiently activated, any competing electron-withdrawing groups on the ring could hinder the reaction.

• Suboptimal Temperature: The reaction temperature is a critical parameter.[9] Formation of the Vilsmeier reagent is typically done at low temperatures (0-5 °C) to control the exothermic reaction.[10] The subsequent reaction with the aniline derivative may require heating to proceed to completion, depending on the specific conditions.[9][10]

• Incomplete Reaction: The reaction may not have been allowed to run for a sufficient amount of time. Monitoring the reaction progress via Thin Layer Chromatography (TLC) is essential to determine the point of completion.[10][11]

Q4: I observe the formation of a precipitate during the Vilsmeier reagent preparation, and my stir bar gets stuck. What is happening?

A4: This is a common issue that arises from the precipitation of the Vilsmeier reagent salt.[10] The primary causes are:

• High Concentration: The concentrations of DMF and POCl₃ are too high, leading to the salt crashing out of solution.

• Inefficient Cooling: The reaction between DMF and POCl₃ is exothermic. Localized heating due to inefficient stirring or slow heat dissipation can cause the reagent to solidify.[10]

To mitigate this:

• Ensure vigorous stirring.

• Add the POCl₃ dropwise to the DMF at a controlled rate, maintaining a low temperature (0-5 °C) throughout the addition.[10]

• Consider using a suitable anhydrous co-solvent to maintain the solubility of the Vilsmeier reagent.

Workup and Purification Issues

Q5: The workup of my reaction is difficult, often resulting in emulsions during extraction. How can I improve this?

A5: Emulsion formation during the aqueous workup is a frequent challenge. This can be addressed by:

• Proper Quenching: Ensure the complete hydrolysis of the iminium intermediate and neutralization of the acidic reaction mixture. This is typically achieved by pouring the reaction mixture into a cold, stirred solution of a base like sodium acetate or sodium hydroxide.[1][12]

• pH Adjustment: The pH of the aqueous layer should be carefully controlled. Sometimes, adjusting the pH to be slightly basic can help break up emulsions.

• Brine Wash: After the initial aqueous washes, washing the organic layer with a saturated sodium chloride solution (brine) can help to break emulsions and remove residual water.[1]

Q6: My final product is impure. What are the likely side products and how can I purify it effectively?

A6: Potential impurities can include unreacted starting material, byproducts from side reactions, or residual solvents.

• Common Side Products: While the Vilsmeier-Haack reaction is generally regioselective for the para position, trace amounts of the ortho-substituted isomer can sometimes form.[3]

• Purification Strategy:

  • Aqueous Wash: A thorough wash of the crude product with water is essential to remove inorganic salts and water-soluble impurities.[12]

  • Acid-Base Extraction: A purification technique for similar aminobenzaldehydes involves dissolving the crude product in a dilute acid solution, washing with an organic solvent to remove non-basic impurities, and then re-precipitating the purified product by adding a base.[13][14]

  • Recrystallization: Recrystallization from a suitable solvent system (e.g., ethanol/water) can be an effective final purification step.[15]

  • Column Chromatography: For obtaining highly pure material, silica gel column chromatography is a standard method.[1]

Experimental Protocols & Data

Optimized Synthesis Protocol for 4-(Dipropylamino)benzaldehyde

This protocol is a generalized procedure based on established methodologies for the Vilsmeier-Haack reaction.[10][12]

Materials:

• N,N-dipropylaniline

• Anhydrous N,N-dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM, anhydrous, optional co-solvent)

• Ice

• Sodium acetate or Sodium hydroxide solution

• Ethyl acetate or Diethyl ether (for extraction)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Vilsmeier Reagent Formation:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add anhydrous DMF.

  • Cool the flask to 0 °C in an ice-water bath.

  • Slowly add POCl₃ dropwise to the stirred DMF solution over 30-60 minutes, ensuring the internal temperature does not exceed 5 °C.[10]

  • After the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes.

• Formylation Reaction:

  • Dissolve N,N-dipropylaniline in a minimal amount of anhydrous DMF or DCM.

  • Add the N,N-dipropylaniline solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

  • After the addition, the reaction mixture can be stirred at room temperature or gently heated (e.g., 60-90 °C) for several hours.[9][12] Monitor the reaction progress by TLC until the starting material is consumed.[10]

• Workup:

  • Cool the reaction mixture back to 0 °C in an ice bath.

  • Carefully pour the reaction mixture onto a vigorously stirred mixture of ice and a sufficient amount of aqueous sodium acetate or sodium hydroxide solution to neutralize the acid.[1][12]

  • Stir the resulting mixture until the hydrolysis is complete.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate or diethyl ether (3x).

  • Combine the organic layers and wash with water, followed by brine.[1]

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by silica gel column chromatography or recrystallization to yield pure 4-(dipropylamino)benzaldehyde.

Data Summary: Key Reaction Parameters

Parameter	Recommended Range	Rationale & Key Considerations
Reagent Ratio (POCl₃:DMF:Substrate)	1.1-1.5 : excess : 1	A slight excess of the Vilsmeier reagent ensures complete consumption of the starting material.[1][10] DMF is often used as the solvent.
Vilsmeier Reagent Formation Temp.	0 - 5 °C	The reaction is exothermic; low temperature is crucial to control the reaction and prevent side reactions.[10]
Formylation Reaction Temp.	Room Temp. to 90 °C	The optimal temperature depends on the reactivity of the substrate. Higher temperatures may be needed for less reactive substrates but can also lead to side products.[9][10][12]
Reaction Time	2 - 24 hours	Monitor by TLC to determine completion. Prolonged reaction times at high temperatures can lead to decomposition.[1][10]

Visualized Workflow & Logic

Troubleshooting Decision Tree for Low Yield

Sources

• 1. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
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• 6. name-reaction.com [name-reaction.com]
• 7. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
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• 13. Organic Syntheses Procedure [orgsyn.org]
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• 15. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

4-(dipropylamino)benzaldehyde vs DEAB for ALDH inhibition.

An In-Depth Guide to ALDH Inhibition: A Comparative Analysis of 4-(dipropylamino)benzaldehyde (DPAB) and DEAB

For researchers in cellular biology, oncology, and drug development, the Aldehyde Dehydrogenase (ALDH) enzyme superfamily represents a critical area of study. Particularly noted for its role in detoxifying aldehydes and its function as a marker for cancer stem cells (CSCs), the ability to modulate ALDH activity is paramount. This guide provides a detailed comparison of two common benzaldehyde-derived inhibitors: 4-(N,N-dipropylamino)benzaldehyde (DPAB) and its shorter-chain analogue, 4-(N,N-diethylamino)benzaldehyde (DEAB). We will explore their mechanisms, comparative potency, and isoform selectivity, offering field-proven insights to guide your experimental choices.

The Significance of Aldehyde Dehydrogenase (ALDH)

The ALDH superfamily consists of NAD(P)+-dependent enzymes that catalyze the oxidation of a wide array of endogenous and exogenous aldehydes into their corresponding carboxylic acids.[1][2] This function is a crucial cellular detoxification pathway.[2] In the context of oncology, elevated ALDH activity, particularly of the ALDH1A1 isoform, is a hallmark of CSCs across various tumor types and is often associated with drug resistance and poor prognosis.[1][3] Consequently, inhibiting ALDH is a promising therapeutic strategy to target these resilient cancer cell populations.[1]

DEAB: The Established, Broad-Spectrum Inhibitor

4-(N,N-diethylamino)benzaldehyde, universally known as DEAB, is arguably the most widely recognized ALDH inhibitor. It is famously included as the essential negative control in the ALDEFLUOR™ assay, a popular method for identifying and isolating stem cells based on their high ALDH activity.[4][5]

Mechanism and Selectivity of DEAB

While often used as a benchmark, it is critical for researchers to understand that DEAB is not a selective inhibitor.[6][7] Studies have demonstrated that DEAB inhibits at least six ALDH isoforms, including ALDH1A1, ALDH1A2, ALDH1A3, ALDH1B1, ALDH2, and ALDH5A1, with IC50 values spanning from the nanomolar to the low micromolar range.[4][8][9]

DEAB's mechanism is complex and isoform-dependent. It can act as a:

• Competitive Inhibitor: For ALDH1A1, ALDH1A3, ALDH1B1, and ALDH5A1.[8]

• Irreversible, Covalent Inhibitor: For ALDH1A2 and ALDH2, it acts as a mechanism-based inactivator.[4][8]

• Slow Substrate: For ALDH1A1 and ALDH3A1, DEAB is turned over, albeit at a very slow rate, effectively acting as an inhibitor for more rapidly metabolized substrates.[4][7][8]

This lack of specificity is a crucial experimental consideration. While DEAB is effective for establishing a baseline of ALDH inhibition in assays like ALDEFLUOR™, its use in probing the function of a specific ALDH isoform is limited.[9][10]

DPAB: The Potent and More Selective Alternative

4-(N,N-dipropylamino)benzaldehyde (DPAB) is a structural analogue of DEAB, distinguished by its longer propyl chains. This seemingly minor modification has significant implications for its inhibitory profile, rendering it a more potent and selective inhibitor, particularly for ALDH1A1.[11][12][13]

Mechanism and Selectivity of DPAB

DPAB has been identified as a potent, reversible inhibitor of ALDH1A1.[14] Early studies highlighted its superiority over DEAB, showing it to have a 10-fold greater efficacy for inhibiting ALDH1A1.[11] It potently inhibits the oxidation of the biologically crucial substrate all-trans retinal to retinoic acid by ALDH1A1, a key step in cellular differentiation pathways.[11][15]

While DEAB is a pan-inhibitor, DPAB has been shown to be selective for ALDH1A1 over other major isoforms like ALDH2 and ALDH3.[11] This enhanced selectivity makes DPAB a more suitable tool for experiments designed to specifically investigate the role of ALDH1A1, minimizing confounding effects from the inhibition of other isoforms.

Head-to-Head Performance Comparison

The choice between DPAB and DEAB hinges on the specific experimental question. For broad, non-specific inhibition (e.g., a negative control), DEAB is sufficient. For targeted studies on ALDH1A1, DPAB offers a clear advantage in potency and selectivity.

Feature	4-(dipropylamino)benzaldehyde (DPAB)	4-(diethylamino)benzaldehyde (DEAB)
Primary Target	ALDH1A1[11]	Broad-spectrum (ALDH1A1, 1A2, 1A3, 1B1, 2, 5A1)[4][9]
Potency (IC50 vs. Human ALDH1A1)	~0.13 µM (substrate: all-trans retinal)[11][15]	~0.057 µM (substrate: propionaldehyde)[4][8]
Mechanism	Potent, reversible inhibitor[14]	Isoform-dependent: competitive, irreversible, and slow substrate[4][8]
Selectivity	Selective for ALDH1A1 over ALDH2 and ALDH3[11]	Non-selective; inhibits multiple ALDH1 and ALDH2 family members[6][7]
Common Use	Targeted investigation of ALDH1A1 function[11]	Negative control in ALDEFLUOR™ assay; general ALDH inhibition[4][5]

Note on IC50 Values: Direct comparison of IC50 values should be done with caution as they are highly dependent on the specific substrate and assay conditions used. However, the literature consistently supports DPAB as a highly potent ALDH1A1 inhibitor.[11][15] For instance, while one study reports a potent IC50 for DEAB against ALDH1A1 with propionaldehyde as a substrate, another study using all-trans retinal demonstrates the high potency of DPAB.[4][11]

Experimental Application: A Validated ALDH Inhibition Assay Protocol

To translate these findings into practice, here is a detailed protocol for an in vitro ALDH inhibitor screening assay. This protocol is designed as a self-validating system, incorporating the necessary controls to ensure data integrity.

Causality Behind Experimental Design

This assay quantifies ALDH activity by monitoring the reduction of the cofactor NAD+ to NADH, which is coupled to the oxidation of an aldehyde substrate. The production of NADH can be measured by its absorbance at 340 nm or through a coupled reaction with a colorimetric or fluorometric probe.[3][16] The inclusion of multiple controls is non-negotiable for trustworthy data. A "No Inhibitor" control establishes the baseline 100% enzyme activity, while a "No Enzyme" control accounts for any non-enzymatic substrate degradation. DEAB can serve as a positive control for inhibition.

Workflow Diagram: ALDH Inhibition Assay

Caption: Workflow for a typical ALDH inhibitor screening assay.

Step-by-Step Methodology

• Reagent Preparation:

  • Assay Buffer: 50 mM Sodium Pyrophosphate, pH 7.5.

  • ALDH Enzyme: Recombinant human ALDH1A1, diluted in Assay Buffer to the desired concentration (e.g., 100-200 nM).[4]

  • Cofactor: 200 µM NAD+ in Assay Buffer.[4]

  • Substrate: 200 µM Propionaldehyde in Assay Buffer.[4]

  • Inhibitors: Prepare stock solutions of DPAB and DEAB in DMSO. Create serial dilutions to test a range of concentrations (e.g., 0.01 µM to 100 µM).

• Assay Setup (in a 96-well UV-transparent plate):

  • Total Reaction Volume: 200 µL.

  • Experimental Wells: Add 100 µL of ALDH enzyme solution, 2 µL of inhibitor dilution (DPAB or DEAB), and buffer to a volume of 150 µL.

  • Control (No Inhibitor): Add 100 µL of ALDH enzyme solution, 2 µL of DMSO (vehicle), and buffer to 150 µL.

  • Blank (No Enzyme): Add 100 µL of Assay Buffer, 2 µL of DMSO, and buffer to 150 µL.

  • Pre-incubation: Incubate the plate for 5 minutes at room temperature. This allows the inhibitors to bind to the enzyme before the reaction starts.

• Initiate and Measure Reaction:

  • Add 50 µL of a pre-mixed solution containing the NAD+ and Propionaldehyde to all wells to start the reaction.

  • Immediately place the plate in a microplate reader capable of measuring absorbance at 340 nm.

  • Measure the absorbance kinetically over 10-15 minutes or as a single endpoint reading after a fixed time.

• Data Analysis:

  • Subtract the absorbance of the "No Enzyme" blank from all other readings.

  • Determine the rate of reaction (change in absorbance over time) for each well.

  • Calculate the percent inhibition for each inhibitor concentration relative to the "No Inhibitor" control: % Inhibition = (1 - (Rate_inhibitor / Rate_control)) * 100

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Conclusion and Recommendations

Both DEAB and DPAB are valuable tools for studying ALDH. DEAB's utility lies in its established role as a broad-spectrum inhibitor, making it a reliable, albeit non-specific, control.[4][5] However, for researchers aiming to dissect the specific contributions of ALDH1A1 in processes like retinoic acid signaling or cancer stem cell biology, 4-(dipropylamino)benzaldehyde (DPAB) is the superior choice due to its increased potency and selectivity.[11] Understanding the distinct inhibitory profiles of these molecules is essential for designing rigorous experiments and generating unambiguous, high-quality data.

Visualizing the Mechanism of Inhibition

Caption: Competitive inhibition of the ALDH active site by DPAB or DEAB.

References

• Buchman, C. D., et al. (2015). N,N-diethylaminobenzaldehyde (DEAB) as a substrate and mechanism-based inhibitor for human ALDH isoenzymes. Chemico-Biological Interactions, 234, 18-28. Available at: [Link]

• Request PDF. (n.d.). N,N-diethylaminobenzaldehyde (DEAB) as a substrate and mechanism-based inhibitor for human ALDH isoenzymes. ResearchGate. Available at: [Link]

• Russo, J. E., et al. (2002). 4-(N,N-dipropylamino)benzaldehyde inhibits the oxidation of all-trans retinal to all-trans retinoic acid by ALDH1A1, but not the differentiation of HL-60 promyelocytic leukemia cells exposed to all-trans retinal. BMC Pharmacology, 2(1), 4. Available at: [Link]

• Tomita, H., et al. (2023). ALDEFLUOR activity, ALDH isoforms, and their clinical significance in cancers. Cancer Science, 114(5), 1849-1859. Available at: [Link]

• BioAssay Systems. (n.d.). QuantiChrom™ Aldehyde Dehydrogenase Inhibitor Screening Kit. Available at: [Link]

• Salah, M., et al. (2022). Expansion of the 4-(Diethylamino)benzaldehyde Scaffold to Explore the Impact on Aldehyde Dehydrogenase Activity and Antiproliferative Activity in Prostate Cancer. Journal of Medicinal Chemistry, 65(5), 4143-4166. Available at: [Link]

• Jackson, B., et al. (2011). Aldehyde Dehydrogenase Inhibitors: a Comprehensive Review of the Pharmacology, Mechanism of Action, Substrate Specificity, and Clinical Application. Pharmacological Reviews, 63(1), 1-32. Available at: [Link]

• Morgan, C. A., et al. (2015). Characterization of Two Distinct Structural Classes of Selective Aldehyde Dehydrogenase 1A1 Inhibitors. Journal of Biological Chemistry, 290(12), 7556-7565. Available at: [Link]

• ResearchGate. (n.d.). Representative sigmoidal curves to calculate the IC50 values of ABMM-15... Available at: [Link]

• Data.gov. (n.d.). 4-(N,N-dipropylamino)benzaldehyde inhibits the oxidation of. Available at: [Link]

• Assay Genie. (n.d.). Aldehyde Dehydrogenase Inhibitor Screening Kit (BA0249). Available at: [Link]

• BioAssay Systems. (n.d.). Aldehyde Dehydrogenase Inhibitor Screening Services. Available at: [Link]

• Morgan, C. A., & Hurley, T. D. (2015). Development of a high-throughput in vitro assay to identify selective inhibitors for human ALDH1A1. Chemico-Biological Interactions, 234, 29-37. Available at: [Link]

• Moreb, J. S., et al. (2012). The enzymatic activity of human aldehyde dehydrogenases 1A2 and 2 (ALDH1A2 and ALDH2) is detected by Aldefluor, inhibited by diethylaminobenzaldehyde and has significant effects on cell proliferation and drug resistance. Chemico-Biological Interactions, 195(1), 52-60. Available at: [Link]

• Buchman, C. D., et al. (2015). N,N-diethylaminobenzaldehyde (DEAB) as a substrate and mechanism-based inhibitor for human ALDH isoenzymes. PubMed. Available at: [Link]

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A Senior Application Scientist's Guide to Dialkylaminobenzaldehyde Inhibitors: A Comparative Analysis

Welcome to a comprehensive guide designed for researchers, scientists, and drug development professionals. This document provides an in-depth comparative analysis of dialkylaminobenzaldehyde inhibitors, focusing on their mechanisms of action, target selectivity, and the experimental methodologies used for their evaluation. My goal is to equip you with the technical knowledge and practical insights necessary to advance your research in this critical area of therapeutic development.

Introduction: The Therapeutic Potential of Targeting Aldehyde-Metabolizing Enzymes

The dialkylaminobenzaldehyde scaffold is a privileged structure in medicinal chemistry, serving as the foundation for a diverse class of enzyme inhibitors. These compounds primarily target two key families of enzymes: aldose reductase and aldehyde dehydrogenases (ALDHs). The dysregulation of these enzymes is implicated in a range of pathologies, from diabetic complications to cancer, making them compelling targets for therapeutic intervention.

Aldose Reductase (AR) is the first and rate-limiting enzyme in the polyol pathway of glucose metabolism. Under hyperglycemic conditions, the increased flux through this pathway leads to the accumulation of sorbitol, contributing to diabetic complications such as neuropathy, nephropathy, and retinopathy.[1]

Aldehyde Dehydrogenases (ALDHs) are a superfamily of enzymes responsible for the oxidation of endogenous and exogenous aldehydes to their corresponding carboxylic acids.[2] Various ALDH isoforms play critical roles in cellular detoxification, retinoic acid signaling, and cancer stem cell biology.[3][4]

This guide will dissect the nuances of dialkylaminobenzaldehyde inhibitors, providing a comparative framework to aid in the selection and development of compounds for your specific research needs.

Classification of Dialkylaminobenzaldehyde Inhibitors

Dialkylaminobenzaldehyde inhibitors can be broadly classified based on their primary enzyme target and the nature of the substitutions on the benzaldehyde ring.

• Aldose Reductase Inhibitors: These compounds are designed to fit into the active site of aldose reductase, preventing the reduction of glucose to sorbitol. The dialkylamino group and other substitutions on the aromatic ring play a crucial role in modulating the potency and selectivity of these inhibitors.

• Aldehyde Dehydrogenase (ALDH) Inhibitors: This class of inhibitors targets various isoforms of ALDH. The well-known pan-ALDH inhibitor, 4-(N,N-diethylamino)benzaldehyde (DEAB), serves as a foundational scaffold for the development of more selective inhibitors.[5] Modifications to the alkylamino group and substitutions on the benzaldehyde ring have been explored to achieve isoform-selective inhibition.[6][7]

Comparative Analysis of Inhibitor Potency

The efficacy of an enzyme inhibitor is quantitatively expressed by its half-maximal inhibitory concentration (IC50), with lower values indicating greater potency. The following tables summarize the IC50 values for representative dialkylaminobenzaldehyde derivatives against aldose reductase and various ALDH isoforms.

Table 1: Comparative IC50 Values of Benzaldehyde Derivatives against Aldose Reductase

Compound	Structure	IC50 (µM)	Source Organism/Enzyme	Reference
Benzaldehyde	6300	Bovine Kidney AR	[8][9]
4-Phenylbenzaldehyde	0.23	Bovine Kidney AR	[8][9]
2-Bromobenzaldehyde	1.37	Bovine Kidney AR	[8][9]
Sorbinil (Standard)	3.42	Not Specified	[8]

Table 2: Comparative IC50 Values of 4-(Dialkylamino)benzaldehyde Analogs against ALDH Isoforms

Compound ID	Structure	ALDH1A1 IC50 (µM)	ALDH1A3 IC50 (µM)	ALDH3A1 IC50 (µM)	Reference
DEAB	4-(diethylamino)benzaldehyde	>200	>200	>200	[10]
14	3-bromo-4-(dipropylamino)benzaldehyde	7.08	0.63	8.00	[10]
15	3-methyl-4-(piperidin-1-yl)benzaldehyde	>200	1.29	>200	[10]
16	4-isopropoxybenzaldehyde	>200	0.26	>200	[10]
18	4-(dipropylamino)-3-nitrobenzaldehyde	>200	>200	1.61	[10]
19	4-(diethylamino)-3-nitrobenzaldehyde	>200	>200	>200	[10]

Mechanism of Action and Impact on Signaling Pathways

The inhibitory activity of dialkylaminobenzaldehyde derivatives stems from the interaction of the aldehyde functional group with the active site of the target enzyme. For ALDH enzymes, this can involve the formation of a reversible or irreversible adduct with a catalytic cysteine residue.[5]

Aldose Reductase and the Polyol Pathway

Inhibition of aldose reductase directly impacts the polyol pathway, reducing the accumulation of sorbitol. This, in turn, can mitigate the downstream cellular stress and damage associated with diabetic complications.

Caption: Aldose reductase-mediated NF-κB signaling pathway and its inhibition.

Aldehyde Dehydrogenase and Retinoic Acid Signaling

ALDH enzymes, particularly ALDH1A isoforms, are crucial for the synthesis of retinoic acid (RA) from retinal. [3]Retinoic acid is a potent signaling molecule that regulates gene expression involved in cell differentiation, proliferation, and apoptosis. [11]Inhibition of ALDH can therefore disrupt RA signaling, a strategy being explored in cancer therapy to target cancer stem cells. [4]

Caption: The Retinoic Acid signaling pathway and the role of ALDH1A.

Experimental Protocols for Inhibitor Evaluation

Accurate and reproducible experimental data are the bedrock of drug discovery. Here, I provide detailed, step-by-step methodologies for the in vitro evaluation of dialkylaminobenzaldehyde inhibitors against aldose reductase and aldehyde dehydrogenase.

Protocol 1: Spectrophotometric Assay for Aldose Reductase Inhibition

This assay measures the decrease in absorbance at 340 nm resulting from the NADPH-dependent reduction of a substrate by aldose reductase.

Materials:

• Recombinant human aldose reductase (rhAR)

• NADPH

• DL-glyceraldehyde (substrate)

• Phosphate buffer (0.067 M, pH 6.2)

• Test compounds (dialkylaminobenzaldehyde derivatives) dissolved in a suitable solvent (e.g., DMSO)

• UV-transparent 96-well plate

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare Reagent Solutions:

  • Prepare a stock solution of NADPH in phosphate buffer.

  • Prepare a stock solution of DL-glyceraldehyde in phosphate buffer.

  • Prepare serial dilutions of the test compounds in the appropriate solvent.

• Assay Setup (in a 96-well plate):

  • Sample Wells: Add phosphate buffer, rhAR solution, NADPH solution, and the test compound solution to each well.

  • Control Wells (No Inhibitor): Add phosphate buffer, rhAR solution, NADPH solution, and the solvent used for the test compounds.

  • Blank Wells (No Enzyme): Add phosphate buffer, NADPH solution, and the test compound solution.

• Initiate the Reaction:

  • Add the DL-glyceraldehyde solution to all wells to start the reaction.

• Measurement:

  • Immediately measure the absorbance at 340 nm at time zero and then at regular intervals (e.g., every 30 seconds) for a set period (e.g., 5-10 minutes) at a constant temperature (e.g., 25°C).

• Data Analysis:

  • Calculate the rate of NADPH oxidation (decrease in absorbance per minute) for each well.

  • Determine the percent inhibition for each concentration of the test compound using the formula: % Inhibition = [1 - (Rate with inhibitor / Rate of control)] x 100

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: Fluorometric Assay for Aldehyde Dehydrogenase (ALDH) Inhibition

This assay measures the increase in fluorescence resulting from the production of NADH during the ALDH-catalyzed oxidation of an aldehyde substrate. This method is generally more sensitive than spectrophotometric assays. [12] Materials:

• Purified ALDH isoform (e.g., recombinant human ALDH1A1, ALDH1A3, or ALDH3A1)

• NAD+ or NADP+ (depending on the isoform)

• Aldehyde substrate (e.g., propionaldehyde or hexanal)

• Assay buffer (e.g., 50 mM sodium pyrophosphate, pH 8.0)

• Test compounds (dialkylaminobenzaldehyde derivatives) dissolved in a suitable solvent (e.g., DMSO)

• Black 96-well plate

• Fluorometer with excitation at ~340 nm and emission at ~460 nm

Procedure:

• Prepare Reagent Solutions:

  • Prepare a stock solution of the ALDH enzyme in assay buffer.

  • Prepare a stock solution of NAD(P)+ in assay buffer.

  • Prepare a stock solution of the aldehyde substrate in assay buffer.

  • Prepare serial dilutions of the test compounds in the appropriate solvent.

• Assay Setup (in a black 96-well plate):

  • Sample Wells: Add assay buffer, ALDH enzyme solution, NAD(P)+ solution, and the test compound solution to each well.

  • Control Wells (No Inhibitor): Add assay buffer, ALDH enzyme solution, NAD(P)+ solution, and the solvent used for the test compounds.

  • Blank Wells (No Enzyme): Add assay buffer, NAD(P)+ solution, and the test compound solution.

• Pre-incubation:

  • Incubate the plate at a constant temperature (e.g., 25°C) for a short period (e.g., 5 minutes) to allow the inhibitor to interact with the enzyme.

• Initiate the Reaction:

  • Add the aldehyde substrate solution to all wells to start the reaction.

• Measurement:

  • Immediately measure the fluorescence at the appropriate excitation and emission wavelengths at time zero and then at regular intervals for a set period.

• Data Analysis:

  • Calculate the rate of NADH production (increase in fluorescence per minute) for each well.

  • Determine the percent inhibition and IC50 values as described in the aldose reductase assay protocol.

Structure-Activity Relationship (SAR) Insights

The systematic evaluation of dialkylaminobenzaldehyde analogs has provided valuable insights into the structural features that govern their inhibitory potency and selectivity.

• For Aldose Reductase Inhibitors: The nature and position of substituents on the benzaldehyde ring significantly impact activity. For instance, the introduction of a phenyl group at the 4-position of benzaldehyde dramatically increases its inhibitory potency against bovine kidney aldose reductase. [8][9]* For ALDH Inhibitors:

  • The size and nature of the dialkylamino group are critical. A study of 40 DEAB analogs revealed that variations in the alkyl groups and substitutions on the benzaldehyde ring led to compounds with increased selectivity for specific ALDH isoforms. [6] * Substitutions on the benzaldehyde ring can dramatically alter isoform selectivity. For example, a 3-bromo-4-(dipropylamino)benzaldehyde analog showed potent inhibition of ALDH1A3, while a 4-(dipropylamino)-3-nitrobenzaldehyde derivative was more selective for ALDH3A1. [10]

Conclusion and Future Directions

Dialkylaminobenzaldehyde derivatives represent a versatile and promising class of enzyme inhibitors with significant therapeutic potential. This guide has provided a comprehensive comparative analysis, from their classification and mechanism of action to detailed experimental protocols for their evaluation. The structure-activity relationship data presented herein underscore the importance of rational drug design in developing potent and selective inhibitors.

Future research in this field should focus on:

• Expanding the chemical diversity of the dialkylaminobenzaldehyde scaffold to identify novel inhibitors with improved pharmacokinetic and pharmacodynamic properties.

• Conducting more head-to-head comparative studies to build a more complete picture of the selectivity profiles of these inhibitors across the entire aldose reductase and ALDH enzyme families.

• Utilizing structural biology and computational modeling to further elucidate the molecular basis of inhibitor binding and to guide the design of next-generation compounds with enhanced efficacy and reduced off-target effects.

By leveraging the insights and methodologies outlined in this guide, the scientific community can continue to unlock the full therapeutic potential of dialkylaminobenzaldehyde inhibitors in the fight against a wide range of human diseases.

References

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• Schematic representation of the transport and signaling pathways of... - ResearchGate. (n.d.). Retrieved from [Link]

• Retinaldehyde Dehydrogenase Inhibition-Related Adverse Outcome Pathway: Potential Risk of Retinoic Acid Synthesis Inhibition during Embryogenesis - NIH. (n.d.). Retrieved from [Link]

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• Assay: Inhibition of recombinant human aldose reductase using dl-glyceraldehyde as substrate after 10 mins by spectrophotometry (CHEMBL1924248) - ChEMBL - EMBL-EBI. (n.d.). Retrieved from [Link]

• A New Spectrophotometric Method For Erythrocyte Aldose Reductase Determination. (n.d.). Retrieved from [Link]

• Expansion of the 4-(Diethylamino)benzaldehyde Scaffold to Explore the Impact on Aldehyde Dehydrogenase Activity and Antiproliferative Activity in Prostate Cancer - PubMed. (2022). Journal of Medicinal Chemistry, 65(5), 4149-4170.

• Representative sigmoidal curves to calculate the IC50 values of ABMM-15... - ResearchGate. (n.d.). Retrieved from [Link]

• Expansion of the 4-(Diethylamino)benzaldehyde Scaffold to Explore the Impact on Aldehyde Dehydrogenase Activity and Antiproliferative Activity in Prostate Cancer | Journal of Medicinal Chemistry - ACS Publications. (2022). Journal of Medicinal Chemistry, 65(5), 4149-4170.
• Evaluation of in vitro aldose reductase inhibitory potential of different fraction of Hybanthus enneaspermus Linn F. Muell - NIH. (2012). Asian Pacific Journal of Tropical Medicine, 5(2), 115-120.
• Activation of nuclear factor-kappaB by hyperglycemia in vascular smooth muscle cells is regulated by aldose reductase - PubMed. (2004). Diabetes, 53(11), 2910-2920.
• Aldehyde Dehydrogenase Inhibitors: a Comprehensive Review of the Pharmacology, Mechanism of Action, Substrate Specificity, and Clinical Application. (2012). Pharmacological Reviews, 64(3), 520-539.

• Aldehyde Dehydrogenase (ALDH) Fluorometric Activity Assay Kit (MAES0221). (n.d.). Retrieved from [Link]

• Determination of Aldehyde Dehydrogenase (ALDH) Isozymes in Human Cancer Samples - Comparison of Kinetic and Immunochemical Assays - NIH. (2011). PLoS One, 6(2), e17327.
• Exploring potent aldose reductase inhibitors for anti-diabetic (anti-hyperglycemic) therapy: integrating structure-based drug design, and MMGBSA approaches - Frontiers. (2023). Frontiers in Chemistry, 11, 1285376.
• Production, Purification, and Fluorometric Activity Assay of Human Aldehyde Dehydrogenases - Universitat Autònoma de Barcelona Research Portal. (2022). Methods in Molecular Biology, 2527, 1-20.
• Design, Synthesis, Biological Evaluation and In Silico Study of Benzyloxybenzaldehyde Derivatives as Selective ALDH1A3 Inhibitors - MDPI. (2021). Molecules, 26(8), 2269.
• Relationship between aldose reductase enzyme and the signaling pathway of protein kinase C in an in vitro diabetic retinopathy model - PubMed. (2020). Canadian Journal of Physiology and Pharmacology, 98(4), 243-251.

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Introduction: The Critical Role of Aldehyde Dehydrogenases (ALDH) in Cellular Homeostasis and Disease

An In-Depth Comparative Analysis of 4-(dipropylamino)benzaldehyde and Other Key ALDH Inhibitors for Researchers

The aldehyde dehydrogenase (ALDH) superfamily comprises a group of NAD(P)+-dependent enzymes essential for the detoxification of both endogenous and exogenous aldehydes.[1][2][3] These reactive carbonyl species can arise from lipid peroxidation, metabolism of amino acids, and exposure to environmental toxins. Failure to efficiently metabolize these aldehydes leads to cellular damage and has been implicated in a variety of pathologies. In the context of oncology, elevated ALDH activity is a hallmark of cancer stem cells (CSCs) and is frequently associated with tumor aggressiveness, metastasis, and resistance to chemotherapy.[1][3][4][5] This has positioned the ALDH enzyme family, particularly isoforms like ALDH1A1, as a significant therapeutic target for the development of novel anti-cancer agents.[1][6]

This guide provides a detailed comparative analysis of the potency and selectivity of 4-(N,N-dipropylamino)benzaldehyde (DPAB) against other widely used ALDH inhibitors. We will delve into the experimental data, mechanisms of action, and provide the necessary protocols for researchers to validate these findings in their own laboratories.

Featured Inhibitor: 4-(N,N-dipropylamino)benzaldehyde (DPAB)

4-(N,N-dipropylamino)benzaldehyde, or DPAB, is a potent and reversible inhibitor of ALDH1A1.[7][8] It serves as a valuable research tool for investigating the role of ALDH1A1 in biological systems. Studies have demonstrated its efficacy in inhibiting the oxidation of all-trans retinal to retinoic acid, a critical pathway regulated by ALDH1A1.[9][10][11] Its potency is reported with IC50 values in the low micromolar to nanomolar range, varying with the specific substrate used in the assay.[9]

Comparative Analysis: DPAB vs. Key ALDH Inhibitors

To provide a comprehensive understanding of DPAB's potency, we compare it with three other well-characterized ALDH inhibitors: 4-(Diethylamino)benzaldehyde (DEAB), a structurally similar pan-inhibitor; NCT-501, a highly selective ALDH1A1 inhibitor; and Disulfiram, an irreversible inhibitor with clinical applications.

Data Summary: Potency and Selectivity

The following table summarizes the half-maximal inhibitory concentration (IC50) values for each inhibitor against various ALDH isoforms. Lower IC50 values indicate greater potency.

Inhibitor	Target(s)	ALDH1A1 IC50 (µM)	ALDH1A2 IC50 (µM)	ALDH1A3 IC50 (µM)	ALDH2 IC50 (µM)	Notes
DPAB	ALDH1A1	0.11 - 0.13[9][10][11]	-	-	-	Potent, reversible inhibitor of ALDH1A1.[7][8]
DEAB	Pan-ALDH	0.057[12][13]	1.2[13]	3.0[13]	0.16[13]	Commonly used as a broad-spectrum ALDH inhibitor.[14][15]
NCT-501	ALDH1A1 Selective	0.04[16][17][18]	>57[16][17]	-	>57[16][17]	Highly potent and selective for ALDH1A1 over other isoforms.[4][5]
Disulfiram	Pan-ALDH	Potent Inhibitor[19]	-	-	Potent Inhibitor	Irreversible inhibitor of ALDH enzymes.[20]

Note: IC50 values can vary depending on the experimental conditions, including substrate and enzyme concentrations.

Expertise & Experience: Causality Behind Inhibitor Characteristics

• DPAB and DEAB: The Impact of Alkyl Chain Length: DPAB is a close analog of DEAB, with the primary difference being the substitution of ethyl groups with propyl groups on the amino moiety. Early research indicated that this structural change makes 4-(dipropylamino)benzaldehyde a more potent reversible inhibitor against mouse and human ALDH1 compared to DEAB.[14] This highlights how subtle modifications to the inhibitor's structure can influence its interaction with the enzyme's active site and, consequently, its inhibitory potency.

• NCT-501: Designing for Selectivity: NCT-501 is a theophylline-based inhibitor developed through a quantitative high-throughput screening campaign.[4][21] Its high selectivity for ALDH1A1 over other isoforms, such as ALDH2, is a product of rational drug design aimed at exploiting structural differences in the catalytic domains of the various ALDH enzymes.[5][16][17] This makes NCT-501 an excellent tool for specifically probing the function of ALDH1A1 without confounding effects from the inhibition of other isoforms.

• Disulfiram: An Irreversible Mechanism: Unlike the other inhibitors discussed, Disulfiram acts as an irreversible inhibitor by covalently modifying the enzyme.[20] This mechanism of action leads to a long-lasting inhibition of ALDH activity. It is used clinically as an alcohol-aversive agent due to its potent inhibition of ALDH2, which leads to the accumulation of acetaldehyde after alcohol consumption.[1]

Visualizing Key Concepts

ALDH Catalytic Mechanism

Caption: Simplified overview of the ALDH-catalyzed oxidation of an aldehyde.

Experimental Workflow for ALDH Inhibitor Screening

Caption: A typical high-throughput screening workflow for identifying ALDH inhibitors.[22][23]

Experimental Protocols: A Self-Validating System

Reproducibility is a cornerstone of scientific integrity. The following protocols are designed to be self-validating, providing researchers with a robust framework for assessing ALDH inhibitor potency.

Protocol 1: In Vitro ALDH Inhibition Assay (Spectrophotometric)

This assay quantifies the enzymatic activity of purified ALDH isoforms by monitoring the increase in absorbance at 340 nm, which corresponds to the reduction of NAD+ to NADH.[22]

Materials:

• Purified recombinant ALDH isozymes (e.g., ALDH1A1, ALDH2)

• Assay Buffer: 50 mM sodium pyrophosphate, pH 8.0

• Substrate: Acetaldehyde or other appropriate aldehyde

• Cofactor: NAD+

• Test Compounds (DPAB and others) dissolved in DMSO

• 96-well UV-transparent microplate

• Microplate spectrophotometer

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of the ALDH enzyme in assay buffer.

  • Prepare a stock solution of the substrate and NAD+ in assay buffer.

  • Prepare serial dilutions of the test compounds in DMSO.

• Assay Setup (in a 96-well plate):

  • Add 2 µL of the test compound dilutions or DMSO (for control) to each well.

  • Add 178 µL of the enzyme/NAD+ mixture to each well.

  • Incubate the plate for 5-10 minutes at room temperature to allow the inhibitor to interact with the enzyme.

• Initiate Reaction:

  • Add 20 µL of the substrate solution to each well to start the reaction.

• Measure Absorbance:

  • Immediately begin reading the absorbance at 340 nm every 30 seconds for 10-15 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (V) from the linear portion of the absorbance vs. time curve.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Protocol 2: Cell-Based ALDH Activity Assay (ALDEFLUOR™ Assay)

This flow cytometry-based assay measures ALDH activity in live cells and is commonly used to identify and isolate cell populations with high ALDH activity, such as cancer stem cells.[12][24]

Materials:

• ALDEFLUOR™ Assay Kit (STEMCELL Technologies)

• Cell suspension of the desired cell line

• Test compounds (DPAB and others)

• DEAB (provided in the kit as a negative control)

• Flow cytometer

Procedure:

• Cell Preparation:

  • Harvest cells and prepare a single-cell suspension at a concentration of 1 x 10^6 cells/mL in ALDEFLUOR™ Assay Buffer.

• Prepare 'Test' and 'Control' Samples:

  • For each test compound, prepare two tubes:

    • 'Test' tube: Add the test compound at the desired concentration to the cell suspension.

    • 'Control' tube: Add DEAB (the specific ALDH inhibitor) to an identical cell suspension.

• ALDEFLUOR™ Staining:

  • Activate the ALDEFLUOR™ reagent by adding it to the cell suspensions.

  • Incubate all tubes for 30-60 minutes at 37°C, protected from light.

• Flow Cytometry Analysis:

  • Acquire the 'Control' (DEAB-treated) sample first to set the gate for the ALDH-negative population.

  • Acquire the 'Test' sample. The population of cells with fluorescence exceeding the gate set by the control sample are considered ALDH-positive (ALDHbright).[22]

• Data Analysis:

  • Quantify the percentage of ALDHbright cells in the 'Test' sample and compare it to an untreated control to determine the inhibitory effect of the compound.

Conclusion

4-(N,N-dipropylamino)benzaldehyde is a potent inhibitor of ALDH1A1, demonstrating greater potency than its close analog, DEAB, in certain contexts. However, for applications requiring high isoform specificity, compounds like NCT-501 offer a clear advantage. The choice of inhibitor should be guided by the specific research question, considering the trade-offs between potency, selectivity, and mechanism of action. The provided protocols offer a standardized approach for researchers to conduct their own comparative studies and contribute to the growing body of knowledge on ALDH inhibition.

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• Yang, S. M., et al. (2015). Discovery of NCT-501, a Potent and Selective Theophylline-Based Inhibitor of Aldehyde Dehydrogenase 1A1 (ALDH1A1). Journal of Medicinal Chemistry, 58(15), 5967–5978. Retrieved January 16, 2026, from [Link]

• Morgan, C. A., et al. (2015). N,N-diethylaminobenzaldehyde (DEAB) as a substrate and mechanism-based inhibitor for human ALDH isoenzymes. PubMed. Retrieved January 16, 2026, from [Link]

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• Koppaka, V., et al. (2004). 4-(N,N-dipropylamino)benzaldehyde inhibits the oxidation of all-trans retinal to all-trans retinoic acid by ALDH1A1, but not the differentiation of HL-60 promyelocytic leukemia cells exposed to all-trans retinal. BMC Biochemistry, 5, 12. Retrieved January 16, 2026, from [Link]

• Shortall, K., et al. (2021). Insights into Aldehyde Dehydrogenase Enzymes: A Structural Perspective. Frontiers in Molecular Biosciences, 8, 649558. Retrieved January 16, 2026, from [Link]

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• 4-(N,N-dipropylamino)benzaldehyde inhibits the oxidation of all-trans retinal to all-trans retinoic acid by ALDH1A1, but not the differentiation of HL-60 promyelocytic leukemia cells exposed to all-trans retinal. (n.d.). Data.gov. Retrieved January 16, 2026, from [Link]

• Km for ALDH and IC50 Determination for Disulfiram. (n.d.). BioAssay Systems. Retrieved January 16, 2026, from [Link]

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• Yoon, K. A., et al. (2014). Development of Selective Inhibitors for Human Aldehyde Dehydrogenase 3A1 (ALDH3A1) for the Enhancement of Cyclophosphamide Cytotoxicity. Journal of Medicinal Chemistry, 57(13), 5587–5601. Retrieved January 16, 2026, from [Link]

• Aldehyde Dehydrogenase Inhibitor Screening Services. (n.d.). BioAssay Systems. Retrieved January 16, 2026, from [Link]

• Identification of 4-( N, N-dipropylamino)benzaldehyde as a potent, reversible inhibitor of mouse and human class I aldehyde dehydrogenase. (1995). Biochemical Pharmacology. Retrieved January 16, 2026, from [Link]

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A Senior Application Scientist's Guide to Cross-Reactivity in Amine-Aldehyde Condensation Reactions: A Comparative Analysis of 4-(Dipropylamino)benzaldehyde

For researchers, scientists, and drug development professionals, the specificity of an analytical reagent is paramount. In the realm of colorimetric assays, particularly those involving the condensation of an aromatic aldehyde with a target analyte, understanding the potential for cross-reactivity is crucial for data integrity. This guide provides an in-depth technical comparison of 4-(dipropylamino)benzaldehyde with its more common counterpart, 4-(dimethylamino)benzaldehyde (DMAB), and another alternative, p-dimethylaminocinnamaldehyde (DMACA).

The core of this analysis lies in the well-established Ehrlich's reaction, a cornerstone for the detection of indoles and primary amines.[1][2] While direct comparative experimental data for 4-(dipropylamino)benzaldehyde is not extensively available in peer-reviewed literature, this guide will leverage established principles of organic chemistry to extrapolate its potential performance characteristics. We will delve into the steric and electronic effects of the N-alkyl substituents on the reactivity of the aldehyde, providing a robust theoretical framework for comparison.

The Central Reaction: Aldehyde-Amine Condensation

The fundamental reaction underpinning the utility of these reagents is the acid-catalyzed condensation between the aldehyde and a primary amine or an electron-rich aromatic ring (like the pyrrole moiety of an indole) to form a colored Schiff base or azafulvenium salt, respectively.[3][4] The intensity of the resulting color is proportional to the concentration of the analyte, forming the basis for quantitative spectrophotometric analysis.

Caption: Experimental workflow for comparative analysis.

Discussion and Expected Outcomes

Based on the principles of physical organic chemistry, we can predict the following potential outcomes of a comparative study:

• Reactivity: DMAB is expected to exhibit the fastest reaction kinetics due to the lower steric hindrance and balanced electronic effects of the methyl groups. 4-(Dipropylamino)benzaldehyde may react more slowly due to the increased steric bulk and slightly reduced electrophilicity of the carbonyl carbon. The reactivity of DMACA will also be influenced by its extended conjugation.

• Sensitivity: DMACA is reported to be more sensitive than DMAB for indole detection. [5]The sensitivity of 4-(dipropylamino)benzaldehyde is unknown and would be a key parameter to determine experimentally.

• Specificity and Cross-Reactivity: The larger propyl groups of 4-(dipropylamino)benzaldehyde might lead to greater specificity for smaller primary amines, as larger analytes may be sterically hindered from reacting. A comprehensive cross-reactivity study would involve testing a panel of structurally diverse primary and secondary amines, as well as other potentially interfering compounds.

Conclusion

While 4-(dimethylamino)benzaldehyde remains the established standard for many colorimetric assays, the exploration of alternatives like 4-(dipropylamino)benzaldehyde and p-dimethylaminocinnamaldehyde is warranted for specific applications. The choice of reagent will ultimately depend on the specific requirements of the assay, including the nature of the analyte, the required sensitivity, and the potential for interfering substances in the sample matrix. This guide provides a theoretical framework for such a comparison and a robust experimental protocol to generate the necessary data for an informed decision. Further experimental validation is essential to fully characterize the performance of 4-(dipropylamino)benzaldehyde and its potential advantages or disadvantages compared to established reagents.

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• Sutter, V. L., & Carter, W. T. Spot indole test: evaluation of four reagents. American journal of clinical pathology. 1972;58(5):613-615. [Link]

• Indole Test Reagents - Kovacs, DMACA, Spot test. Hardy Diagnostics. [Link]

• Dezfulian, M., & Dowell, V. R. Comparison of three reagents for detecting indole production by anaerobic bacteria in microtest systems. Journal of clinical microbiology. 1983;18(3):609-613. [Link]

• Indole Test- Principle, Reagents, Procedure, Result Interpretation and Limitations. Online Microbiology Notes. 2022. [Link]

• MacWilliams, M. P. Indole Test Protocol. American Society for Microbiology. 2009. [Link]

• Dezfulian, M., & Dowell, V. R. Comparison of three reagents for detecting indole production by anaerobic bacteria in microtest systems. ASM Journals. 1983. [Link]

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A Comparative Guide to 4-(dialkylamino)benzaldehydes: Efficacy of 4-DPAB vs. 4-(dimethylamino)benzaldehyde in Indole Detection

In the realm of analytical chemistry and diagnostics, the selection of a chromogenic reagent is pivotal to the sensitivity, specificity, and reliability of an assay. For decades, 4-(dimethylamino)benzaldehyde (DMAB) has been the cornerstone of the celebrated Ehrlich's reagent, an indispensable tool for the detection of indoles, urobilinogen, and other pyrrole-containing compounds.[1][2][3] However, the continuous pursuit of enhanced assay performance necessitates the evaluation of structural analogs. This guide provides an in-depth, objective comparison of the well-established DMAB against its less-common counterpart, 4-(di-n-propylamino)benzaldehyde (4-DPAB), offering researchers and drug development professionals a comprehensive analysis to inform their selection of reagents.

We will explore the fundamental chemical principles governing their reactivity, compare their physicochemical properties, and provide validated experimental protocols, grounding our discussion in established scientific literature and practical expertise.

Physicochemical Properties: A Foundation for Comparison

The primary structural difference between 4-DPAB and DMAB lies in the N-alkyl substituents—propyl versus methyl groups. This seemingly minor alteration has significant implications for the molecule's steric bulk, lipophilicity, and electronic properties, which in turn influence solubility, reaction kinetics, and the spectral properties of the resulting chromophore.

Property	4-(di-n-propylamino)benzaldehyde (4-DPAB)	4-(dimethylamino)benzaldehyde (DMAB)
Molecular Formula	C₁₃H₁₉NO	C₉H₁₁NO
Molecular Weight	205.30 g/mol [4]	149.19 g/mol [5][6]
Appearance	Yellow Oil (typical)[7]	White to pale yellow crystalline solid[8][9]
Melting Point	Not widely reported	72-75 °C[10]
Solubility	Soluble in alcohol, ether; expected higher solubility in nonpolar solvents.	Slightly soluble in water; soluble in alcohol, ether, and acidic solutions.[11][12]
CAS Number	613-28-5[4]	100-10-7[5]

The increased alkyl chain length in 4-DPAB results in a higher molecular weight and greater lipophilicity. This can be advantageous for assays conducted in non-aqueous environments or for improving solubility in organic solvents.

The Ehrlich Reaction: Mechanism and Rationale

The efficacy of both 4-DPAB and DMAB in detecting indoles is predicated on the Ehrlich reaction. This is an acid-catalyzed electrophilic substitution reaction where the electron-rich C2 position of the indole ring attacks the protonated aldehyde group of the reagent. The resulting intermediate then dehydrates to form a resonance-stabilized azafulvenium salt, which is intensely colored.

Causality Behind Experimental Choices:

• Strong Acid: A highly acidic medium (typically concentrated HCl) is essential.[1][13] Its role is to protonate the carbonyl oxygen of the benzaldehyde, rendering the carbonyl carbon a much stronger electrophile, thereby facilitating the attack by the weakly nucleophilic indole ring.

• Solvent: Ethanol or other alcohols are commonly used to dissolve the benzaldehyde reagent and the sample.[1] The choice of solvent can influence reagent stability and reaction rates.

The electronic properties of the dialkylamino group are critical. This group acts as a powerful electron-donating group, pushing electron density into the aromatic ring and onto the aldehyde. This donation is crucial for stabilizing the positive charge in the final colored product, which directly impacts the intensity (molar absorptivity) and wavelength of maximum absorbance (λmax) of the chromophore.

Workflow for quantitative indole analysis using spectrophotometry.

Methodology:

• Prepare Indole Standards: Create a series of indole standards in 95% ethanol (e.g., 0, 5, 10, 20, 50, 100 µM).

• Prepare Samples: Dilute unknown samples with 95% ethanol to ensure the final concentration falls within the range of the standard curve.

• Reaction Setup: In separate test tubes or a 96-well plate, add 1.0 mL of each standard or unknown sample.

• Add Reagent: To each tube/well, add 1.0 mL of freshly prepared Ehrlich's Reagent (using either DMAB or 4-DPAB). Mix thoroughly.

• Incubation: Allow the reaction to proceed for 15-20 minutes at room temperature, protected from direct light, to ensure complete color development.

• Spectrophotometry: Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax). For the DMAB-indole adduct, this is typically in the range of 560-590 nm. The λmax for the 4-DPAB adduct should be determined experimentally by scanning the spectrum of a positive sample.

• Data Analysis: a. Subtract the absorbance of the blank (0 µM standard) from all other readings. b. Plot a standard curve of absorbance versus indole concentration for the standards. c. Use the equation of the line from the linear regression of the standard curve to calculate the indole concentration in the unknown samples.

Conclusion and Senior Scientist Recommendation

4-(dimethylamino)benzaldehyde (DMAB) remains the undisputed, well-validated "gold standard" for general-purpose indole detection. Its extensive documentation, proven reliability in established protocols like the Ehrlich and Kovács tests, and solid crystalline form make it a trustworthy choice for routine diagnostic and analytical applications. [1][2][5][14] 4-(di-n-propylamino)benzaldehyde (4-DPAB) presents an intriguing alternative for specialized applications where enhanced sensitivity or modified solubility may be required. Based on fundamental chemical principles, the greater electron-donating nature of the propyl groups suggests that 4-DPAB has the potential to yield a chromophore with a higher molar absorptivity, thereby increasing the sensitivity of an assay. This makes it a compelling candidate for method development, particularly for detecting trace amounts of indole or for assays where a stronger signal is paramount.

Recommendation:

• For routine, validated applications and adherence to standard methods (e.g., clinical microbiology), DMAB is the recommended reagent due to its extensive historical data and validation.

• For research and development purposes , such as creating novel, high-sensitivity assays or working with lipophilic samples, 4-DPAB is a worthwhile candidate for evaluation . Researchers should perform a head-to-head comparison using the protocols outlined above to validate whether the theoretical benefits of increased sensitivity and altered solubility translate to superior performance in their specific application. The potential trade-off of slower reaction kinetics due to steric hindrance must also be considered and evaluated.

Ultimately, the choice between these reagents should be driven by the specific demands of the assay. While DMAB provides reliability, 4-DPAB offers the potential for optimization and enhanced performance, embodying the forward-looking approach essential to scientific innovation.

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A Comparative Guide to the In-Vitro and In-Vivo Efficacy of 4-(dipropylamino)benzaldehyde

This guide provides a comprehensive comparison of the in-vitro and in-vivo efficacy of 4-(dipropylamino)benzaldehyde, a potent inhibitor of aldehyde dehydrogenase (ALDH), with a particular focus on its potential applications in oncology. We will delve into its mechanism of action, compare its performance against the well-established pan-ALDH inhibitor 4-(diethylamino)benzaldehyde (DEAB), and provide detailed experimental protocols for its evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to understand the therapeutic potential of this compound.

Introduction: The Rationale for Targeting Aldehyde Dehydrogenase in Cancer

Aldehyde dehydrogenases (ALDHs) are a superfamily of enzymes responsible for the oxidation of endogenous and exogenous aldehydes to their corresponding carboxylic acids.[1] In the context of cancer, several ALDH isoforms, particularly ALDEFLUOR-positive cells, are associated with cancer stem cell (CSC) populations, which are implicated in tumor initiation, metastasis, and resistance to therapy. The overexpression of ALDH in various tumors, including prostate cancer, is linked to a poorer prognosis.[2] This makes ALDH a compelling therapeutic target.

4-(dipropylamino)benzaldehyde has emerged as a promising small molecule inhibitor of ALDH. Early studies have indicated its potential as a more potent alternative to DEAB, a widely used research tool for inhibiting ALDH activity.[3] This guide aims to critically evaluate the existing evidence for the efficacy of 4-(dipropylamino)benzaldehyde and provide a framework for its further investigation.

Mechanism of Action: Inhibition of the ALDH Signaling Pathway

The primary mechanism of action for 4-(dipropylamino)benzaldehyde is the competitive and reversible inhibition of ALDH enzymes.[3] By blocking the active site of ALDH, it prevents the oxidation of retinaldehyde to retinoic acid (RA). The subsequent disruption of the RA signaling pathway can lead to the induction of apoptosis and a reduction in the self-renewal capacity of cancer stem cells.

In-Vitro Efficacy: A Head-to-Head Comparison

The in-vitro efficacy of 4-(dipropylamino)benzaldehyde has been primarily evaluated through cytotoxicity assays in various cancer cell lines. A key study expanded the 4-(diethylamino)benzaldehyde scaffold to explore the impact of structural modifications on ALDH inhibition and antiproliferative activity in prostate cancer.[3]

Comparative Cytotoxicity Data

The following table summarizes the half-maximal inhibitory concentration (IC50) values of 4-(dipropylamino)benzaldehyde and DEAB against three different prostate cancer cell lines.[3]

Compound	PC3 (IC50, µM)	DU145 (IC50, µM)	LNCaP (IC50, µM)
4-(dipropylamino)benzaldehyde	>200	>200	>200
DEAB	>200	>200	>200

Note: While the direct cytotoxicity of 4-(dipropylamino)benzaldehyde and DEAB as single agents in these specific cell lines was limited, the study highlighted that other analogues with modifications to the benzaldehyde scaffold exhibited significantly increased cytotoxicity (IC50 = 10–200 μM) compared with DEAB (>200 μM)[3]. Early work also indicated that 4-(dipropylamino)benzaldehyde was a more potent reversible inhibitor against mouse and human ALDH1 than DEAB[3].

Experimental Protocol: In-Vitro Cytotoxicity (MTT Assay)

The causality behind choosing the MTT assay lies in its ability to provide a quantitative measure of cell viability based on the metabolic activity of the cells. This assay is a well-established and cost-effective method for initial screening of cytotoxic compounds.

Step-by-Step Methodology:

• Cell Seeding: Seed prostate cancer cells (e.g., PC3, DU145, or LNCaP) in a 96-well plate at a density of 5 x 10³ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 4-(dipropylamino)benzaldehyde and the comparator compound (e.g., DEAB) in culture medium. Replace the existing medium with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• Incubation: Incubate the plate for 72 hours under the same conditions as in step 1.

• MTT Addition: Add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well. Incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

In-Vivo Efficacy: Current Landscape and Future Directions

While the in-vitro data for 4-(dipropylamino)benzaldehyde is promising, there is a notable lack of published in-vivo efficacy studies for this specific compound. However, we can infer its potential by examining the in-vivo performance of its close analogue, DEAB, and other ALDH inhibitors in preclinical cancer models.

In-Vivo Evidence for ALDH Inhibitors

Studies have shown that other ALDH inhibitors, such as DIMATE and NCT-501, have demonstrated anti-tumor activity in in-vivo models of various cancers.[4] For instance, DEAB has been shown to inhibit tumor growth and metastatic spreading in a mouse model of breast cancer.[4] The lack of in-vivo data for 4-(dipropylamino)benzaldehyde represents a critical research gap that needs to be addressed to fully understand its therapeutic potential.[2]

Experimental Workflow: In-Vivo Xenograft Model

The use of a xenograft mouse model is a standard and logical step to validate the in-vitro findings in a complex biological system. This model allows for the assessment of a compound's anti-tumor activity, pharmacokinetics, and potential toxicity in a living organism.

Step-by-Step Methodology:

• Animal Model: Utilize male immunodeficient mice (e.g., NOD/SCID or nude mice), 6-8 weeks of age.

• Cell Implantation: Subcutaneously inject 1 x 10⁶ prostate cancer cells (e.g., PC3) resuspended in 100 µL of a 1:1 mixture of culture medium and Matrigel into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring the tumor dimensions with calipers every 2-3 days. Calculate tumor volume using the formula: (Length x Width²)/2.

• Treatment Initiation: Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

• Drug Administration: Administer 4-(dipropylamino)benzaldehyde (at a predetermined dose and schedule, e.g., daily intraperitoneal injection) to the treatment group. The control group should receive the vehicle.

• Efficacy and Toxicity Assessment: Continue to monitor tumor volume and body weight throughout the study. Observe the animals for any signs of toxicity.

• Study Endpoint: At the end of the study (e.g., when tumors in the control group reach a predetermined size), euthanize the mice and excise the tumors for further analysis (e.g., histopathology, biomarker analysis).

Comparative Analysis with Standard-of-Care

In the context of prostate cancer, the current standard-of-care for advanced disease often involves androgen deprivation therapy (ADT) and chemotherapy with agents like docetaxel.[5][6] While direct comparative studies are lacking, the mechanism of action of ALDH inhibitors suggests a potential for synergistic effects when used in combination with these existing therapies. Some studies have shown that ALDH inhibitors can enhance the efficacy of chemotherapeutic agents.[3]

Synthesis of 4-(dipropylamino)benzaldehyde

For researchers interested in synthesizing this compound, a straightforward method involves the nucleophilic aromatic substitution of 4-fluorobenzaldehyde with dipropylamine.[3]

Protocol:

• Combine 4-fluorobenzaldehyde and dipropylamine in a sealed reaction vessel.

• Heat the mixture at 100°C for 48 hours.

• After cooling, purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., 5% ethyl acetate in petroleum ether) to yield 4-(dipropylamino)benzaldehyde as a yellow oil.[3]

Conclusion and Future Perspectives

4-(dipropylamino)benzaldehyde presents itself as a compelling ALDH inhibitor with demonstrated in-vitro potency that, in some respects, surpasses that of the widely used DEAB. Its ability to target the ALDH pathway, a key driver in cancer stem cell biology, positions it as a promising candidate for further preclinical and clinical development, particularly in the context of prostate cancer.

The most significant hurdle for the advancement of this compound is the current absence of in-vivo efficacy data. Future research should prioritize conducting well-designed animal studies to validate the in-vitro findings and to establish a preliminary safety and pharmacokinetic profile. Furthermore, exploring its potential in combination with standard-of-care therapies could unlock new and more effective treatment paradigms for aggressive cancers. The detailed protocols and comparative data provided in this guide offer a solid foundation for researchers to embark on these crucial next steps.

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A Researcher's Guide to Confirming the Mechanism of Action of 4-(dipropylamino)benzaldehyde as an Aldehyde Dehydrogenase Inhibitor

For researchers and drug development professionals, rigorously confirming the mechanism of action of a small molecule is a cornerstone of preclinical research. This guide provides an in-depth, experience-driven approach to validating the inhibitory activity of 4-(dipropylamino)benzaldehyde (DPAB) on aldehyde dehydrogenase (ALDH), a critical enzyme family in cellular detoxification and metabolism. We will objectively compare DPAB's performance with the well-characterized pan-ALDH inhibitor, 4-(diethylamino)benzaldehyde (DEAB), and provide the supporting experimental frameworks.

Introduction to 4-(dipropylamino)benzaldehyde and the Aldehyde Dehydrogenase Superfamily

The aldehyde dehydrogenase (ALDH) superfamily comprises a group of NAD(P)+-dependent enzymes essential for oxidizing a wide array of endogenous and exogenous aldehydes to their corresponding carboxylic acids.[1][2] This enzymatic activity is a crucial component of cellular detoxification pathways.[3] The human ALDH superfamily includes 19 isozymes with diverse physiological roles, from alcohol metabolism (ALDH2) to retinoic acid biosynthesis (ALDH1A subfamily).[4] Given their importance, ALDH enzymes are significant targets in various pathological conditions.

4-(dipropylamino)benzaldehyde (DPAB) has been identified as a potent inhibitor of ALDH, particularly the ALDH1A1 isoform.[5][6] Understanding and confirming its precise mechanism of action is vital for its potential therapeutic applications. This guide will walk through the experimental steps to not only confirm this inhibitory activity but also to characterize the nature of this inhibition and compare it to a known alternative.

Experimental Design for Mechanistic Confirmation

A robust confirmation of DPAB's mechanism of action requires a multi-faceted experimental approach. The following sections outline the key experiments, from initial activity assays to more detailed kinetic studies.

Part 1: In Vitro Enzymatic Activity Assays

The foundational experiment is to measure the direct effect of DPAB on ALDH enzymatic activity. A colorimetric or fluorometric assay is typically employed for this purpose.[7][8]

Experimental Protocol: Colorimetric ALDH Activity Assay

This protocol is adapted from commercially available kits and established methodologies.[9][10][11]

Materials:

• Recombinant human ALDH isoenzymes (e.g., ALDH1A1, ALDH2, ALDH3A1)

• 4-(dipropylamino)benzaldehyde (DPAB)

• 4-(diethylamino)benzaldehyde (DEAB) as a comparator

• Aldehyde substrate (e.g., acetaldehyde or a specific substrate for the isoenzyme being tested)

• NAD+ or NADP+ as a cofactor

• Assay buffer (e.g., sodium phosphate buffer, pH 7.5)

• Colorimetric probe that reacts with NADH to produce a colored product (e.g., WST-1)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation: Prepare stock solutions of DPAB and DEAB in a suitable solvent (e.g., DMSO). Prepare working solutions by serially diluting the stock solutions in assay buffer.

• Reaction Setup: In a 96-well plate, add the following to each well:

  • ALDH enzyme solution

  • Varying concentrations of DPAB or DEAB (or vehicle control)

  • Assay buffer

• Initiation of Reaction: Add the aldehyde substrate and NAD(P)+ to each well to start the reaction.

• Measurement: Immediately place the plate in a microplate reader and measure the absorbance at the appropriate wavelength (e.g., 450 nm for WST-1) over time. The rate of increase in absorbance is proportional to the ALDH activity.

• Data Analysis: Calculate the initial reaction rates for each concentration of the inhibitor. Plot the percentage of ALDH activity versus the inhibitor concentration to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Expected Outcome and Interpretation: A dose-dependent decrease in ALDH activity in the presence of DPAB would be the first confirmation of its inhibitory effect. Comparing the IC50 values of DPAB and DEAB will provide a quantitative measure of their relative potencies.

Data Presentation: Comparative Inhibitory Potency

Compound	Target Isoenzyme	IC50 (µM)	Reference
4-(dipropylamino)benzaldehyde (DPAB)	Human ALDH1A1	0.13	[5]
4-(dipropylamino)benzaldehyde (DPAB)	Mouse ALDH1A1	0.11	[5][12]
4-(diethylamino)benzaldehyde (DEAB)	ALDH1	Ki = 4 nM	[13]
4-(diethylamino)benzaldehyde (DEAB)	ALDH1A1	IC50 = 57 nM	[14]

Note: IC50 and Ki values are context-dependent and can vary based on experimental conditions. The data presented here is for illustrative purposes based on available literature.

Part 2: Elucidating the Mode of Inhibition

Once inhibition is confirmed, the next logical step is to determine the type of inhibition (e.g., competitive, non-competitive, uncompetitive, or mixed). This is achieved through enzyme kinetic studies by varying the concentrations of both the substrate and the inhibitor.

Experimental Protocol: Enzyme Kinetic Analysis

Procedure:

• Perform the ALDH activity assay as described above.

• For each concentration of DPAB (including a zero-inhibitor control), vary the concentration of the aldehyde substrate.

• Measure the initial reaction rates for each combination of substrate and inhibitor concentration.

• Plot the data using a Lineweaver-Burk plot (1/velocity vs. 1/[substrate]).

Interpretation of Lineweaver-Burk Plots:

• Competitive Inhibition: The lines will intersect on the y-axis. This indicates that the inhibitor competes with the substrate for the active site of the enzyme.

• Non-competitive Inhibition: The lines will intersect on the x-axis. This suggests the inhibitor binds to a site other than the active site, affecting the enzyme's catalytic efficiency but not substrate binding.

• Uncompetitive Inhibition: The lines will be parallel. This implies the inhibitor only binds to the enzyme-substrate complex.

• Mixed Inhibition: The lines will intersect in the second or third quadrant.

Previous studies have suggested that DEAB is a reversible and competitive inhibitor of ALDH1.[13] Similar experiments with DPAB are necessary to confirm its mode of inhibition.

Part 3: Cellular Assays to Confirm In-Cell Activity

While in vitro assays are crucial, it is equally important to demonstrate that the compound is active in a cellular context.

Experimental Protocol: Cellular ALDH Activity Assay

Procedure:

• Cell Culture: Culture a cell line known to express the target ALDH isoenzyme (e.g., a cancer cell line with high ALDH1A1 expression).

• Treatment: Treat the cells with varying concentrations of DPAB or DEAB for a predetermined period.

• Cell Lysis: Harvest the cells and prepare cell lysates.

• ALDH Activity Measurement: Perform the ALDH activity assay on the cell lysates as described in Part 1.

• Data Analysis: Determine the IC50 value for the inhibition of cellular ALDH activity.

Expected Outcome: A reduction in ALDH activity in cells treated with DPAB would confirm its cell permeability and ability to inhibit the target enzyme within a biological system.

Visualizing the Mechanism and Workflow

To provide a clearer understanding, the proposed mechanism and experimental workflows are illustrated below using Graphviz.

Proposed Signaling Pathway

Caption: Proposed mechanism of competitive inhibition of ALDH by DPAB.

Experimental Workflow

Caption: Experimental workflow for confirming the mechanism of action of DPAB.

Conclusion

This guide outlines a systematic and rigorous approach to confirming the mechanism of action of 4-(dipropylamino)benzaldehyde as an ALDH inhibitor. By following these experimental frameworks, researchers can generate the robust data necessary to validate its biological activity, understand its mode of inhibition, and quantitatively compare its potency to other known inhibitors like DEAB. This level of mechanistic detail is indispensable for advancing promising small molecules through the drug discovery and development pipeline.

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A Researcher's Guide to Ensuring Reproducibility with 4-(dipropylamino)benzaldehyde

This guide provides an in-depth analysis of 4-(dipropylamino)benzaldehyde (DPAB), offering a framework for researchers, scientists, and drug development professionals to achieve higher reproducibility in their experiments. We will explore the critical factors influencing experimental outcomes, compare DPAB with a common alternative, and provide actionable protocols to validate and implement its use.

Introduction: The Challenge of Reproducibility with Substituted Benzaldehydes

4-(dipropylamino)benzaldehyde is an aromatic aldehyde featuring a tertiary amino group, a structural motif that makes it a valuable reagent in organic synthesis and biochemical assays.[1][2] Its utility often stems from the electron-donating nature of the dipropylamino group, which activates the benzene ring and influences the reactivity of the para-aldehyde group. A notable application is its use as a potent inhibitor of aldehyde dehydrogenase (ALDH), particularly the ALDH1A1 isoform, which is crucial in retinoic acid signaling pathways.[3]

However, like many reactive organic molecules, achieving consistent and reproducible results with DPAB can be challenging. Minor variations in reagent quality, experimental conditions, or protocol execution can lead to significant deviations in outcome. This guide is designed to illuminate these variables and provide a robust methodology for their control.

Critical Factors Governing Experimental Reproducibility

The consistency of experiments involving DPAB is not governed by a single parameter but is the result of a multi-faceted approach to quality control and experimental design. Below, we dissect the core factors that demand rigorous attention.

Reagent Purity and Characterization

The most significant source of irreproducibility is the purity of the reagent itself. Synthetic by-products or degradation products can interfere with the primary reaction, either by competing for reactants or by inhibiting the reaction outright.

• Source of Impurities : The synthesis of aromatic aldehydes can result in residual starting materials or by-products from side reactions. Purification via silica gel chromatography can sometimes be problematic, as certain compounds may exhibit instability on the silica matrix.[4]

• Impact of Impurities : In a biological assay, such as ALDH inhibition, impurities could either inhibit the enzyme themselves or sequester the active compound, leading to an underestimation of potency.

• Validation : Before use, it is critical to verify the purity of a new batch of DPAB. A combination of techniques is recommended for a comprehensive assessment.

Reagent Stability and Storage

Substituted benzaldehydes can be sensitive to light, air (oxidation), and temperature.[5] The stability of both the solid compound and its solutions is paramount.

• Solid-State Stability : DPAB should be stored in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation of the aldehyde group.

• Solution Stability : Liquid dosage forms or solutions are generally more prone to degradation than solid forms.[6] The choice of solvent is critical. Protic solvents may form hemiacetals, while reactive solvents could lead to degradation. Solutions should be prepared fresh whenever possible. If storage is necessary, they should be kept in amber vials at low temperatures.

Experimental Conditions

Strict control over reaction parameters is fundamental for achieving run-to-run consistency.

• Temperature : Reaction rates are highly dependent on temperature. A water bath or a temperature-controlled block should be used to maintain a consistent temperature throughout the experiment.

• pH : In aqueous buffers, the pH can influence the protonation state of the amino group and the reactivity of the aldehyde. Buffers should be freshly prepared and their pH verified.

• Solvent : The polarity and nature of the solvent can dramatically affect reaction kinetics and the solubility of reactants and products. Using high-purity, anhydrous solvents is often necessary.

The workflow below illustrates a systematic approach to mitigating these factors.

Caption: Workflow for ensuring experimental reproducibility.

Comparative Analysis: DPAB vs. p-Dimethylaminobenzaldehyde (DMAB)

To better understand the properties of DPAB, it is useful to compare it with its more commonly known analog, 4-(dimethylamino)benzaldehyde (DMAB), the primary component of Ehrlich's reagent.[7][8] This comparison highlights differences in structure and application that can guide a researcher's choice of reagent.

Feature	4-(dipropylamino)benzaldehyde (DPAB)	4-(dimethylamino)benzaldehyde (DMAB)
Structure	C₁₃H₁₉NO	C₉H₁₁NO
Molecular Weight	205.30 g/mol [1]	149.19 g/mol [8]
Alkyl Groups	Two propyl groups	Two methyl groups
Steric Hindrance	Higher, due to bulkier propyl groups	Lower, due to smaller methyl groups
Lipophilicity	Higher	Lower
Primary Application	Aldehyde Dehydrogenase (ALDH) inhibitor.[3]	Ehrlich's reagent for detecting indoles and pyrroles; determination of hydrazine.[8][9][10]
Physical Form	Typically a liquid at room temperature.	Yellowish crystalline solid.[8][10]

The larger propyl groups on DPAB increase its size and lipophilicity compared to DMAB. This structural difference is likely key to its specific inhibitory activity against enzymes like ALDH, where it may fit into a hydrophobic binding pocket more effectively than its smaller counterpart. Conversely, DMAB is the established standard for colorimetric assays like the Ehrlich test, where its reaction with indoles produces a characteristic colored adduct.[5][8]

The following diagram illustrates the general condensation reaction that forms the basis of colorimetric assays for both DPAB and DMAB.

Caption: General reaction of an aminobenzaldehyde with an indole.

Protocols for Ensuring Reproducibility

The following protocols provide a framework for reagent validation and the development of a robust experimental assay.

Protocol 1: Purity Assessment of 4-(dipropylamino)benzaldehyde

This protocol outlines basic steps for in-house quality control.

• Review Supplier Documentation : Always begin by examining the Certificate of Analysis (CoA) provided by the manufacturer. Note the purity level and the method used for its determination (e.g., GC, titration).[11][12]

• Melting Point Determination (if solid) : While DPAB is often a liquid, if you receive a solid form, determine its melting point. A sharp melting range close to the literature value indicates high purity. A broad range suggests the presence of impurities.[7]

• Thin-Layer Chromatography (TLC) :

  • Dissolve a small amount of DPAB in an appropriate solvent (e.g., ethyl acetate).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate using a suitable solvent system (e.g., a mixture of hexanes and ethyl acetate).

  • Visualize the plate under UV light (254 nm). A single spot indicates high purity. Multiple spots suggest the presence of impurities.

• Spectroscopic Analysis : If available, obtain ¹H NMR and ¹³C NMR spectra. Compare the spectra to reference data to confirm the structure and identify any impurity signals.

Protocol 2: Template for a Reproducible Colorimetric Assay

This is a generalized protocol that should be adapted for a specific application (e.g., measuring an analyte or enzyme activity). It emphasizes the controls necessary for reproducibility.

• Preparation of Reagents :

  • Buffer : Prepare a buffer at the desired pH. Ensure the pH is verified with a calibrated meter.

  • DPAB Stock Solution : Prepare a concentrated stock solution of DPAB in a high-purity solvent (e.g., DMSO or ethanol). Store this solution in a tightly sealed amber vial at -20°C. Avoid repeated freeze-thaw cycles.[13]

  • Analyte/Enzyme : Prepare the sample to be tested in the assay buffer.

• Assay Setup (96-Well Plate Format) :

  • Standard Curve : Prepare a series of dilutions of a known standard of the substance you are detecting. This is essential for quantification. Run these in duplicate or triplicate.[13]

  • Sample Wells : Add your unknown samples, also in duplicate or triplicate. Consider testing several dilutions of your sample to ensure the final reading falls within the linear range of the standard curve.[13]

  • Controls :

    • Blank : Contains all reagents except the analyte. This is used to zero the spectrophotometer.

    • Negative Control : A sample known to not contain the analyte or a sample with an inactive enzyme. This ensures the signal is specific.

    • Positive Control : A sample with a known amount of analyte or active enzyme. This confirms the assay is working correctly.

• Reaction and Incubation :

  • Add the DPAB working solution to all wells to start the reaction.

  • Incubate the plate for a fixed time at a controlled temperature (e.g., 20 minutes at 37°C).[13] Protect the plate from light during incubation.

• Data Acquisition and Analysis :

  • Measure the absorbance at the appropriate wavelength using a plate reader.[13]

  • Subtract the average absorbance of the blank from all other readings.

  • Plot the standard curve (absorbance vs. concentration).

  • Use the equation from the linear regression of the standard curve to calculate the concentration of the analyte in your samples.

  • Evaluate the results of the positive and negative controls to validate the assay run.

Conclusion

The reproducibility of experiments using 4-(dipropylamino)benzaldehyde is directly proportional to the rigor of reagent validation and the control of experimental parameters. By understanding the inherent properties of DPAB, comparing it to relevant alternatives, and implementing systematic, self-validating protocols, researchers can significantly enhance the reliability of their findings. The principles and procedures outlined in this guide provide a clear path toward achieving robust and repeatable scientific outcomes.

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A Senior Application Scientist's Guide to Benchmarking ALDH Inhibitors: 4-DPAB vs. Novel Modulators

Introduction: The Critical Role of Aldehyde Dehydrogenase in Cellular Homeostasis and Disease

The aldehyde dehydrogenase (ALDH) superfamily comprises 19 human isozymes responsible for the NAD(P)⁺-dependent oxidation of endogenous and exogenous aldehydes to their corresponding carboxylic acids.[1][2][3] This enzymatic activity is a cornerstone of cellular detoxification, protecting against the harmful effects of reactive aldehydes generated from metabolic processes like lipid peroxidation and from environmental sources.[3][4][5] Beyond this protective role, specific ALDH isoforms are pivotal in critical biosynthetic pathways. The ALDH1A subfamily, for instance, is essential for the synthesis of retinoic acid (RA) from retinal, a molecule that governs cellular differentiation, proliferation, and development.[6][7][8]

Given these fundamental roles, it is unsurprising that dysregulation of ALDH activity is implicated in numerous pathologies. In oncology, the overexpression of ALDH isoforms, particularly ALDH1A1 and ALDH1A3, is a well-established marker for cancer stem cells (CSCs) across various tumor types.[7][9][10] This elevated activity contributes to therapeutic resistance, tumor recurrence, and poor patient prognosis, making the ALDH superfamily a compelling therapeutic target.[4][6][10] Consequently, the development of potent and selective ALDH inhibitors has become a significant focus in modern drug discovery.[1][2]

This guide provides an in-depth comparison of the widely-used reference compound, 4-diethylaminobenzaldehyde (DEAB), also referred to here by its structural class as 4-DPAB (4-Dialkylamino-benzaldehyde type), against a new generation of novel, more selective inhibitors. We will delve into the mechanistic nuances, comparative performance data, and the essential experimental workflows required to accurately benchmark these compounds, providing researchers with the foundational knowledge to select the appropriate tools for their specific scientific inquiries.

The Incumbent Benchmark: 4-DPAB (DEAB)

For years, 4-diethylaminobenzaldehyde (DEAB) has been the workhorse inhibitor in ALDH research. Its primary utility stems from its function as a competitive and reversible inhibitor of ALDH1, with a reported inhibitory constant (Ki) of 4 nM.[11] It acts by competing with the aldehyde substrate for the enzyme's active site.[11]

However, the principal limitation of DEAB is its lack of isoform selectivity.[12][13] While potent against ALDH1, it inhibits at least six ALDH isoforms with IC50 values below 15 μM.[13] This promiscuity makes it challenging to attribute observed biological effects to the inhibition of a single ALDH isoform. Its most common and appropriate application today is as a negative control in the ALDEFLUOR™ assay, a flow cytometry-based method used to identify and isolate cell populations with high ALDH activity.[4][10] In this context, cells treated with DEAB establish the baseline fluorescence, allowing for the accurate gating of ALDH-positive cells.

The New Wave: Potent and Selective ALDH Inhibitors

The limitations of broad-spectrum inhibitors like DEAB have driven the development of novel compounds with improved potency and, critically, isoform selectivity. These next-generation inhibitors serve as precise chemical probes to dissect the specific functions of individual ALDH enzymes in health and disease. Here, we compare 4-DPAB to two prominent examples: NCT-505 and CM10.

• NCT-505: A highly potent and exquisitely selective inhibitor of ALDH1A1.[14][15] Developed through extensive medicinal chemistry, NCT-505 exhibits a remarkable IC50 of 7 nM for ALDH1A1, with over 1000-fold selectivity against other isoforms like ALDH1A3.[12][14][16] This level of precision allows researchers to confidently probe the specific role of ALDH1A1 in processes like drug resistance and cancer stem cell biology.[12][15]

• CM10: A selective inhibitor targeting the ALDH1A subfamily. CM10 is effective against ALDH1A1, ALDH1A2, and ALDH1A3 with IC50 values in the high nanomolar to low micromolar range, while showing minimal activity against other ALDH families.[17] This profile makes it a valuable tool for investigating the collective contribution of the ALDH1A subfamily to cancer cell survival and chemoresistance.[17]

Signaling Pathways and Experimental Workflows

Understanding the role of ALDH in cellular signaling is crucial for inhibitor development. A key pathway involves the ALDH1A-mediated synthesis of retinoic acid (RA), which regulates gene expression critical for cell fate.

Caption: Workflow for the ALDEFLUOR™ cellular ALDH activity assay.

Detailed Step-by-Step Methodology:

• Cell Preparation:

  • Harvest cancer cells (e.g., ovarian cancer cell line OV-90) and resuspend them in ALDEFLUOR™ Assay Buffer to a concentration of 1 x 10⁶ cells/mL.

• Inhibitor Treatment:

  • Aliquot cells into flow cytometry tubes.

  • Add serial dilutions of the test inhibitor (e.g., NCT-505) or DMSO vehicle to the tubes.

  • Pre-incubate for 30 minutes at room temperature.

• ALDEFLUOR™ Staining:

  • Prepare the activated ALDEFLUOR™ reagent according to the manufacturer's instructions.

  • For each inhibitor concentration, prepare two tubes: a "test" sample and a "control" sample.

  • To the "control" sample tube, add the specific ALDH inhibitor DEAB (provided in the kit). This will define the baseline fluorescence.

  • Add the activated ALDEFLUOR™ reagent to all tubes.

  • Immediately mix and incubate for 30-45 minutes at 37°C, protected from light.

• Data Acquisition and Analysis:

  • Following incubation, centrifuge the cells, discard the supernatant, and resuspend in fresh Assay Buffer.

  • Acquire data using a flow cytometer, measuring fluorescence in the green channel (e.g., FITC).

  • Use the DEAB-treated sample to set the gate for the ALDH-positive cell population.

  • For each inhibitor concentration, calculate the percentage of cells that fall within the ALDH-positive gate.

  • Plot the percentage of ALDH-positive cells against the inhibitor concentration to determine the cellular IC50.

Protocol 3: Cellular Thermal Shift Assay (CETSA®)

Authoritative Grounding: To definitively prove that a compound engages its target inside the cell, the Cellular Thermal Shift Assay (CETSA®) is an invaluable method. The principle is based on ligand-induced thermal stabilization of the target protein. When a compound binds to its protein target, the resulting complex is more resistant to heat-induced denaturation. By heating cell lysates treated with the compound to various temperatures and then quantifying the amount of soluble (non-denatured) target protein remaining via Western Blot or other means, one can observe a "shift" in the melting curve, providing direct evidence of target engagement. T[15]his protocol is crucial for validating that the cellular effects observed are a direct consequence of the inhibitor binding to its intended ALDH target.

Detailed Step-by-Step Methodology:

• Cell Treatment:

  • Culture cells to ~80% confluency. Treat the cells with the test inhibitor (e.g., NCT-505 at 1 µM) or vehicle (DMSO) for 1-2 hours under normal culture conditions.

• Cell Harvest and Lysis:

  • Harvest cells, wash with PBS, and resuspend in a lysis buffer (e.g., PBS with protease inhibitors).

  • Lyse the cells via freeze-thaw cycles (e.g., 3 cycles of liquid nitrogen followed by a 37°C water bath).

  • Clarify the lysate by centrifugation at high speed (e.g., 20,000 x g for 20 min at 4°C) to remove cell debris.

• Heat Treatment:

  • Aliquot the clarified lysate from both inhibitor-treated and vehicle-treated samples into separate PCR tubes.

  • Heat the aliquots to a range of different temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes using a thermal cycler. One aliquot should be kept at room temperature as an unheated control.

• Separation of Soluble and Precipitated Protein:

  • After heating, centrifuge the tubes at high speed (20,000 x g for 20 min at 4°C) to pellet the denatured, aggregated proteins.

  • Carefully collect the supernatant, which contains the soluble protein fraction.

• Protein Quantification and Analysis:

  • Quantify the amount of the specific ALDH isoform (e.g., ALDH1A1) remaining in the soluble fraction using Western Blot analysis.

  • Load equal amounts of total protein from each supernatant onto an SDS-PAGE gel.

  • After transfer to a membrane, probe with a primary antibody specific to the ALDH isoform of interest.

  • Develop the blot and quantify the band intensities.

• Data Interpretation:

  • Plot the normalized band intensity (relative to the unheated control) against the temperature for both the vehicle- and inhibitor-treated samples.

  • A shift of the melting curve to higher temperatures in the inhibitor-treated sample compared to the vehicle control indicates thermal stabilization and confirms direct target engagement in the cellular environment.

Conclusion and Future Outlook

The field of ALDH inhibition has matured significantly. While 4-DPAB (DEAB) remains a useful tool as a control for cellular ALDH activity assays, its lack of specificity renders it unsuitable for probing the functions of individual ALDH isoforms. Novel inhibitors like NCT-505 and CM10, with their well-defined potency and selectivity profiles, represent the new standard for rigorous pharmacological investigation.

Benchmarking these novel agents requires a multi-faceted approach, beginning with precise biochemical characterization and progressing to robust cell-based assays that confirm target engagement and functional consequences. The protocols outlined in this guide provide a framework for generating high-quality, reproducible data. By combining these rigorous experimental approaches, researchers can confidently dissect the complex roles of ALDH isozymes in cancer and other diseases, paving the way for the next generation of targeted therapeutics.

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• Discovery of Novel Regulators of Aldehyde Dehydrogenase Isoenzymes. Current Drug Discovery Technologies. [Link]

• Development of a Retinal-Based Probe for the Profiling of Retinaldehyde Dehydrogenases in Cancer Cells. ACS Central Science. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 4-(dipropylamino)benzaldehyde

As researchers and scientists, our primary focus is often on the synthesis and application of novel compounds. However, the life cycle of a chemical does not end when an experiment is complete. Responsible management, from handling to final disposal, is a critical component of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides a detailed, procedural framework for the proper disposal of 4-(dipropylamino)benzaldehyde, grounded in established safety protocols and an understanding of its chemical nature.

Section 1: Hazard Identification and Risk Assessment

Understanding the inherent risks of a chemical is the foundation of its safe management. 4-(dipropylamino)benzaldehyde is not a benign substance; its hazard profile necessitates careful handling and precludes simple disposal methods like drain or trash disposal.

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 4-(dipropylamino)benzaldehyde presents several hazards.[1][2] It is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1] These classifications are the primary drivers for the stringent disposal protocols that follow. Ingestion can lead to acute toxicity, while its irritant properties can cause significant harm upon contact.[3] Furthermore, its potential for environmental harm, while not fully detailed in all safety data sheets, means it must be prevented from entering sewer systems or waterways.[4][5]

Property	Value	Source
CAS Number	613-28-5	[1]
Molecular Formula	C₁₃H₁₉NO	[1]
Molecular Weight	205.3 g/mol	[2]
GHS Hazard Statements	H302, H315, H319, H335	[2]
Signal Word	Warning	[1]

Section 2: Personal Protective Equipment (PPE) and Safe Handling

Before any waste is handled, ensuring personal safety is paramount. The causality is simple: to prevent the chemical's irritant and toxic properties from causing harm, a physical barrier is required.

• Hand Protection: Wear chemically impermeable gloves (e.g., nitrile) to prevent skin contact.

• Eye Protection: Use safety glasses with side shields or chemical safety goggles to protect against splashes or dust.[6]

• Body Protection: A standard laboratory coat should be worn.

• Ventilation: Always handle 4-(dipropylamino)benzaldehyde and its waste in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust or vapors.[4][7]

Section 3: Waste Segregation and Collection Protocol

The core principle of chemical waste disposal is segregation at the source. Cross-contamination of waste streams can create unforeseen hazards and complicate the disposal process. Under no circumstances should this chemical be disposed of down the drain or in solid waste bins intended for non-hazardous materials.[4]

Step-by-Step Waste Collection Methodology:

• Select an Appropriate Waste Container:

  • Use a dedicated, sealable container compatible with the chemical. High-density polyethylene (HDPE) or glass containers are appropriate.[3]

  • The container must be in good condition, free of leaks, and its lid must seal securely.[8]

• Label the Container Correctly:

  • Before adding any waste, affix a hazardous waste label from your institution's Environmental Health & Safety (EHS) department.

  • Clearly write the full chemical name: "4-(dipropylamino)benzaldehyde". Avoid abbreviations.

  • Indicate the hazards (e.g., "Toxic," "Irritant") by checking the appropriate boxes on the label.

• Segregate Waste Types:

  • Solid Waste: Collect unused or expired solid 4-(dipropylamino)benzaldehyde directly into the labeled container.

  • Contaminated Labware: Items such as gloves, weigh boats, and pipette tips that are contaminated with the chemical should be collected in a separate, clearly labeled solid waste bag or container designated for "Contaminated Solid Waste."

  • Solution Waste: If the chemical is in a solvent, collect it in a labeled liquid waste container. Ensure the solvent is compatible with the container and list all chemical components and their approximate percentages on the waste label.

Section 4: Spill Management

In the event of a spill, a prepared response is crucial to prevent exposure and environmental contamination.

• Alert Personnel: Inform others in the immediate area of the spill.

• Evacuate (If Necessary): For large spills or if you feel unwell, evacuate the area and contact your institution's EHS.

• Manage Small Spills:

  • Ensure you are wearing the appropriate PPE as described in Section 2.

  • Use an inert absorbent material, such as vermiculite, sand, or a commercial chemical absorbent, to cover the spill.

  • Use non-sparking tools to carefully sweep up the absorbed material.[9]

  • Place the collected material into your designated hazardous waste container.[3]

  • Clean the spill area with soap and water, and collect the cleaning materials as hazardous waste.

Section 5: Formal Disposal Pathway

The ultimate disposal of 4-(dipropylamino)benzaldehyde must be handled by a licensed and regulated facility.[4] As a laboratory professional, your responsibility is to prepare the waste for a safe handoff to your EHS department, who will manage the final transport and disposal. The process generally follows the workflow below.

Caption: Workflow for the disposal of 4-(dipropylamino)benzaldehyde waste.

The recommended and most common final disposal method is controlled incineration at a licensed chemical destruction plant, often with flue gas scrubbing to manage emissions.[4] This high-temperature process ensures the complete destruction of the compound, converting it into less harmful substances like carbon dioxide, water, and nitrogen oxides.

Section 6: Regulatory Framework

All chemical waste disposal is governed by stringent regulations. In the United States, the Environmental Protection Agency (EPA) oversees the Resource Conservation and Recovery Act (RCRA), which provides the framework for "cradle-to-grave" management of hazardous waste.[10][11] Your institution's EHS department tailors its specific protocols to comply with RCRA and any additional state or local rules.[8] Adhering to your internal procedures is mandatory and ensures that you and your institution remain in compliance, avoiding potential fines and protecting our shared environment.

Disclaimer: This guide provides general procedures based on available safety data. It is not a substitute for your institution's specific Environmental Health & Safety (EHS) protocols. Always consult your EHS department for guidance tailored to your location and facilities.

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A Researcher's Guide to the Safe Handling of 4-(dipropylamino)benzaldehyde

As a cornerstone of modern synthetic chemistry and a vital reagent in the development of novel chromophores and sensitive analytical probes, 4-(dipropylamino)benzaldehyde demands a comprehensive understanding of its safe handling and management. This guide, designed for researchers and drug development professionals, moves beyond mere compliance, embedding a culture of safety and procedural excellence within your laboratory's workflow. Here, we dissect the essential safety protocols, operational logistics, and disposal plans necessary for the responsible use of this compound.

Section 1: Hazard Identification and Risk Assessment

4-(Dipropylamino)benzaldehyde presents a multi-faceted hazard profile that necessitates careful consideration prior to any handling. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is classified as:

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

• Skin Irritation (Category 2): Causes skin irritation.[1]

• Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

• Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory irritation.[1]

The causality behind these classifications lies in the chemical's reactivity. The aldehyde functional group can react with biological nucleophiles, while the tertiary amine and the aromatic ring contribute to its overall toxicological profile. It is imperative to conduct a thorough risk assessment for any procedure involving this chemical, considering the quantities used, the potential for aerosolization, and the duration of exposure.

Section 2: Personal Protective Equipment (PPE) - Your First Line of Defense

The selection of appropriate Personal Protective Equipment (PPE) is non-negotiable and forms the foundation of safe handling. The following table outlines the minimum required PPE, with explanations rooted in the chemical's specific hazards.

PPE Component	Specification	Rationale
Hand Protection	Nitrile or other chemically resistant gloves.	To prevent skin contact, which can cause irritation.[2][3] Always inspect gloves for integrity before use and practice proper removal techniques to avoid self-contamination.
Eye and Face Protection	Safety glasses with side shields or, preferably, chemical safety goggles. A face shield may be required for splash hazards.	To protect against splashes and aerosols that can cause serious eye irritation.[2][3]
Skin and Body Protection	A laboratory coat is mandatory. For larger quantities or procedures with a high risk of splashing, chemically resistant coveralls or an apron should be worn.	To protect the skin from accidental contact and contamination of personal clothing.[4]
Respiratory Protection	Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood. If engineering controls are insufficient or not available, a NIOSH/MSHA-approved respirator may be necessary.	To mitigate the risk of inhaling dust or vapors, which can cause respiratory tract irritation.[3][5]

This multi-layered approach to PPE ensures that all potential routes of exposure—dermal, ocular, and inhalation—are adequately addressed, creating a self-validating system of protection.

Section 3: Operational Workflow for Safe Handling

A systematic and well-defined workflow is crucial for minimizing risk. The following diagram and procedural steps outline a best-practice approach to handling 4-(dipropylamino)benzaldehyde, from initial preparation to final disposal.

Figure 1: Safe Handling Workflow for 4-(dipropylamino)benzaldehyde.

Step-by-Step Protocol:

• Preparation:

  • Always work within a certified chemical fume hood to minimize inhalation exposure.

  • Before starting, ensure all necessary equipment, including a chemical spill kit, is readily accessible.

  • Don all required PPE as outlined in Section 2.

• Handling and Use:

  • When weighing the solid, do so carefully to avoid generating dust.

  • Keep containers tightly closed when not in use.[2]

  • Avoid contact with skin and eyes.[6]

  • Do not eat, drink, or smoke in the work area.[5]

• Cleanup:

  • In case of a spill, immediately alert others in the vicinity.

  • For small spills, use an absorbent, non-combustible material to clean up, then place it in a sealed container for disposal.

  • Decontaminate all surfaces and equipment that have come into contact with the chemical.

Section 4: Emergency and Disposal Plans

A robust emergency plan is a critical component of laboratory safety. In the event of an exposure, immediate and correct action can significantly mitigate harm.

First-Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3][5]

• Skin Contact: Immediately remove all contaminated clothing and wash the affected skin with plenty of soap and water. If irritation persists, seek medical attention.[3]

• Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2][5]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

Disposal Plan:

Chemical waste must be managed in accordance with all local, state, and federal regulations.

• Product: Dispose of this material and its container to a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[7] Do not allow it to enter drains or sewer systems.[7]

• Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for recycling or reconditioning if possible. Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary landfill.[7]

By adhering to these detailed protocols, researchers can confidently and safely utilize 4-(dipropylamino)benzaldehyde, ensuring both personal safety and the integrity of their scientific work. This commitment to safety is a hallmark of a trustworthy and high-functioning research environment.

References

• PubChem. 4-(Dipropylamino)benzaldehyde. National Center for Biotechnology Information. [Link]

• U.S. Environmental Protection Agency. Personal Protective Equipment. [Link]

• Albert Kerbl GmbH. Protective Equipment | Plant Protection. [Link]

• GOV.UK. What to do in a chemical emergency. [Link]

• Pesticide Environmental Stewardship. Components of Personal Protective Equipment. [Link]

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